4-Bromomethylphenyl-1,3,2-dioxaborolane

• CAS: 488133-21-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 4-Bromomethylphenyl-1,3,2-dioxaborolane

Introduction: The Strategic Importance of a Versatile Building Block

4-Bromomethylphenyl-1,3,2-dioxaborolane, also known as 4-(bromomethyl)phenylboronic acid pinacol ester, is a bifunctional reagent of significant interest to researchers, particularly in the fields of medicinal chemistry and materials science. Its unique structure, incorporating both a reactive benzylic bromide and a versatile boronic ester, renders it a highly valuable building block for the synthesis of complex organic molecules. The boronic ester moiety serves as a linchpin for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds with a wide array of substrates. Concurrently, the bromomethyl group provides a handle for nucleophilic substitution, allowing for the introduction of diverse functionalities. This dual reactivity makes it an ideal synthon for constructing molecules with precisely tailored properties, and it is notably used in the synthesis of inhibitors for enzymes like metalloproteinase-13, which are implicated in conditions such as osteoarthritis.[1] This guide provides a comprehensive overview of the synthesis, purification, and characterization of this important reagent, grounded in established chemical principles and practical laboratory experience.

Primary Synthetic Route: Free-Radical Bromination of 4-Methylphenylboronic Acid Pinacol Ester

The most common and direct method for the synthesis of 4-bromomethylphenyl-1,3,2-dioxaborolane is the free-radical bromination of the readily available starting material, 4-methylphenylboronic acid pinacol ester (also known as pinacol p-tolueneborate). This reaction selectively targets the benzylic protons of the methyl group, leaving the carbon-boron bond intact.

Causality Behind Experimental Choices

The selection of reagents for this transformation is critical for achieving high yield and selectivity.

• Brominating Agent: N-Bromosuccinimide (NBS) is the preferred brominating agent for this reaction. It provides a low, constant concentration of bromine in the reaction mixture, which is crucial for minimizing side reactions, such as aromatic bromination.

• Radical Initiator: Azobisisobutyronitrile (AIBN) is a thermal radical initiator that, upon heating, decomposes to generate nitrogen gas and two isobutyronitrile radicals.[2][3] These radicals are effective at initiating the radical chain reaction but are less reactive than those generated from peroxides, leading to fewer side reactions.[4] The decomposition of AIBN is a first-order reaction and is largely independent of the solvent, providing a reliable and reproducible initiation rate.

• Solvent: A non-polar, inert solvent such as carbon tetrachloride (CCl₄) or cyclohexane is typically used.[1] These solvents are chosen for their ability to dissolve the starting materials and for their inertness under radical conditions. It is imperative to use a dry solvent to prevent hydrolysis of the boronic ester.

Reaction Mechanism: A Step-by-Step Radical Chain Process

The synthesis proceeds via a classic free-radical chain mechanism, which can be broken down into three key stages: initiation, propagation, and termination.

Caption: Free-Radical Bromination Mechanism.

• Initiation: The reaction is initiated by the thermal decomposition of AIBN, which generates isobutyronitrile radicals. These radicals then abstract a bromine atom from NBS to produce a bromine radical (Br•).

• Propagation: A bromine radical abstracts a hydrogen atom from the methyl group of 4-methylphenylboronic acid pinacol ester to form a resonance-stabilized benzylic radical and hydrogen bromide (HBr). This benzylic radical then reacts with a molecule of NBS (or Br₂ generated from the reaction of HBr with NBS) to yield the desired product, 4-bromomethylphenyl-1,3,2-dioxaborolane, and another bromine radical. This new bromine radical can then continue the chain reaction.

• Termination: The chain reaction is terminated when two radicals combine to form a non-radical species.

Detailed Experimental Protocol

Materials and Equipment:

• Round-bottom flask equipped with a reflux condenser and a magnetic stir bar

• Heating mantle with a stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware

• Rotary evaporator

• Column chromatography setup

Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume
4-Methylphenylboronic acid pinacol ester	218.11	50.0	10.91 g
N-Bromosuccinimide (NBS)	177.98	55.0	9.91 g
Azobisisobutyronitrile (AIBN)	164.21	2.0	0.44 g
Carbon tetrachloride (CCl₄), dry	153.82	-	200 mL
Ethyl acetate	-	-	For workup
Distilled water	-	-	For workup
Saturated sodium chloride solution (brine)	-	-	For workup
Anhydrous sodium sulfate (Na₂SO₄)	-	-	For drying
Petroleum ether	-	-	For chromatography

Procedure: [1]

• To a dry round-bottom flask under an inert atmosphere, add 4-methylphenylboronic acid pinacol ester (10.91 g, 50.0 mmol), N-bromosuccinimide (9.91 g, 55.0 mmol), and azobisisobutyronitrile (0.44 g, 2.0 mmol).

• Add dry carbon tetrachloride (200 mL) to the flask.

• Heat the mixture to reflux with vigorous stirring for 14 hours. The reaction can be monitored by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Evaporate the solvent from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate (200 mL).

• Wash the organic layer sequentially with distilled water (100 mL) and saturated sodium chloride solution (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Alternative Synthetic Route: Miyaura Borylation

An alternative approach to 4-bromomethylphenyl-1,3,2-dioxaborolane involves the Miyaura borylation of a suitable precursor, such as 4-bromobenzyl bromide. This palladium-catalyzed cross-coupling reaction joins the aryl halide with a diboron reagent.

Rationale and Comparison

This method is particularly useful if 4-bromobenzyl bromide is a more readily available or cost-effective starting material than 4-methylphenylboronic acid pinacol ester. The Miyaura borylation is known for its excellent functional group tolerance.[5] However, it requires a palladium catalyst and a ligand, which can add to the cost and complexity of the synthesis and purification.

Caption: General Workflow for Miyaura Borylation.

General Protocol Outline

• To a reaction vessel under an inert atmosphere, add 4-bromobenzyl bromide, bis(pinacolato)diboron, a palladium catalyst (e.g., PdCl₂(dppf)), a ligand (if required), and a base (e.g., potassium acetate).

• Add a suitable dry solvent (e.g., dioxane or toluene).

• Heat the reaction mixture until the starting material is consumed.

• Cool the reaction and perform a standard aqueous workup.

• Purify the crude product by column chromatography.

Purification and Characterization

Purification Strategy

Purification of the crude product is typically achieved by column chromatography on silica gel using a non-polar eluent such as petroleum ether or a mixture of hexane and ethyl acetate.[1] It is important to note that boronic esters can sometimes be challenging to purify on silica gel due to potential hydrolysis or strong adsorption. To mitigate this, using a less polar solvent system and minimizing the time the compound spends on the column is advisable. In some cases, recrystallization from a suitable solvent system can also be an effective purification method.

Analytical Characterization

The identity and purity of the synthesized 4-bromomethylphenyl-1,3,2-dioxaborolane should be confirmed by standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals include a singlet for the benzylic protons (CH₂Br) around 4.5 ppm, aromatic protons in the range of 7.2-7.8 ppm, and a singlet for the methyl groups of the pinacol ester around 1.3 ppm.[6]

  • ¹³C NMR: Characteristic signals will be present for the benzylic carbon, the aromatic carbons (including the carbon bearing the boron atom), and the carbons of the pinacol group.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound (297.00 g/mol ).

• Melting Point: The purified compound is a white to off-white solid with a reported melting point of 85-89 °C.[1]

Safety and Handling

As with any chemical synthesis, a thorough understanding of the hazards associated with the reagents and product is essential.

• 4-Bromomethylphenyl-1,3,2-dioxaborolane: This compound is a skin and eye irritant.[7] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

• N-Bromosuccinimide (NBS): NBS is a corrosive and oxidizing solid that can cause severe skin and eye irritation.[8][9] It should be handled in a well-ventilated fume hood, and contact with skin and eyes must be avoided.

• Azobisisobutyronitrile (AIBN): AIBN is a flammable solid and should be kept away from heat and sources of ignition.[10] Upon decomposition, it releases nitrogen gas, which can lead to a pressure buildup in a closed system.

• Carbon Tetrachloride (CCl₄): This solvent is toxic and a suspected carcinogen. It should only be used in a well-ventilated fume hood.

All handling of these chemicals should be performed in a fume hood, and appropriate waste disposal procedures must be followed.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction	- Ensure the reaction is run for the specified time and at the correct temperature. - Check the purity of the starting materials and the initiator.
Hydrolysis of the boronic ester	- Use anhydrous solvents and reagents. - Perform the reaction under a dry, inert atmosphere.
Formation of Dibrominated Byproduct	Excess NBS or prolonged reaction time	- Use the stoichiometric amount of NBS as specified in the protocol. - Monitor the reaction closely and stop it once the starting material is consumed.
Aromatic Bromination	Presence of strong light or acid	- Protect the reaction from strong light. - Ensure the reagents are free from acidic impurities.
Difficulty in Purification	Hydrolysis on silica gel	- Use a less polar eluent system. - Minimize the time the compound is on the column. - Consider using neutral alumina for chromatography.

Conclusion

The synthesis of 4-bromomethylphenyl-1,3,2-dioxaborolane via the free-radical bromination of 4-methylphenylboronic acid pinacol ester is a robust and reliable method for producing this valuable synthetic intermediate. By understanding the underlying reaction mechanism and adhering to the detailed experimental protocol, researchers can consistently obtain high yields of the desired product. Careful attention to purification techniques and safety precautions is paramount for a successful and safe synthesis. The alternative Miyaura borylation route provides a viable option depending on the availability of starting materials. This guide serves as a comprehensive resource for chemists in both academic and industrial settings, enabling the efficient synthesis of this versatile building block for a wide range of applications.

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An In-depth Technical Guide to 4-(Bromomethyl)phenylboronic Acid Pinacol Ester: Properties, Applications, and Experimental Protocols

Introduction: A Bifunctional Reagent of Strategic Importance

In the landscape of modern organic synthesis and medicinal chemistry, 4-(bromomethyl)phenylboronic acid pinacol ester stands out as a uniquely versatile building block. Its strategic value lies in its bifunctional nature, possessing both a reactive benzyl bromide moiety and a stable, yet readily transmetalated, boronic ester. This combination allows for sequential or orthogonal functionalization, making it an indispensable tool for the construction of complex molecular architectures. The pinacol ester group enhances stability and solubility compared to the free boronic acid, facilitating its use in robust synthetic protocols, most notably the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1][2] This guide provides an in-depth examination of its physicochemical properties, reactivity, and key applications, offering field-proven insights and detailed protocols for researchers in chemical synthesis and drug development.

PART 1: Core Physicochemical Characteristics

A thorough understanding of a reagent's physical and chemical properties is fundamental to its effective and safe use in the laboratory.

Molecular Identity and Structural Descriptors

• Chemical Name: 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane[3]

• Common Synonyms: 4-(Bromomethyl)benzeneboronic acid pinacol ester, 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl Bromide[4][5]

• CAS Number: 138500-85-3[3][6][7][8]

• Molecular Formula: C₁₃H₁₈BBrO₂[3][5][7][8]

• Molecular Weight: 297.00 g/mol [4][7][8]

Tabulated Physicochemical Properties

The properties of 4-(bromomethyl)phenylboronic acid pinacol ester are summarized in the table below, compiled from various supplier and database sources.

Property	Value	Source(s)
Appearance	White to off-white or cream crystalline powder/solid.	[3][5]
Melting Point	80-89 °C	[3][5][9]
Boiling Point	351.2 ± 25.0 °C (Predicted)	[5]
Density	1.26 ± 0.1 g/cm³ (Predicted)	[5]
Solubility	Soluble in toluene and other common organic solvents like ethyl acetate.	[5]
Assay/Purity	Typically ≥95% (by GC)	[3][6]

Stability and Storage

Proper storage is critical to maintain the integrity of this reagent.

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[10] Recommended storage is at room temperature, protected from light and moisture.[5]

• Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.[11] The compound is sensitive to air and moisture, which can lead to hydrolysis of the boronic ester.[11] Storing under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.[11]

PART 2: Spectral Characterization

Spectroscopic analysis is essential for verifying the identity and purity of the reagent before use.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a primary tool for confirming the structure. The expected chemical shifts in CDCl₃ are:

• Aromatic Protons (Ar-H): Two doublets in the range of δ 7.2-7.8 ppm, characteristic of a 1,4-disubstituted benzene ring.

• Benzylic Protons (-CH₂Br): A singlet at approximately δ 4.5 ppm. The integration of this peak should correspond to two protons.

• Pinacol Methyl Protons (-C(CH₃)₂): A sharp singlet at approximately δ 1.35 ppm, integrating to twelve protons.[12]

¹³C NMR spectroscopy provides further structural confirmation. Key expected signals include:

• Aromatic Carbons: Signals in the region of δ 125-140 ppm.

• Pinacol Quaternary Carbons (-O-C(CH₃)₂): A signal around δ 84.0 ppm.[12]

• Benzylic Carbon (-CH₂Br): A signal around δ 33-35 ppm.

• Pinacol Methyl Carbons (-C(CH₃)₂): A signal around δ 24.8 ppm.[12]

PART 3: Synthesis, Reactivity, and Applications

The dual functionality of this molecule dictates its synthetic utility.

General Synthesis Pathway

A common and efficient method for preparing 4-(bromomethyl)phenylboronic acid pinacol ester is through the radical bromination of 4-methylphenylboronic acid pinacol ester (p-tolylboronic acid pinacol ester). This reaction typically employs N-bromosuccinimide (NBS) as the bromine source and a radical initiator such as azobisisobutyronitrile (AIBN) in a non-polar solvent like carbon tetrachloride (CCl₄).[5]

Caption: Synthetic workflow for 4-(bromomethyl)phenylboronic acid pinacol ester.

Core Reactivity: A Dual-Handle Building Block

The molecule's power comes from its two distinct reactive sites:

• The Benzyl Bromide Group: This is a potent electrophile, susceptible to nucleophilic substitution (Sₙ2) reactions. This allows for the introduction of a wide array of functionalities, such as amines, azides, ethers, and carbon nucleophiles.

• The Boronic Ester Group: This is the key functional group for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[2] It serves as an organoboron nucleophile that, upon activation with a base, transfers its aryl group to the palladium center to form new carbon-carbon bonds with aryl or vinyl halides/triflates.[1][13]

Application in Drug Discovery and Development

This reagent is instrumental in constructing the core scaffolds of many pharmaceutical candidates.

• Suzuki-Miyaura Coupling: Its primary use is to install an aryl-aryl or aryl-vinyl linkage. The pinacol ester provides superior stability and handling characteristics compared to the corresponding boronic acid, making it ideal for complex, multi-step syntheses.[2] This reaction is a cornerstone of modern medicinal chemistry for building biaryl structures found in many drugs.[13]

• Linker Chemistry: The benzyl bromide handle is perfect for attaching the boronic ester-containing phenyl ring to other molecules, serving as a linker in PROTACs (Proteolysis Targeting Chimeras) or other bifunctional molecules.

• ROS-Responsive Drug Delivery: The phenylboronic ester moiety can be incorporated into larger molecules, such as polymers or lipids, to create reactive oxygen species (ROS)-responsive systems.[14][15] In environments with high ROS levels, such as inflamed tissues or tumors, the boronic ester is cleaved, triggering the release of a therapeutic agent.[15]

Caption: Simplified Suzuki-Miyaura cross-coupling pathway.

PART 4: Self-Validating Experimental Protocols

The following protocols are designed to be self-validating, ensuring accuracy and reproducibility.

Protocol 1: Melting Point Determination (Self-Validating System)

Causality: The melting point is a sensitive indicator of purity. A sharp melting range close to the literature value confirms the material's identity and high purity. A broad or depressed melting range would indicate the presence of impurities.

Methodology:

• Sample Preparation: Place a small amount (1-2 mg) of the dry crystalline powder into a capillary tube, sealed at one end. Tap the tube gently to pack the sample to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Measurement:

  • Heat the apparatus rapidly to about 10 °C below the expected melting point (approx. 85 °C).

  • Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂).

• Validation: The melting range (T₂ - T₁) should be narrow (e.g., ≤ 2 °C). The observed range should fall within the literature value of 80-89 °C.[3][5]

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

Causality: This protocol validates the reagent's primary function. Successful formation of the biaryl product, confirmed by techniques like LC-MS or NMR, directly demonstrates the reactivity and integrity of the boronic ester.

Caption: Experimental workflow for a Suzuki-Miyaura coupling reaction.

Methodology:

• Reagent Charging: In a reaction vessel, combine 4-(bromomethyl)phenylboronic acid pinacol ester (1.2 equivalents), the desired aryl halide (1.0 equivalent), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., aqueous 2M K₂CO₃, 2.0 equivalents).

• Inert Atmosphere: Seal the vessel and purge thoroughly with an inert gas (argon or nitrogen) for 5-10 minutes.

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water (4:1), via syringe.

• Reaction: Heat the mixture with vigorous stirring to 80-100 °C. Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification & Validation: Purify the crude product by flash column chromatography on silica gel. Characterize the final product by NMR and Mass Spectrometry to confirm the formation of the desired C-C bond.

PART 5: Safety and Handling

Authoritative Grounding: Based on aggregated GHS information, this compound presents significant hazards that demand careful handling.[4]

• Hazard Identification:

  • Causes severe skin burns and eye damage (H314).[4]

  • Causes serious eye irritation (H319).[11]

  • May cause respiratory irritation.[11][16]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[10][11]

  • Skin Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile). Wear a lab coat or impervious clothing.[10][11]

  • Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[10] Avoid formation and inhalation of dust.[10]

• First Aid Measures:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[11][17]

  • Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[11][17]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[10][17]

• Storage and Disposal:

  • Store in a cool, dry, well-ventilated place away from incompatible materials.[10][11]

  • Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.[11]

References

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An In-depth Technical Guide to 4-(Bromomethyl)benzeneboronic Acid Pinacol Ester (CAS No. 138500-85-3)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-(Bromomethyl)benzeneboronic acid pinacol ester, a versatile reagent with significant applications in medicinal chemistry and chemical biology. We will delve into its fundamental properties, its pivotal role in the synthesis of targeted inhibitors, and its application as a responsive fluorescent probe for detecting reactive oxygen species (ROS). This document is intended to serve as a practical resource, offering not just procedural outlines but also the scientific rationale behind the methodologies.

Section 1: Core Chemical Identity and Properties

4-(Bromomethyl)benzeneboronic acid pinacol ester, with CAS number 138500-85-3, is a bifunctional organic compound that marries the reactivity of a benzyl bromide with the synthetic versatility of a boronic acid pinacol ester. This unique combination makes it a valuable building block in organic synthesis.

Synonyms: 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Appearance: White to off-white solid/powder.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₈BBrO₂	[1][2]
Molecular Weight	297.00 g/mol	[1][2]
Melting Point	85-89 °C	[2]
Solubility	Soluble in organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran.
Storage	Store in a cool, dry, and well-ventilated area away from incompatible substances. It is sensitive to moisture and light.

Chemical Structure:

Caption: Chemical structure of 4-(Bromomethyl)benzeneboronic acid pinacol ester.

Section 2: Application in the Synthesis of Matrix Metalloproteinase-13 (MMP-13) Inhibitors

A primary and high-impact application of 4-(bromomethyl)benzeneboronic acid pinacol ester is in the construction of selective inhibitors of matrix metalloproteinase-13 (MMP-13). MMP-13 is a key enzyme implicated in the degradation of type II collagen, a critical component of articular cartilage. Its overexpression is a hallmark of osteoarthritis and has also been linked to cancer progression and metastasis.[1][3][4][5] The development of selective MMP-13 inhibitors is a significant therapeutic strategy.

The Suzuki-Miyaura Coupling: A Cornerstone of Synthesis

The boronic acid pinacol ester moiety of the title compound is a perfect handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction forms a carbon-carbon bond between the arylboronic ester and an aryl or vinyl halide, providing a robust method for constructing the biaryl scaffolds common in many MMP-13 inhibitors.

Reaction Principle:

Caption: General schematic of the Suzuki-Miyaura coupling reaction.

Detailed Experimental Protocol: Synthesis of a Biaryl Intermediate

The following is a representative, step-by-step protocol for a Suzuki-Miyaura coupling reaction using 4-(bromomethyl)benzeneboronic acid pinacol ester, adapted from established methodologies in the synthesis of MMP-13 inhibitors.

Materials:

• 4-(Bromomethyl)benzeneboronic acid pinacol ester

• Aryl bromide (e.g., 4-bromochlorobenzene)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., potassium carbonate [K₂CO₃])

• Solvent (e.g., a mixture of 1,4-dioxane and water)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

• Standard work-up and purification reagents (e.g., ethyl acetate, brine, magnesium sulfate)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask, add the aryl bromide (1.0 mmol), 4-(bromomethyl)benzeneboronic acid pinacol ester (1.1 mmol), and potassium carbonate (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 10-15 minutes.

• Solvent and Catalyst Addition: Add the solvent mixture (e.g., 1,4-dioxane:water, 4:1 v/v, 10 mL) and the palladium catalyst (0.05 mmol) to the flask under the inert atmosphere.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and stir vigorously for the required reaction time (typically 4-12 hours, monitored by TLC).

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure biaryl product.

• Characterization: Confirm the structure and purity of the product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Characterization Data for a Representative Product (4-Chloro-4'-(bromomethyl)biphenyl):

• ¹H NMR (CDCl₃, 400 MHz): δ 7.58 (d, J = 8.4 Hz, 2H), 7.50 (d, J = 8.4 Hz, 2H), 7.45 (d, J = 8.4 Hz, 2H), 7.41 (d, J = 8.4 Hz, 2H), 4.58 (s, 2H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 140.2, 139.8, 137.5, 133.5, 129.8, 129.2, 128.9, 127.5, 32.9.

Downstream Functionalization to Yield Active Inhibitors

The bromomethyl group of the newly synthesized biaryl intermediate serves as a reactive handle for further elaboration. It can be readily converted to other functional groups to introduce moieties that interact with the active site of MMP-13, ultimately leading to potent and selective inhibitors.

Section 3: Application as a Fluorescent Probe for Reactive Oxygen Species (ROS)

Arylboronic acids and their pinacol esters have emerged as a powerful class of chemical tools for the detection of reactive oxygen species (ROS), particularly hydrogen peroxide (H₂O₂) and peroxynitrite (ONOO⁻).[6][7][8] 4-(Bromomethyl)benzeneboronic acid pinacol ester can, in principle, function as a pro-fluorescent probe.

Mechanism of ROS-Mediated Fluorescence Activation

The underlying principle of detection is the ROS-mediated oxidative conversion of the boronic ester to a corresponding phenol.[6][8] This transformation is often accompanied by a significant change in the fluorescence properties of the molecule. The parent boronic ester is typically non- or weakly fluorescent, while the resulting phenol exhibits fluorescence.

Caption: Mechanism of ROS-induced fluorescence of a boronic ester probe.

Spectroscopic Properties of the Fluorescent Product

Protocol for Intracellular ROS Detection

The following is a general protocol for using a boronate-based fluorescent probe for the detection of intracellular ROS in cultured cells. This protocol may require optimization for specific cell types and experimental conditions.

Materials:

• Cell line of interest (e.g., HeLa, RAW 264.7 macrophages)

• Cell culture medium and supplements

• 4-(Bromomethyl)benzeneboronic acid pinacol ester stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• ROS inducer (e.g., H₂O₂, lipopolysaccharide [LPS])

• Confocal microscope with appropriate filter sets

• 96-well black-walled imaging plates or chambered coverglass

Procedure:

• Cell Seeding: Seed cells in a suitable imaging plate or chambered coverglass and allow them to adhere overnight.

• Probe Loading: Wash the cells with warm PBS. Incubate the cells with a working solution of the boronate probe (typically 1-10 µM in serum-free medium) for 30-60 minutes at 37 °C.

• Washing: Gently wash the cells twice with warm PBS to remove any excess probe.

• ROS Induction (Optional): To induce ROS production, treat the cells with an appropriate stimulus (e.g., 100 µM H₂O₂ for 30 minutes, or LPS for several hours). Include a non-treated control group.

• Imaging: Image the cells using a confocal microscope. Use an excitation wavelength appropriate for the expected phenolic product (e.g., in the UV or near-UV range) and collect the emission at the corresponding wavelength.

• Data Analysis: Quantify the fluorescence intensity in the cells. A significant increase in fluorescence in the treated group compared to the control group indicates an increase in intracellular ROS levels.

Section 4: Biological Context and Signaling Pathways

MMP-13 in Osteoarthritis

In healthy cartilage, the activity of MMPs is tightly regulated. In osteoarthritis, pro-inflammatory cytokines such as interleukin-1 (IL-1) and tumor necrosis factor-alpha (TNF-α) trigger signaling cascades in chondrocytes that lead to the upregulation of MMP-13 expression.[5] Key signaling pathways involved include the mitogen-activated protein kinase (MAPK) pathways (ERK, JNK, and p38) and the NF-κB pathway.[3] These pathways converge on the MMP-13 gene promoter, leading to increased transcription and subsequent degradation of the cartilage matrix.

Caption: Simplified signaling pathway leading to MMP-13-mediated cartilage degradation in osteoarthritis.

MMP-13 in Cancer

MMP-13 also plays a crucial role in cancer progression.[1][3][4] It is often overexpressed in various tumors and contributes to invasion, metastasis, and angiogenesis by degrading the extracellular matrix, which allows cancer cells to migrate and invade surrounding tissues.[1][3] The regulation of MMP-13 in cancer is complex and involves various growth factors, cytokines, and oncogenic signaling pathways.

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• Overview of MMP-13 as a Promising Target for the Treatment of Osteoarthritis. International Journal of Molecular Sciences. 2021 Feb 23;22(4):2251. [Link]

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• A water-soluble boronate-based fluorescent probe for the selective detection of peroxynitrite and imaging in living cells. RSC Publishing. 2014 May 23. [Link]

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• Activity-Based Sensing for Chemistry-Enabled Biology: Illuminating Principles, Probes, and Prospects for Boronate Reagents for Studying Hydrogen Peroxide. ACS Chemical Biology. 2022 Jan 21;17(1):66-81. [Link]

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An In-Depth Technical Guide to 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Bifunctional Building Block for Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Duality and Design

In the landscape of modern organic synthesis, the demand for complex molecular architectures necessitates the use of versatile and highly functionalized building blocks. Among these, 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane emerges as a reagent of significant strategic importance. This compound uniquely integrates two of the most powerful functional groups in contemporary cross-coupling chemistry: a boronic acid pinacol ester and a benzylic bromide. This duality allows for the sequential or orthogonal introduction of different molecular fragments, making it an invaluable tool for the construction of intricate molecular frameworks, particularly in the fields of medicinal chemistry and materials science.[1]

This technical guide provides a comprehensive overview of the structure, synthesis, reactivity, and applications of 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, with a focus on practical insights and field-proven methodologies for its effective utilization.

Core Structure and Physicochemical Properties

The structure of 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is characterized by a phenyl ring substituted at the 1- and 4-positions with a bromomethyl group and a pinacol boronic ester, respectively. This arrangement provides two distinct reactive sites with orthogonal reactivity, which is the cornerstone of its synthetic utility.

Diagram 1: Chemical Structure of 2-[4-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

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Stability and storage conditions for 4-bromomethylphenylboronic acid pinacol ester

An In-Depth Technical Guide to the Stability and Storage of 4-Bromomethylphenylboronic Acid Pinacol Ester

Introduction

4-Bromomethylphenylboronic acid pinacol ester, a key bifunctional reagent, holds a significant position in modern organic synthesis and medicinal chemistry. Its dual reactivity, stemming from the presence of both a boronic ester and a benzylic bromide, makes it an invaluable building block. The boronic ester moiety serves as a cornerstone in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds, a process central to the synthesis of complex organic molecules and active pharmaceutical ingredients (APIs).[1][2] Concurrently, the bromomethyl group provides a reactive handle for nucleophilic substitution, enabling the introduction of diverse functionalities.

The utility of this reagent in drug discovery is profound, as it facilitates the construction of novel molecular architectures that are often the basis for new therapeutic agents.[1][3][4][5] However, the successful application of 4-bromomethylphenylboronic acid pinacol ester is critically dependent on its chemical integrity. Reagent degradation not only leads to diminished reaction yields but can also introduce impurities that complicate purification and compromise the quality of the final product.[6][7] This guide provides a comprehensive analysis of the stability profile of 4-bromomethylphenylboronic acid pinacol ester, detailing its primary degradation pathways and offering field-proven protocols for its optimal storage, handling, and stability assessment.

Core Stability Considerations: A Mechanistic Perspective

The stability of 4-bromomethylphenylboronic acid pinacol ester is governed by its susceptibility to several environmental factors. Understanding the underlying chemical principles of its degradation is paramount for maintaining its purity and reactivity.

Hydrolytic Instability

A primary vulnerability of boronic acid pinacol esters is their reaction with water. While the pinacol group offers significant protection compared to the free boronic acid, the esterification is a reversible process, especially in the presence of water or other nucleophilic solvents like alcohols.[8] This equilibrium can lead to the formation of the corresponding 4-bromomethylphenylboronic acid.

Causality: The boron atom in the pinacol ester is electrophilic and susceptible to nucleophilic attack by water. This initiates a hydrolysis cascade that cleaves the B-O bonds of the pinacol group, ultimately releasing the free boronic acid. This process can be problematic during aqueous workups or purification techniques like reverse-phase high-performance liquid chromatography (RP-HPLC), where on-column hydrolysis can lead to inaccurate analytical results and contamination of the desired product.[9][10] The rate of hydrolysis is influenced by pH, temperature, and the composition of the solvent system.[6][7]

Caption: Reversible hydrolysis of the pinacol ester to the free boronic acid.

Oxidative Degradation

The carbon-boron (C-B) bond in arylboronic esters is susceptible to oxidation. This degradation pathway typically converts the boronic ester into the corresponding phenol derivative (in this case, 4-hydroxymethylphenol, which may further react). This process can be initiated by atmospheric oxygen, though it is significantly accelerated by the presence of stronger oxidizing agents or reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂).[11][12]

Causality: The oxidation involves the insertion of an oxygen atom into the C-B bond, followed by hydrolysis to yield the phenol. This transformation is irreversible and represents a complete loss of the boronic ester functionality, rendering the material useless for cross-coupling reactions. The presence of the electron-donating bromomethyl group (via hyperconjugation and induction) can influence the electron density of the aromatic ring and potentially affect the rate of oxidation.

Caption: Oxidative degradation pathway of the arylboronic ester.

Thermal and Photochemical Stability

While generally solid and stable at room temperature, exposure to excessive heat should be avoided. The melting point is reported to be in the range of 85-89 °C.[13][14] Above this temperature, and especially during prolonged heating, thermal decomposition can occur, leading to undefined byproducts. Safety data sheets consistently recommend keeping the compound away from heat sources.[15]

Although specific photochemical studies on this molecule are not widely published, many organic compounds, particularly those with aromatic systems and heteroatoms, can be sensitive to light. UV radiation can provide the energy to initiate radical reactions or other degradation pathways. Therefore, as a precautionary measure, exposure to direct sunlight or strong artificial light should be minimized.

Physicochemical Properties and Recommended Storage

Adherence to proper storage and handling protocols is the most effective strategy for preserving the quality of 4-bromomethylphenylboronic acid pinacol ester.

Property	Value	Source
CAS Number	138500-85-3	[13][16]
Molecular Formula	C₁₃H₁₈BBrO₂	[13][16]
Molecular Weight	297.00 g/mol	[13]
Appearance	White to off-white powder/solid	[13][14]
Melting Point	85-89 °C	[13][14]

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool, dry place. Room temperature is acceptable; refrigeration (2-8°C) is preferred for long-term storage.	Minimizes thermal degradation and slows the rate of hydrolysis and oxidation.[14][15]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Prevents contact with atmospheric moisture and oxygen, mitigating hydrolytic and oxidative degradation.[17][18]
Container	Use tightly sealed, opaque or amber glass containers.	Prevents ingress of moisture and air. Opaque containers protect against potential photodegradation.[15][19]
Incompatibilities	Keep away from strong oxidizing agents, strong acids, and strong bases.	These substances can cause rapid and hazardous decomposition.[17][20]

Experimental Protocols for Stability Assessment

To ensure the integrity of the reagent, particularly for sensitive applications, performing a stability assessment is a self-validating practice. The following protocols outline methodologies for evaluating hydrolytic and oxidative stability.

Caption: General experimental workflow for stability assessment.

Protocol 1: Assessing Hydrolytic Stability via RP-HPLC

Objective: To quantify the rate of hydrolysis of the pinacol ester to the corresponding boronic acid in an aqueous environment.

Methodology:

• Solution Preparation: Prepare a stock solution of 4-bromomethylphenylboronic acid pinacol ester (e.g., 1 mg/mL) in acetonitrile (ACN).

• Reaction Mixture: In a sealed vial, add a known volume of the stock solution to a buffered aqueous solution (e.g., phosphate-buffered saline, pH 7.4) to achieve a final ACN/water ratio that ensures solubility (e.g., 50:50 v/v).

• Time-Point Sampling: Maintain the vial at a constant temperature (e.g., 25°C). At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• HPLC Analysis: Immediately inject the aliquot onto an RP-HPLC system (e.g., C18 column). Use a mobile phase with a high organic content and no acidic modifier (to prevent on-column hydrolysis) for analysis.[10] Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 230 nm).

• Data Interpretation: Quantify the peak area of the parent pinacol ester and the newly formed boronic acid peak. Plot the percentage of the remaining pinacol ester against time to determine the hydrolysis rate.

Protocol 2: Assessing Oxidative Stability

Objective: To evaluate the degradation of the compound in the presence of an oxidizing agent.

Methodology:

• Solution Preparation: Prepare a stock solution of the boronic ester in ACN as described above.

• Reaction Mixture: Prepare a reaction mixture by adding the stock solution to a buffer (pH 7.4). Initiate the oxidation by adding a controlled amount of an oxidizing agent, such as hydrogen peroxide (H₂O₂), to a final concentration of ~1-3%.[12]

• Time-Point Sampling: At the same time intervals as the hydrolysis study, withdraw an aliquot from the reaction mixture.

• Quenching (Optional but Recommended): To stop the reaction, the aliquot can be quenched with a mild reducing agent (e.g., sodium sulfite solution) before HPLC analysis.

• HPLC Analysis: Analyze the samples by RP-HPLC as described in the previous protocol.

• Data Interpretation: Monitor the decrease in the peak area of the parent compound and the appearance of any new peaks corresponding to oxidative degradants. Plot the percentage of remaining starting material against time to assess oxidative stability.

Conclusion

4-Bromomethylphenylboronic acid pinacol ester is a powerful and versatile reagent, but its efficacy is intrinsically linked to its chemical stability. The primary degradation pathways—hydrolysis and oxidation—are driven by exposure to moisture and air. By implementing stringent storage and handling procedures, including the use of inert atmospheres, tightly sealed opaque containers, and controlled temperatures, researchers can significantly extend the shelf-life and preserve the reactivity of this valuable compound. The provided experimental protocols offer a framework for in-house quality control, empowering scientists to validate the integrity of their reagents and ensure the reliability and reproducibility of their synthetic endeavors.

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• Zhang, Y., De, C. K., Malo, M., & Seidel, D. (2021). Using visible light to tune boronic acid–ester equilibria. Semantic Scholar. Retrieved from [Link]

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• Miller, J., et al. (2007). On‐Column Hydrolysis Kinetics Determination of Boronic Pinacol Ester Intermediates for Use in Optimization of Fast HPLC Methods. ResearchGate. Retrieved from [Link]

• Leach, A. G., & Lloyd-Jones, G. C. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. ACS Publications. Retrieved from [Link]

• Zhang, Y., De, C. K., Malo, M., & Seidel, D. (2021). Using Visible Light to Tune Boronic Acid–Ester Equilibria. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Retrieved from [Link]

• Bernardini, R., Oliva, A., et al. (2009). Stability of Boronic Esters to Hydrolysis : A Comparative Study. Semantic Scholar. Retrieved from [Link]

• Song, N., et al. (2017). Oxidation-Responsive Poly(amino ester)s Containing Arylboronic Ester and Self-Immolative Motif: Synthesis and Degradation Study. ResearchGate. Retrieved from [Link]

• Kumar, A., et al. (2014). accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Ingenta Connect. Retrieved from [Link]

• Liu, D., & Wang, S. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. Journal of Organic Chemistry. Retrieved from [Link]

• Bernardini, R., Oliva, A., et al. (2009). Stability of Boronic Esters to Hydrolysis: A Comparative Study. Oxford Academic. Retrieved from [Link]

• Constantinou, I., & Vrasidas, I. (2011). Boronate Derivatives of Functionally Diverse Catechols: Stability Studies. Molecules, 16(8), 6646-6657. Retrieved from [Link]

• Martinez-Aguirre, M. A., et al. (2020). Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry. Retrieved from [Link]

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• Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Retrieved from [Link]

• Singh, A., et al. (2021). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. ResearchGate. Retrieved from [Link]

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• Li, Z., et al. (2020). Radical boron migration of allylboronic esters. Chemical Science. Retrieved from [Link]

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A Comprehensive Spectroscopic and Methodological Guide to 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

Introduction: The Synthetic Versatility of a Key Building Block

4-(Bromomethyl)phenylboronic acid pinacol ester, a prominent member of the arylboronic ester family, has emerged as a critical reagent in modern organic synthesis. Its dual reactivity, stemming from the presence of both a boronic ester and a benzyl bromide moiety, allows for sequential and chemoselective functionalization. This makes it an invaluable tool for the construction of complex molecular architectures, particularly in the realms of pharmaceutical discovery and materials science. The boronic ester function readily participates in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds. Concurrently, the benzyl bromide group serves as a potent electrophile for the introduction of the substituted benzyl unit via nucleophilic substitution reactions.

A thorough understanding of the spectroscopic characteristics of 4-(bromomethyl)phenylboronic acid pinacol ester is paramount for its effective utilization. This guide provides an in-depth analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, coupled with field-proven protocols for data acquisition. The causality behind experimental choices and the logic of spectral interpretation are emphasized to ensure both scientific integrity and practical applicability for researchers, scientists, and drug development professionals.

Molecular Structure and Key Spectroscopic Features

The structure of 4-(bromomethyl)phenylboronic acid pinacol ester, with the IUPAC name 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, presents distinct features that are readily identifiable through spectroscopic analysis. The molecule consists of a para-substituted benzene ring, a bromomethyl group (-CH₂Br), and a pinacol-derived dioxaborolane ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. For 4-(bromomethyl)phenylboronic acid pinacol ester, both ¹H and ¹³C NMR provide unambiguous confirmation of its structure.

¹H NMR Spectroscopy: A Proton's-Eye View

Expertise & Experience: The choice of a deuterated solvent is critical for obtaining high-quality NMR spectra. Chloroform-d (CDCl₃) is a common choice for arylboronic esters due to its excellent solubilizing properties and relatively clean spectral window. The oligomerization that can complicate the NMR spectra of boronic acids is generally not an issue for their pinacol esters.[1]

Experimental Protocol: ¹H NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of 4-(bromomethyl)phenylboronic acid pinacol ester in ~0.6 mL of CDCl₃ in a standard 5 mm NMR tube.

• Instrument Parameters (400 MHz Spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time: ~4 seconds.

  • Spectral Width: 0-12 ppm.

• Data Processing: Apply a Fourier transform to the Free Induction Decay (FID), followed by phase and baseline correction. Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

Data Interpretation and Summary

The ¹H NMR spectrum of 4-(bromomethyl)phenylboronic acid pinacol ester is characterized by three main sets of signals:

• Aromatic Protons: The para-substituted benzene ring gives rise to a classic AA'BB' system, which often appears as two distinct doublets. The protons ortho to the boronic ester are typically shifted downfield compared to those ortho to the bromomethyl group.

• Methylene Protons: The two protons of the bromomethyl group (-CH₂Br) appear as a sharp singlet.

• Pinacol Protons: The twelve equivalent protons of the four methyl groups on the pinacol moiety produce a strong singlet.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.75	Doublet (d)	2H	Aromatic (ortho to -B(pin))
~7.35	Doublet (d)	2H	Aromatic (ortho to -CH₂Br)
~4.55	Singlet (s)	2H	-CH₂Br
~1.35	Singlet (s)	12H	-C(CH₃)₂

Table 1: Predicted ¹H NMR data for 4-(bromomethyl)phenylboronic acid pinacol ester in CDCl₃.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Expertise & Experience: ¹³C NMR provides valuable information about the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, a greater number of scans are required compared to ¹H NMR. The carbon atom attached to the boron is often broadened and may have a lower intensity due to quadrupolar relaxation of the boron nucleus.

Experimental Protocol: ¹³C NMR Data Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrument Parameters (100 MHz Spectrometer):

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans: 512-1024 scans.

  • Relaxation Delay (d1): 2 seconds.

  • Spectral Width: 0-200 ppm.

• Data Processing: Process the data similarly to the ¹H NMR spectrum. Reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Data Interpretation and Summary

The ¹³C NMR spectrum will show distinct signals for each carbon environment:

Chemical Shift (δ, ppm)	Assignment
~140	Aromatic (C-CH₂Br)
~135	Aromatic (CH, ortho to -B(pin))
~128	Aromatic (CH, ortho to -CH₂Br)
~130 (broad)	Aromatic (C-B(pin))
~84	-O-C(CH₃)₂
~33	-CH₂Br
~25	-C(CH₃)₂

Table 2: Predicted ¹³C NMR data for 4-(bromomethyl)phenylboronic acid pinacol ester in CDCl₃.

Infrared (IR) Spectroscopy: Probing Functional Groups

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique for identifying the presence of specific functional groups. For solid samples like 4-(bromomethyl)phenylboronic acid pinacol ester, Attenuated Total Reflectance (ATR) is the preferred method as it requires minimal sample preparation.[2][3][4]

Experimental Protocol: ATR-IR Data Acquisition

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrument Parameters:

  • Technique: ATR-Neat.

  • Scan Range: 4000-400 cm⁻¹.

  • Number of Scans: 16-32.

  • Resolution: 4 cm⁻¹.

• Data Acquisition: Record a background spectrum of the clean ATR crystal before analyzing the sample. Apply pressure to the sample to ensure good contact with the crystal.

Data Interpretation and Summary

The IR spectrum of 4-(bromomethyl)phenylboronic acid pinacol ester will exhibit characteristic absorption bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3000-2850	Medium-Strong	C-H stretching (aromatic and aliphatic)
~1600, ~1480	Medium	C=C stretching (aromatic ring)
~1360	Strong	B-O stretching
~1140	Strong	C-O stretching
~1270	Medium	C-H in-plane bending
~850	Strong	C-H out-of-plane bending (para-substitution)
~620	Medium	C-Br stretching

Table 3: Key IR absorption bands for 4-(bromomethyl)phenylboronic acid pinacol ester.[5]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Expertise & Experience: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for volatile and thermally stable compounds like 4-(bromomethyl)phenylboronic acid pinacol ester.

Experimental Protocol: GC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• GC Parameters:

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium.

  • Oven Program: Start at 60 °C, ramp to 280 °C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

Data Interpretation and Summary

The mass spectrum will show the molecular ion peak ([M]⁺) and characteristic fragment ions. Due to the presence of bromine, the molecular ion and bromine-containing fragments will exhibit a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in a ~1:1 ratio).

m/z	Assignment	Notes
296/298	[M]⁺	Molecular ion peak, showing the bromine isotope pattern.
217	[M - Br]⁺	Loss of a bromine radical.
116	[C₉H₈]⁺	A common fragment for benzyl-containing compounds.

Table 4: Predicted key fragments in the mass spectrum of 4-(bromomethyl)phenylboronic acid pinacol ester.[5]

Workflows for Spectroscopic Analysis

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and self-validating system for the identification and characterization of 4-(bromomethyl)phenylboronic acid pinacol ester. The detailed protocols and interpretations are grounded in established scientific principles and offer a reliable framework for researchers in organic synthesis and drug development. By understanding the nuances of the NMR, IR, and MS data, scientists can confidently verify the purity and structural integrity of this versatile building block, ensuring the reproducibility and success of their synthetic endeavors.

References

• Sample preparation for FT-IR. Available from: [Link].

• Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Drawell. Available from: [Link].

• 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. PubChem. Available from: [Link].

• Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information. The Royal Society of Chemistry. Available from: [Link].

• Sample Preparation – FT-IR/ATR. Polymer Chemistry Characterization Lab. Available from: [Link].

• Supporting Information 22-01-15. The Royal Society of Chemistry. Available from: [Link].

• Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. OSTI.GOV. Available from: [Link].

• CH362: Use of IR Spectrometer with an ATR cell. Oregon State University. Available from: [Link].

• IR Sample Preparation Techniques. Scribd. Available from: [Link].

• Phenylboronic acid pinacol ester, CAS No. 24388-23-6. iChemical. Available from: [Link].

• Recording NMR spectra for aryl boronic acids - overcoming oligomerization. Reddit. Available from: [Link].

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• 5. 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | C13H18BBrO2 | CID 3734506 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Reactivity Profile of 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

For researchers, scientists, and professionals in drug development, a deep understanding of the reactivity of bifunctional building blocks is paramount for the efficient construction of complex molecular architectures. 4-(Bromomethyl)phenylboronic acid pinacol ester stands out as a uniquely versatile reagent, offering two distinct and valuable reactive sites: a nucleophile-susceptible benzylic bromide and a palladium-activated boronic ester. This guide provides an in-depth exploration of its reactivity profile, grounded in established chemical principles and supported by practical, field-proven insights.

Core Molecular Structure and Dichotomous Reactivity

At its core, 4-(bromomethyl)phenylboronic acid pinacol ester, with a molecular formula of C13H18BBrO2 and a molecular weight of 297.00 g/mol , is a white to off-white crystalline solid with a melting point of 85-89 °C[1][2]. Its power as a synthetic tool lies in the orthogonal reactivity of its two functional groups.

• The Benzylic Bromide: The bromomethyl group (-CH2Br) is an excellent electrophilic site, primed for nucleophilic substitution reactions (SN2). The proximity of the phenyl ring stabilizes the transition state, enhancing its reactivity towards a wide range of nucleophiles.

• The Boronic Acid Pinacol Ester: The boronic acid pinacol ester (-B(pin)) is a staple in modern organic synthesis, most notably for its role in the Suzuki-Miyaura cross-coupling reaction. The pinacol group provides enhanced stability and solubility compared to the corresponding boronic acid, making it a preferred reagent for many applications[3].

This dual-functionality allows for a stepwise or, in some cases, a concerted approach to molecular elaboration, enabling the introduction of diverse functionalities at two distinct points of the phenyl ring.

The Suzuki-Miyaura Cross-Coupling Reaction: Building Biaryl Scaffolds

The Suzuki-Miyaura reaction is a cornerstone of carbon-carbon bond formation, and 4-(bromomethyl)phenylboronic acid pinacol ester is an excellent substrate for this transformation[4][5]. This palladium-catalyzed reaction couples the boronic ester with a variety of organic halides or triflates, providing a robust method for the synthesis of biaryl and heteroaryl structures.

Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the coupling partner (e.g., an aryl bromide).

• Transmetalation: The organic moiety from the boronic ester is transferred to the palladium center, displacing the halide. This step is typically facilitated by a base.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, regenerating the Pd(0) catalyst and forming the desired C-C bond.

The pinacol ester of 4-(bromomethyl)phenylboronic acid offers the advantage of being exceptionally stable and environmentally benign[6].

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

Reaction: Coupling of 4-(bromomethyl)phenylboronic acid pinacol ester with an aryl bromide.

Materials:

• 4-(Bromomethyl)phenylboronic acid pinacol ester (1.1 equivalents)

• Aryl bromide (1.0 equivalent)

• Pd(PPh3)4 (5 mol%)

• K3PO4 (2.0 equivalents)

• 1,4-Dioxane (solvent)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the aryl bromide, 4-(bromomethyl)phenylboronic acid pinacol ester, and K3PO4.

• Add the Pd(PPh3)4 catalyst.

• Add anhydrous 1,4-dioxane to the flask.

• Heat the reaction mixture at 70-80 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

This protocol can be adapted for a wide range of aryl and heteroaryl halides, with variations in catalyst, base, and solvent as needed to optimize the yield[4].

Nucleophilic Substitution at the Benzylic Position

The benzylic bromide of 4-(bromomethyl)phenylboronic acid pinacol ester is highly susceptible to nucleophilic attack. This reactivity allows for the introduction of a diverse array of functional groups, including amines, ethers, thioethers, and carbon-based nucleophiles.

Causality of Reactivity

The enhanced reactivity of the benzylic bromide is attributed to the stability of the SN2 transition state, which is delocalized into the adjacent phenyl ring. This allows for milder reaction conditions compared to alkyl bromides.

Experimental Protocol: Synthesis of a Secondary Amine

Reaction: Reaction of 4-(bromomethyl)phenylboronic acid pinacol ester with a primary amine.

Materials:

• 4-(Bromomethyl)phenylboronic acid pinacol ester (1.0 equivalent)

• Primary amine (1.2 equivalents)

• Potassium carbonate (K2CO3) (2.0 equivalents)

• Acetonitrile (solvent)

Procedure:

• In a round-bottom flask, dissolve the 4-(bromomethyl)phenylboronic acid pinacol ester in acetonitrile.

• Add the primary amine and potassium carbonate to the solution.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Once the starting material is consumed, filter the reaction mixture to remove the inorganic base.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting secondary amine by column chromatography or recrystallization.

Stability and Handling Considerations

While the pinacol ester enhances the stability of the boronic acid moiety, it is still susceptible to hydrolysis under certain conditions[7].

• Storage: The compound should be stored in a cool, dry place, away from moisture and light. The recommended storage temperature is room temperature in a sealed, dry environment[1].

• Handling: When working with 4-(bromomethyl)phenylboronic acid pinacol ester, it is advisable to use an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture. Aprotic solvents are recommended for reactions to prevent hydrolysis of the boronic ester[7].

Bifunctional Reactivity in Sequential Synthesis

The true synthetic power of 4-(bromomethyl)phenylboronic acid pinacol ester is realized in multi-step syntheses where both functional groups are utilized. The choice of which group to react first depends on the desired final product and the compatibility of the reagents and reaction conditions.

A common strategy involves first performing the Suzuki-Miyaura coupling, as the palladium catalyst and basic conditions can be harsh and may not be compatible with certain functional groups that could be introduced via nucleophilic substitution. Following the C-C bond formation, the benzylic bromide can then be functionalized.

Data Summary

Property	Value	Reference
Molecular Formula	C13H18BBrO2	[1]
Molecular Weight	297.00 g/mol	[2]
Melting Point	85-89 °C	[2]
Appearance	White to off-white powder	[1]
Storage	Keep in dark place, Sealed in dry, Room Temperature	[1]

Visualizing the Reactivity

Caption: Dual reactivity pathways of 4-(bromomethyl)phenylboronic acid pinacol ester.

References

• MDPI. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. [Link]

• National Institutes of Health. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. [Link]

• Taizhou Creating Bio-pharm co., ltd. 4-(Bromomethyl)benzeneboronic acid pinacol ester. [Link]

• PubMed Central. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

• PubMed. Strategies for the analysis of highly reactive pinacolboronate esters. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Chemical Backbone: Understanding the Synthesis Applications of 4-Aminophenylboronic Acid Pinacol Ester. [Link]

• ResearchGate. Suzuki–Miyaura coupling reactions of 4-bromoanisole with phenylboronic acid. [Link]

• Organic Chemistry Portal. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Boron Molecular. 4-(Bromomethyl)phenylboronic acid pinacol ester. [Link]

• PubChem. (4-(Phenylaminomethyl)phenyl)-boronic acid pinacol ester. [Link]

• IndiaMART. 4 Bromomethyl Phenyl Boronic Acid Pinacol Ester, Grade: Technical Grade, Purity: 98%. [Link]

• Boron Molecular. Buy (3-(bromomethyl)phenyl)boronic acid, pinacol ester. [Link]

• PubMed. The application of phenylboronic acid pinacol ester functionalized ROS-responsive multifunctional nanoparticles in the treatment of Periodontitis. [Link]

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• 7. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 4-(Bromomethyl)phenylboronic acid pinacol ester: Properties, Commercial Availability, and Synthetic Applications

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-(Bromomethyl)phenylboronic acid pinacol ester, a versatile bifunctional reagent crucial in modern organic synthesis and medicinal chemistry. We will explore its chemical properties, identify reliable commercial suppliers, and detail its application in key synthetic transformations, supported by established protocols.

Core Properties and Structure

4-(Bromomethyl)phenylboronic acid pinacol ester, also known by its IUPAC name 2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a crystalline solid at room temperature.[1] Its structure uniquely combines a reactive benzylic bromide with a stable boronic acid pinacol ester. This dual functionality allows for sequential, orthogonal reactions, making it a highly valuable building block.

The pinacol ester group provides significantly greater stability compared to the free boronic acid, rendering the compound less prone to protodeboronation and easier to handle and purify.[2]

Table 1: Physicochemical Properties

Property	Value	Reference(s)
CAS Number	138500-85-3	[1][3]
Molecular Formula	C₁₃H₁₈BBrO₂	[3][4]
Molecular Weight	~297.00 g/mol	[1][3]
Appearance	White to cream crystalline solid/powder	[1]
Melting Point	80-89 °C	[1][3]
SMILES	CC1(C)OB(OC1(C)C)c2ccc(CBr)cc2	[3]
InChI Key	CBUOGMOTDGNEAW-UHFFFAOYSA-N	[3][5]

Chemical Structure

The structure features a phenyl ring para-substituted with a bromomethyl group and a pinacol boronate ester.

Caption: Structure of 4-(Bromomethyl)phenylboronic acid pinacol ester.

Commercial Availability and Sourcing

4-(Bromomethyl)phenylboronic acid pinacol ester is readily available from a variety of chemical suppliers, catering to both research and bulk-scale needs. When selecting a supplier, researchers should consider purity, available quantities, lead times, and the quality of accompanying documentation such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

Purity levels typically range from 95% to over 98%, which is suitable for most synthetic applications, including sensitive palladium-catalyzed reactions.[3][6][7]

Table 2: Selected Commercial Suppliers

Supplier	Product Name	CAS Number	Purity	Notes
Sigma-Aldrich (Merck)	4-Bromomethylphenylboronic acid pinacol ester	138500-85-3	95%	Leading global supplier for life science research and production.[3]
Thermo Fisher Scientific	4-(Bromomethyl)benzeneboronic acid pinacol ester, 95%	138500-85-3	≥94.0% (GC)	Offers various pack sizes for R&D.[1][5]
TCI Chemicals	4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl Bromide	138500-85-3	>98.0% (GC)	Known for high-purity reagents for organic synthesis.
Alfa Chemistry	4-(Bromomethyl)benzeneboronic acid pinacol ester	138500-85-3	95%	Supplier for experimental and research use.[6]
Apollo Scientific	4-(Bromomethyl)benzeneboronic acid, pinacol ester	138500-85-3	98%	UK and US-based distributor of organic building blocks.[7]
BLDpharm	2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	138500-85-3	N/A	Offers online ordering and cold-chain transport options.[8]

Note: This is not an exhaustive list. Availability and specifications are subject to change and should be verified directly with the supplier.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The most prominent application of this reagent is in the Suzuki-Miyaura cross-coupling reaction.[9] This palladium-catalyzed reaction forms a new carbon-carbon bond between the boronic ester and an organic halide or triflate.[10] The bifunctional nature of 4-(bromomethyl)phenylboronic acid pinacol ester allows it to be a linchpin, connecting two different molecular fragments in a stepwise manner.

Causality in the Suzuki-Miyaura Reaction: The reaction's success hinges on a well-defined catalytic cycle.[10] The boronic ester does not react directly; it must first be activated by a base. This activation forms a more nucleophilic boronate species, which is crucial for the transmetalation step—the transfer of the aryl group from boron to the palladium center.[9] The pinacol ester provides stability during storage and handling but is readily activated under the basic reaction conditions.

Generalized Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Model Suzuki-Miyaura Coupling

This protocol describes a representative coupling between 4-(bromomethyl)phenylboronic acid pinacol ester and an aryl bromide (e.g., 1-bromo-4-methoxybenzene).

Self-Validation and Causality: Each component in this protocol has a specific function. The palladium catalyst is the engine of the cycle. The base activates the boronic ester for transmetalation. The solvent system must solubilize both organic and inorganic components. The inert atmosphere is critical because the active Pd(0) catalyst is oxygen-sensitive. Monitoring by TLC provides a direct visual assessment of reaction completion, ensuring the reaction is not prematurely terminated or unnecessarily prolonged.

Materials and Reagents:

• 4-(Bromomethyl)phenylboronic acid pinacol ester (1.1 equiv.)

• Aryl Halide (e.g., 1-bromo-4-methoxybenzene, 1.0 equiv.)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 equiv.)

• Base (e.g., K₂CO₃, 2.0 equiv.)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Anhydrous Sodium Sulfate

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine

• Silica Gel for chromatography

Step-by-Step Methodology

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl halide (1.0 equiv.), 4-(bromomethyl)phenylboronic acid pinacol ester (1.1 equiv.), and potassium carbonate (2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes. This is crucial to prevent oxidation of the palladium catalyst.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed 1,4-dioxane/water solvent mixture. Follow this with the addition of the palladium catalyst (e.g., Pd(PPh₃)₄).

• Reaction Execution: Heat the reaction mixture to 85-90 °C and stir vigorously.

• Reaction Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC). A typical mobile phase would be a mixture of hexane and ethyl acetate. The disappearance of the starting materials indicates the reaction is complete (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and water.

  • Separate the organic layer. Wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the desired biaryl product, which still contains the reactive bromomethyl handle for subsequent functionalization.

Workflow Diagram

Caption: Standard workflow for a Suzuki-Miyaura coupling experiment.

Safety and Handling

4-(Bromomethyl)phenylboronic acid pinacol ester is a hazardous substance that causes severe skin burns and eye damage.[11] Always handle this chemical in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Store the compound in a tightly sealed container under an inert atmosphere, preferably in a cool, dry place away from moisture and strong oxidizing agents.[12]

References

• Supplier CAS No 138500-85-3 . BuyersGuideChem. Available at: [Link]

• 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . Chemsrc.com. Available at: [Link]

• Buy 4-(Bromomethyl)phenylboronic acid pinacol ester . Boron Molecular. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up . YouTube. Available at: [Link]

• 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . PubChem. Available at: [Link]

• Suzuki coupling of bromobenzene with phenylboronic acid pinacol ester . ResearchGate. Available at: [Link]

• Suzuki Reaction - Palladium Catalyzed Cross Coupling . Common Organic Chemistry. Available at: [Link]

• 2-[3-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . PubChem. Available at: [Link]

• Suzuki Coupling . Organic Chemistry Portal. Available at: [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations . National Institutes of Health (NIH). Available at: [Link]

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• 8. 138500-85-3|2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane|BLD Pharm [bldpharm.com]
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• 12. 4-Bromomethylphenyl-1,3,2-dioxaborolane | 488133-21-7 [sigmaaldrich.com]

An In-Depth Technical Guide to Boronic Acid Pinacol Esters in Organic Synthesis

Introduction: The Rise of a Versatile Synthetic Tool

In the landscape of modern organic synthesis, the pursuit of efficient and selective carbon-carbon and carbon-heteroatom bond formation is a central theme. Within this endeavor, boronic acid pinacol esters, often abbreviated as Bpin esters, have emerged as indispensable reagents.[1][2] Their remarkable stability, coupled with predictable reactivity, has positioned them as cornerstones in a multitude of transformations, most notably the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1][3]

This guide provides a comprehensive overview of boronic acid pinacol esters for researchers, scientists, and professionals in drug development. We will delve into the causality behind their widespread adoption, explore the nuances of their synthesis and purification, and provide field-proven insights into their application, particularly in the context of complex molecule synthesis relevant to the pharmaceutical and agrochemical industries.[1][3]

The superiority of pinacol esters over their corresponding free boronic acids lies in their enhanced stability.[1][4] The pinacol group effectively shields the Lewis acidic boron atom, rendering the molecule significantly more resistant to degradation via hydrolysis and oxidation.[1][4] This robustness translates into practical advantages, including easier handling, amenability to chromatographic purification, and extended shelf-life, which are critical considerations in both academic and industrial settings.[1][5]

Part 1: Synthesis of Boronic Acid Pinacol Esters - The Miyaura Borylation

The most prevalent and versatile method for the synthesis of aryl and vinyl boronic acid pinacol esters is the Miyaura borylation reaction.[6][7] This palladium-catalyzed cross-coupling reaction involves the reaction of an aryl or vinyl halide (or pseudohalide, such as a triflate) with a diboron reagent, most commonly bis(pinacolato)diboron (B₂pin₂).[5][6]

The Catalytic Cycle: A Mechanistic Perspective

Understanding the mechanism of the Miyaura borylation is paramount to troubleshooting and optimizing reaction conditions. The generally accepted catalytic cycle is initiated by the oxidative addition of the aryl halide to a Pd(0) species. The subsequent steps involve transmetalation with the diboron reagent and reductive elimination to afford the desired boronic acid pinacol ester and regenerate the active Pd(0) catalyst.

Diagram: The Miyaura Borylation Catalytic Cycle

Caption: A simplified catalytic cycle for the Miyaura borylation reaction.

Causality in Experimental Choices: The Role of the Base

A critical, yet often misunderstood, aspect of the Miyaura borylation is the choice of base. While in many palladium-catalyzed reactions a strong base is employed to facilitate transmetalation, the Miyaura borylation necessitates the use of a weak base, such as potassium acetate (KOAc).[5][6] The rationale for this choice is to prevent a subsequent, undesired Suzuki-Miyaura coupling of the newly formed boronic acid pinacol ester with the starting aryl halide.[5]

The role of the weak base is not to activate the diboron reagent directly, as B₂pin₂ is a poor Lewis acid.[5] Instead, after the initial oxidative addition of the aryl halide to the palladium center, a ligand exchange occurs where the halide is replaced by the acetate anion from the base.[5] This formation of an (acetato)palladium(II) complex is crucial, as the Pd-O bond is more reactive towards transmetalation with the diboron reagent than the corresponding Pd-X (X = Br, I) bond.[5] The high oxophilicity of boron is a key driving force for this step.[5]

Alternative Synthetic Routes

While the Miyaura borylation is the workhorse for accessing aryl and vinyl Bpin esters, other methods exist for their synthesis:

• From Grignard or Organolithium Reagents: Traditional methods involve the reaction of Grignard or organolithium reagents with a borate ester, such as 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (IBpin), followed by an acidic workup.[8] This approach is often used for the synthesis of alkyl boronic esters.

• C-H Borylation: Direct C-H borylation of arenes and heteroarenes, often catalyzed by iridium, has emerged as a powerful, atom-economical method for the synthesis of Bpin esters.[9][10] This technique allows for the formation of C-B bonds without the need for a pre-functionalized starting material.

• From Arylamines: Arylamines can be converted to their corresponding Bpin esters via a Sandmeyer-type reaction, providing an alternative to the use of aryl halides.[11]

Part 2: Properties and Handling of Boronic Acid Pinacol Esters

The utility of Bpin esters is intrinsically linked to their favorable physicochemical properties.

Stability and Reactivity

As previously mentioned, the pinacol group imparts significant stability to the boronic acid moiety.[1] This allows for:

• Chromatographic Purification: Unlike many free boronic acids which can be challenging to purify via silica gel chromatography due to their polarity and potential for decomposition, Bpin esters are generally amenable to this technique.[1][5]

• Air and Moisture Tolerance: While not completely inert, Bpin esters are significantly more tolerant to air and moisture than their boronic acid counterparts, simplifying their handling and storage.[1]

However, it is important to note that Bpin esters are still susceptible to hydrolysis, especially under acidic or basic conditions, which can lead to the formation of the corresponding boronic acid.[4][12]

Purification Strategies: A Practical Guide

While many Bpin esters can be purified using standard silica gel chromatography, challenges can arise, particularly with more polar or sensitive substrates. A common issue is the strong adsorption of the Bpin ester to the silica gel, which is attributed to the interaction between the Lewis acidic boron atom and the Lewis basic silanol groups on the silica surface.[12] This can lead to product loss and tailing during elution.[12]

Troubleshooting and Optimization:

• Boric Acid Impregnated Silica Gel: A highly effective method to mitigate over-adsorption is to use silica gel that has been impregnated with boric acid.[12][13][14] This treatment is thought to mask the Lewis basic sites on the silica, allowing for cleaner elution of the Bpin ester.[13][14]

• Use of a Non-polar Eluent: Employing a less polar eluent system can often improve the chromatographic behavior of Bpin esters.

• Alternative Stationary Phases: For particularly problematic separations, neutral alumina can be a viable alternative to silica gel.[12]

• Crude Usage: In many instances, particularly for subsequent Suzuki-Miyaura couplings, the crude Bpin ester can be used directly after a simple workup and filtration through a plug of celite or silica to remove the palladium catalyst and inorganic salts.[12]

Part 3: Applications in Organic Synthesis - The Suzuki-Miyaura Cross-Coupling

The premier application of boronic acid pinacol esters is in the Suzuki-Miyaura cross-coupling reaction, a powerful method for the formation of C(sp²)-C(sp²) bonds.[3][15]

The Role of Bpin Esters in the Suzuki-Miyaura Reaction

In the Suzuki-Miyaura reaction, the Bpin ester serves as the nucleophilic partner, reacting with an organic halide or pseudohalide in the presence of a palladium catalyst and a base.

Diagram: General Workflow for Suzuki-Miyaura Coupling

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• 4. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
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An In-Depth Technical Guide to the Safe Handling of 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane

Abstract: 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane, also known as 4-(bromomethyl)phenylboronic acid pinacol ester, is a bifunctional reagent of significant value in pharmaceutical research and drug development. Its utility, primarily in Suzuki-Miyaura cross-coupling reactions, stems from its unique structure, incorporating both a reactive benzyl bromide moiety for alkylation and a stable boronic ester for carbon-carbon bond formation. This dual reactivity, however, necessitates a nuanced and rigorous approach to its handling and safety. This guide provides an in-depth analysis of the chemical's properties, associated hazards, and comprehensive, field-proven protocols for its safe storage, handling, emergency response, and disposal, designed for researchers, scientists, and drug development professionals.

Understanding the Reagent: A Duality of Reactivity and Hazard

4-(Bromomethyl)phenyl-1,3,2-dioxaborolane is not a simple chemical; it is a molecule with two distinct reactive centers, each with its own safety implications. A comprehensive understanding of its safety profile requires an appreciation of both the benzyl bromide and the boronic ester functionalities.

• The Benzyl Bromide Moiety: This functional group is a potent lachrymator, meaning its vapors are intensely irritating to the eyes, causing tearing, pain, and blurred vision.[1][2] Beyond its irritant properties, the benzyl bromide group is a reactive alkylating agent.[3] This reactivity is the basis for its synthetic utility but also presents a toxicological hazard, as alkylating agents can react with biological macromolecules. Inhalation can lead to severe irritation of the entire respiratory tract, potentially causing delayed pulmonary edema.[4][5] Skin contact can result in irritation, redness, and chemical burns.[6]

• The Boronic Ester Moiety: The pinacol boronic ester is generally considered a stable protecting group for the boronic acid, enhancing its shelf-life and making it easier to handle. However, it is susceptible to hydrolysis, especially in the presence of moisture, acidic, or basic conditions, which cleaves the ester to form 4-(bromomethyl)phenylboronic acid and pinacol.[3][7] This hydrolysis is not merely a matter of reagent degradation; it generates byproducts that can affect reaction outcomes and complicates purification. More critically, the hydrolysis of the ester and subsequent protodeboronation (loss of the boronic acid group) can be accelerated under various conditions, impacting the reagent's integrity.[8]

This dual nature dictates that all handling procedures must mitigate both the immediate irritant effects of the benzyl bromide and the chemical instability of the boronic ester.

Physicochemical and Toxicological Data Summary

Property	Value	Source(s)
Chemical Name	2-[4-(bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	[9]
CAS Number	138500-85-3	[9][10]
Molecular Formula	C₁₃H₁₈BBrO₂	[9][10]
Molecular Weight	297.00 g/mol	[9][10]
Appearance	White to off-white solid (crystals or powder)	[11]
Melting Point	85-89 °C
Primary Hazards	Lachrymator, Causes severe skin burns and eye damage, Respiratory irritant	[1][9][12]
GHS Classification	Skin Corrosion/Irritation (Category 1B), Serious Eye Damage (Category 1)	[9]
Storage Temperature	2-8°C, under inert atmosphere	[12]
LD₅₀/LC₅₀	Data not available for this specific compound. Benzyl bromide is toxic by inhalation and skin absorption.	[5][12]

Core Safety Directives: From Receipt to Disposal

A self-validating safety protocol for 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane is built on a foundation of proactive controls and a clear understanding of the chemical's reactivity. The following workflow outlines the critical control points.

Fig 1. Comprehensive workflow for the safe handling of 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane.

Hazard Mitigation: A Proactive Stance

Effective management of 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane relies on a multi-layered defense against its inherent hazards. The causality behind each protective measure is critical for ensuring compliance and safety.

Fig 2. Relationship between hazards, controls, and their scientific rationale.

Standard Operating Procedures (SOPs)

Handling and Storage Protocol

• Engineering Controls : All manipulations, including weighing and transfers, must be conducted within a certified chemical fume hood to contain the potent lachrymatory vapors.[1] Ensure an emergency eyewash and safety shower are immediately accessible.

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical safety goggles and a full-face shield are mandatory. The lachrymatory nature of this compound makes eye protection paramount.

  • Hand Protection : Wear nitrile gloves. Inspect gloves for integrity before use and change them immediately if contamination is suspected.

  • Body Protection : A flame-retardant lab coat and closed-toe shoes are required.

• Storage :

  • Store containers in a refrigerator at 2-8°C.[12]

  • Crucially, the compound must be stored under an inert atmosphere (e.g., argon or nitrogen) and kept tightly sealed to prevent moisture ingress, which leads to hydrolysis.[12]

  • Store away from incompatible materials, particularly strong oxidizing agents, strong bases, and water.[6]

Spill and Exposure Response

Spill Protocol: The primary goal is to contain the solid material and neutralize it without creating a more hazardous situation.

• Evacuation and Control : Evacuate all non-essential personnel from the immediate area. Ensure the fume hood is operational to ventilate vapors. Remove all ignition sources.[7]

• Containment : Do NOT use water.[7] Cover the spill with a dry, inert, and preferably alkaline absorbent material such as sodium bicarbonate, dry lime, or soda ash. Sand can also be used for initial containment.[7]

• Collection : Carefully sweep the absorbed material into a clearly labeled, sealable container for hazardous waste. Avoid creating dust.

• Decontamination : Wipe the spill area with a cloth dampened with a suitable organic solvent (e.g., acetone), followed by a wipe-down with a cloth dampened with a dilute aqueous solution of sodium bicarbonate. All cleaning materials must be collected as hazardous waste.

Exposure Protocol:

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6]

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water. Seek medical attention.[6]

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention. Symptoms like pulmonary edema may be delayed.[4]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Give one or two glasses of water to drink. Seek immediate medical attention.[6]

Fire Emergency Protocol

The compound is a combustible solid. Thermal decomposition will produce highly toxic and irritating fumes, including carbon monoxide, carbon dioxide, and hydrogen bromide gas.[5][13]

• Suitable Extinguishing Media : Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant foam.[7][14]

• Unsuitable Extinguishing Media : DO NOT USE WATER. [7] Water will react with the boronic ester, potentially exacerbating the situation. Water spray should only be used to cool fire-exposed containers from a safe distance.[14]

• Firefighter Protection : Firefighters must wear full protective clothing and a self-contained breathing apparatus (SCBA).[6]

Laboratory-Scale Waste Management Protocol

Disposal must be approached with the same rigor as handling. The goal is to chemically neutralize the reactive moieties before the waste leaves the laboratory.

• Segregation : All waste contaminated with 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane, including surplus reagent, contaminated consumables (gloves, wipes), and reaction residues, must be collected in a dedicated, clearly labeled hazardous waste container.

• Neutralization of Aqueous Waste : For aqueous layers from reaction work-ups that may contain traces of the compound or its hydrolysis products (HBr), adjust the pH to be neutral or slightly basic (pH 7-9) with sodium bicarbonate or dilute sodium hydroxide before collection.[15]

• Neutralization of Solid Waste and Surplus Reagent : A recommended quenching procedure for small quantities is to create a slurry in a compatible solvent (e.g., THF) in a flask equipped with a stirrer. Slowly add a solution of a non-nucleophilic base like triethylamine or a saturated aqueous solution of sodium bicarbonate with vigorous stirring in a fume hood.[16][17] The base will react with the benzyl bromide and neutralize any acidic byproducts from hydrolysis. Allow the mixture to stir for several hours to ensure complete reaction before adding it to the designated waste container.

• Decontamination of Glassware :

  • Perform an initial rinse with an organic solvent (e.g., acetone) to remove the bulk of the material. Collect this rinse as hazardous waste.

  • Submerge or rinse the glassware with a dilute solution of sodium bicarbonate or a weak amine base to neutralize residues.[16]

  • Follow with a standard laboratory detergent wash, tap water rinse, and final rinse with deionized water.[1][18]

• Final Disposal : Ensure all neutralized waste containers are securely sealed, properly labeled according to institutional and local regulations, and handed over to the environmental health and safety office for final disposal.[19]

Conclusion

4-(Bromomethyl)phenyl-1,3,2-dioxaborolane is an indispensable tool in modern medicinal chemistry, but its bifunctional nature presents a unique combination of hazards. As a potent lachrymator and alkylating agent that is also sensitive to moisture, it demands respect and careful handling. By understanding the chemical causality behind its reactivity and implementing the multi-layered engineering, administrative, and personal protective protocols outlined in this guide, researchers can safely harness its synthetic power. A culture of safety, grounded in a deep understanding of the reagents being used, is the most critical component of any successful research and development endeavor.

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• Conversion of aryl pinacol boronates to their boronic acid analogues... ResearchGate. [Link]

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Protocols & Analytical Methods

Application & Protocol Guide: Suzuki-Miyaura Coupling with 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

Introduction: A Versatile Tool for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its remarkable efficiency and broad functional group tolerance in forging carbon-carbon bonds.[1][2] Its impact on both academic and industrial research, particularly in the synthesis of pharmaceuticals and fine chemicals, has been immense, a fact underscored by its recognition with the 2010 Nobel Prize in Chemistry.[1][3] This guide focuses on a specific, yet highly valuable, application of this reaction: the coupling of 4-(bromomethyl)phenylboronic acid pinacol ester with various organic halides.

The choice of 4-(bromomethyl)phenylboronic acid pinacol ester as the organoboron partner is strategic. The pinacol ester group enhances the stability and solubility of the boronic acid, making it a more robust and user-friendly reagent in synthesis.[4] This increased stability is crucial for ensuring the reagent's potency throughout the reaction.[4] The bromomethyl group, on the other hand, provides a reactive handle for subsequent transformations, making the resulting coupled products valuable intermediates in the construction of complex molecular architectures, including those found in medicinal chemistry and materials science.[5]

This document provides a comprehensive overview of the Suzuki-Miyaura coupling involving this specific reagent, delving into the reaction mechanism, offering detailed experimental protocols, and discussing key considerations for reaction optimization and troubleshooting.

The Catalytic Cycle: A Mechanistic Deep Dive

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[6][7][8] The cycle can be broken down into three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[6][7][9]

• Oxidative Addition: The cycle initiates with the oxidative addition of the organic halide (Ar-X) to a coordinatively unsaturated Pd(0) complex. This step involves the insertion of the palladium atom into the carbon-halogen bond, resulting in the formation of a square planar Pd(II) species.[6][8] The reactivity of the halide in this step generally follows the trend I > Br > OTf > Cl.[10]

• Transmetalation: This is the crucial step where the organic moiety from the boron reagent is transferred to the palladium center. For this to occur, the boronic acid ester must be activated by a base.[11] The base reacts with the organoboron compound to form a more nucleophilic boronate species, which then facilitates the transfer of the aryl group to the Pd(II) complex, displacing the halide.[11]

• Reductive Elimination: The final step in the catalytic cycle is the reductive elimination from the diarylpalladium(II) intermediate. This concerted step forms the new carbon-carbon bond in the desired biaryl product and regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[6][7]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Step-by-Step Guide

This section provides a general yet detailed protocol for the Suzuki-Miyaura coupling of an aryl bromide with 4-(bromomethyl)phenylboronic acid pinacol ester.

Reagents and Equipment

• Aryl Bromide: (1.0 mmol, 1.0 equiv)

• 4-(Bromomethyl)phenylboronic acid pinacol ester: (1.2 mmol, 1.2 equiv)[5][12]

• Palladium Catalyst: e.g., Pd(PPh₃)₄ (0.03 mmol, 3 mol%) or Pd(OAc)₂ (0.03 mmol, 3 mol%) with a suitable ligand (e.g., SPhos, 0.06 mmol, 6 mol%)[2]

• Base: e.g., K₂CO₃ (2.0 mmol, 2.0 equiv) or Cs₂CO₃ (2.0 mmol, 2.0 equiv)[7]

• Solvent: e.g., 1,4-Dioxane/Water (4:1 mixture, 5 mL) or Toluene/Water (4:1 mixture, 5 mL)[1][13]

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

• Heating and stirring module

• Standard laboratory glassware for workup and purification

Reaction Setup and Execution

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• 1. Yoneda Labs [yonedalabs.com]
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• 4. nbinno.com [nbinno.com]
• 5. 4-(Bromomethyl)benzeneboronic acid pinacol ester | 138500-85-3 [chemicalbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 8. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. tcichemicals.com [tcichemicals.com]
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• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions Using 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

Introduction: A Bifunctional Linchpin for Complex Molecule Synthesis

In the landscape of modern synthetic organic chemistry, the quest for efficiency and molecular complexity has led to the development of highly versatile building blocks. Among these, 4-(bromomethyl)phenylboronic acid pinacol ester stands out as a powerful bifunctional reagent. Its unique structure, featuring both a nucleophilic boronic ester at a C(sp²) center and an electrophilic benzylic bromide at a C(sp³) center, opens the door to a world of synthetic possibilities. This dual reactivity allows for programmed, sequential, or orthogonal cross-coupling reactions, enabling the construction of intricate molecular architectures from a single, readily available starting material.

These application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals on leveraging the unique reactivity of 4-(bromomethyl)phenylboronic acid pinacol ester in palladium-catalyzed cross-coupling reactions. We will delve into the principles of chemoselectivity that govern its reactivity and provide detailed, field-proven protocols for its application in Suzuki-Miyaura, Sonogashira, and Stille couplings. The methodologies presented herein are designed to be robust and adaptable, providing a solid foundation for your synthetic endeavors.

The Principle of Chemoselectivity: Harnessing Orthogonal Reactivity

The synthetic utility of 4-(bromomethyl)phenylboronic acid pinacol ester hinges on the ability to selectively address one of its two reactive sites. This chemoselectivity is governed by the fundamental principles of palladium-catalyzed cross-coupling mechanisms and can be finely tuned through the judicious choice of catalyst, ligands, and reaction conditions.

The generally accepted order of reactivity for carbon-halogen bonds in palladium-catalyzed oxidative addition is C-I > C-Br (aryl) > C-OTf > C-Cl (aryl), with benzylic C-Br bonds being significantly more reactive than aryl C-Br bonds under certain conditions. The boronic acid pinacol ester, on the other hand, participates in the transmetalation step of the catalytic cycle. This difference in reactivity provides the basis for selective functionalization.

By carefully selecting the reaction parameters, one can favor either the Suzuki-Miyaura coupling at the boronic ester moiety or a coupling reaction at the benzylic bromide position. For instance, specific ligand and base combinations can be employed to promote the Suzuki-Miyaura reaction at the C(sp²)-B bond while leaving the C(sp³)-Br bond intact, and vice-versa. This orthogonal reactivity is the key to the stepwise construction of complex molecules. A study by Nishiwaki and coworkers on substrate-switchable Suzuki-Miyaura coupling of benzyl esters versus benzyl halides provides a strong precedent for achieving such chemoselectivity.[1]

Reaction Mechanisms: A Visual Guide

To fully grasp the principles of chemoselectivity, it is essential to understand the fundamental catalytic cycles of the cross-coupling reactions discussed in these notes.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide or triflate. The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is typically co-catalyzed by palladium and copper.

Caption: The catalytic cycle of the copper-co-catalyzed Sonogashira reaction.

Stille Coupling

The Stille coupling involves the reaction of an organotin compound with an organic halide or triflate. Similar to the Suzuki-Miyaura coupling, it proceeds through a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide detailed methodologies for the sequential functionalization of 4-(bromomethyl)phenylboronic acid pinacol ester. These protocols are based on established principles of chemoselectivity and precedents from the literature for similar bifunctional substrates.

Workflow for Sequential Cross-Coupling

The general strategy for the stepwise functionalization of 4-(bromomethyl)phenylboronic acid pinacol ester involves two sequential cross-coupling reactions. The order of these reactions can be chosen based on the desired final product and the compatibility of the coupling partners.

Caption: General workflow for the sequential functionalization.

Protocol 1: Sequential Suzuki-Miyaura and Sonogashira Coupling

This protocol describes the initial Suzuki-Miyaura coupling at the boronic ester moiety, followed by a Sonogashira coupling at the benzylic bromide.

Step 1: Suzuki-Miyaura Coupling at the Boronic Ester

• Objective: To selectively couple an aryl or vinyl halide at the C(sp²)-B bond.

• Rationale: Standard Suzuki-Miyaura conditions with a suitable palladium catalyst and a phosphine ligand that favors coupling at the C(sp²)-B bond are employed. The milder conditions are chosen to minimize any competing reaction at the benzylic bromide.

Parameter	Condition	Justification
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%) or Pd(OAc)₂ (2-5 mol%) with a suitable phosphine ligand (e.g., SPhos, XPhos)	Well-established catalysts for Suzuki-Miyaura couplings. The choice of ligand can influence selectivity.
Base	K₂CO₃ or Cs₂CO₃ (2-3 equivalents)	Aqueous inorganic bases are effective for the activation of the boronic ester.
Solvent	Dioxane/H₂O or Toluene/H₂O (e.g., 4:1 v/v)	Biphasic solvent systems are commonly used and promote the reaction.
Temperature	80-100 °C	Sufficient to drive the reaction to completion without promoting side reactions at the benzylic bromide.
Atmosphere	Inert (Argon or Nitrogen)	To prevent oxidation of the Pd(0) catalyst.

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 4-(bromomethyl)phenylboronic acid pinacol ester (1.0 eq.), the aryl/vinyl halide (1.1 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq.), and the base (e.g., K₂CO₃, 2.5 eq.).

• Add the degassed solvent mixture (e.g., dioxane/water 4:1).

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time (typically 4-12 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and perform a standard aqueous workup. Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the functionalized benzylic bromide intermediate.

Step 2: Sonogashira Coupling at the Benzylic Bromide

• Objective: To couple a terminal alkyne at the C(sp³)-Br bond of the intermediate from Step 1.

• Rationale: The benzylic bromide is now the primary electrophilic site. Sonogashira conditions, including a copper(I) co-catalyst, are employed to facilitate the coupling with the terminal alkyne.

Parameter	Condition	Justification
Palladium Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	A common and effective catalyst for Sonogashira couplings.
Copper Co-catalyst	CuI (5-10 mol%)	Activates the terminal alkyne for transmetalation.
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA) (2-3 equivalents)	Acts as both a base and a solvent in some cases.
Solvent	THF or DMF	Anhydrous polar aprotic solvents are typically used.
Temperature	Room temperature to 60 °C	Milder conditions are often sufficient for the reactive benzylic bromide.
Atmosphere	Inert (Argon or Nitrogen)	To prevent Glaser coupling of the alkyne and protect the catalyst.

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the functionalized benzylic bromide intermediate from Step 1 (1.0 eq.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 eq.), and the copper(I) iodide (0.06 eq.).

• Add the degassed solvent (e.g., THF) followed by the base (e.g., Et₃N, 2.5 eq.) and the terminal alkyne (1.2 eq.).

• Stir the reaction at the desired temperature (e.g., 50 °C) until the starting material is consumed (monitor by TLC or GC-MS).

• After completion, perform a standard workup by quenching with saturated aqueous NH₄Cl solution. Extract the product with an organic solvent, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the final product by column chromatography.

Protocol 2: Sequential Sonogashira and Suzuki-Miyaura Coupling

This protocol outlines the initial Sonogashira coupling at the benzylic bromide, followed by a Suzuki-Miyaura coupling at the boronic ester.

Step 1: Sonogashira Coupling at the Benzylic Bromide

• Objective: To selectively couple a terminal alkyne at the C(sp³)-Br bond.

• Rationale: The higher reactivity of the benzylic bromide allows for its selective coupling under conditions that do not significantly affect the boronic ester.

The reaction conditions and procedure are analogous to Step 2 of Protocol 1, using 4-(bromomethyl)phenylboronic acid pinacol ester as the starting material.

Step 2: Suzuki-Miyaura Coupling at the Boronic Ester

• Objective: To couple an aryl or vinyl halide at the C(sp²)-B bond of the intermediate from Step 1.

• Rationale: With the benzylic position functionalized, the boronic ester is the remaining reactive site for the Suzuki-Miyaura coupling.

The reaction conditions and procedure are analogous to Step 1 of Protocol 1, using the functionalized aryl boronic ester intermediate from Step 1 of this protocol.

Troubleshooting and Key Considerations

• Homocoupling: Homocoupling of the boronic ester (in Suzuki-Miyaura reactions) or the terminal alkyne (Glaser coupling in Sonogashira reactions) can be a side reaction. To minimize this, ensure a thoroughly deoxygenated reaction environment and use the appropriate catalyst and ligand concentrations.

• Protodeborylation: The cleavage of the C-B bond by a proton source can occur, especially under harsh conditions or with prolonged reaction times. Using anhydrous solvents and carefully controlling the amount of water in the reaction can mitigate this issue. For sensitive substrates, the use of anhydrous conditions for the Suzuki-Miyaura coupling may be beneficial.[2]

• Ligand Selection: The choice of phosphine ligand is critical for controlling reactivity and selectivity. Bulky, electron-rich ligands often promote the oxidative addition step and can influence which C-X bond is activated first.

• Base Sensitivity: If your coupling partners contain base-sensitive functional groups, a milder base such as K₃PO₄ or an organic base may be required.

Conclusion

4-(Bromomethyl)phenylboronic acid pinacol ester is a remarkably versatile and powerful tool in the arsenal of the synthetic chemist. Its bifunctional nature, when combined with a thorough understanding of the principles of chemoselective palladium-catalyzed cross-coupling, allows for the elegant and efficient construction of complex molecular frameworks. The protocols and insights provided in these application notes are intended to empower researchers to unlock the full synthetic potential of this valuable building block, paving the way for innovations in drug discovery, materials science, and beyond.

References

• Denmark, S. E.; Regens, C. S. Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and Their Salts: Practical and General Syntheses of Unsymmetrical Biaryls. Acc. Chem. Res.2008 , 41 (11), 1486–1499. [Link]

• Nishiwaki, N.; et al. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Adv., 2018 , 8, 35763-35769. [Link]

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95 (7), 2457–2483. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chem. Rev.2007 , 107 (3), 874–922. [Link]

• Espinet, P.; Echavarren, A. M. The Mechanisms of the Stille Reaction. Angew. Chem. Int. Ed.2004 , 43 (36), 4704–4734. [Link]

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Strategic Functionalization of Aryl Halides using the Bifunctional Reagent: 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: A Gateway to Bifunctional Scaffolds

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] In the landscape of drug discovery and materials science, the development of molecular scaffolds that allow for sequential, controlled functionalization is of paramount importance. 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane, also known as 4-(bromomethyl)phenylboronic acid pinacol ester, has emerged as a uniquely powerful building block in this context.[3]

This reagent possesses two distinct reactive sites with orthogonal reactivity: a boronic ester poised for palladium-catalyzed cross-coupling and a benzylic bromide ready for nucleophilic substitution. This dual-functionality allows for the strategic introduction of a phenylmethyl moiety onto an aryl or heteroaryl core via a Suzuki-Miyaura coupling, while preserving a reactive "handle" for subsequent molecular elaboration. This application note provides a comprehensive guide to the principles, protocols, and critical parameters for the successful functionalization of aryl halides with this versatile reagent.

The Principle of Chemoselectivity

The success of this transformation hinges on the ability to selectively react the aryl halide at the C(sp²)-X bond in the presence of the benzylic C(sp³)-Br bond. Under standard palladium-catalyzed Suzuki-Miyaura conditions, this chemoselectivity is readily achieved. The catalytic cycle proceeds through three primary steps: oxidative addition, transmetalation, and reductive elimination.[1][4]

The key to selectivity lies in the initial Oxidative Addition step. Palladium(0) catalysts preferentially react with the more electron-deficient and accessible C(sp²)-X bond of the aryl halide (where reactivity is typically I > OTf > Br >> Cl) over the C(sp³)-Br bond of the benzylic bromide.[2][5] By carefully selecting the reaction conditions—specifically the catalyst, ligand, and base—the benzylic bromide moiety can be preserved, untouched, for future transformations. It is crucial to understand that different reaction conditions can be employed to switch this selectivity, but for the purpose of this guide, we focus on conditions that favor the aryl halide coupling.[5]

Caption: A diagram illustrating the key steps of the Suzuki-Miyaura cross-coupling reaction.

Critical Experimental Parameters: The Causality Behind Choices

Optimizing the Suzuki-Miyaura coupling requires a rational selection of reagents and conditions. Each component plays a critical role in ensuring high yield, purity, and preservation of the benzylic bromide.

• Palladium Catalyst & Ligand: The choice of the palladium source and its coordinating ligand is the most crucial factor.

  • Catalysts: Common precatalysts include Pd(PPh₃)₄, Pd(dppf)Cl₂, and Pd₂(dba)₃. Pd(PPh₃)₄ can often be used directly, while others require the addition of a phosphine ligand.

  • Ligands: Electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos, JohnPhos) are often highly effective, particularly for less reactive aryl chlorides.[6][7] They promote the oxidative addition step and stabilize the active Pd(0) species. For general applications with aryl bromides, standard triphenylphosphine (PPh₃) or bidentate ligands like dppf (1,1'-bis(diphenylphosphino)ferrocene) provide a good balance of reactivity and stability.

• Base: A base is essential for the transmetalation step, where it facilitates the transfer of the organic group from the boronic ester to the palladium center.[1][6]

  • Mechanism of Action: The base activates the boronic ester, forming a more nucleophilic boronate species ([R-B(OR)₂(OH)]⁻), which is then competent for transmetalation.

  • Choice of Base:

    • Inorganic Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃): These are the most common choices. Potassium carbonate (K₂CO₃) is a cost-effective and broadly applicable base. Cesium carbonate (Cs₂CO₃) is stronger and can be effective for challenging couplings.

    • Phosphates (K₃PO₄): A strong base that is often used for coupling with heteroaryl halides and can be particularly effective at lower temperatures.[8]

  • Strength & Causality: A base that is too strong or reaction temperatures that are too high can promote side reactions, including decomposition of the catalyst or reaction at the benzylic bromide site. A moderate base like K₂CO₃ is typically sufficient and safe.

• Solvent System: The solvent must solubilize the reactants and facilitate the reaction.

  • Common Solvents: Toluene, 1,4-dioxane, and dimethylformamide (DMF) are frequently used.[7]

  • Aqueous Mixtures: Often, a mixture of an organic solvent and water (e.g., Toluene/H₂O) is employed. The water aids in dissolving the inorganic base and facilitates the hydrolysis of the boronic ester to the more reactive boronic acid in situ, which can accelerate the transmetalation step.[4] Degassing the solvent (e.g., by sparging with argon or nitrogen) is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Experimental Protocols

4.1 Safety Precautions

• Reagent Hazards: 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane is a corrosive solid that can cause severe skin burns and eye damage.[9][10] It is also a lachrymator. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• General Hazards: Palladium catalysts are toxic and should be handled with care. Solvents are flammable. All procedures should be conducted under an inert atmosphere to prevent catalyst deactivation and ensure reproducibility.[10]

4.2 Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of an aryl bromide.

• Reagents & Materials:

  • Aryl bromide (1.0 eq)

  • 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane (1.1 - 1.3 eq)

  • Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (2-5 mol%)

  • Potassium Carbonate (K₂CO₃) (2.0 - 3.0 eq)

  • Toluene and Water (e.g., 4:1 v/v mixture)

  • Schlenk flask or reaction vial with a magnetic stir bar

  • Inert atmosphere (Nitrogen or Argon)

• Step-by-Step Methodology:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 eq), 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane (1.2 eq), Pd(PPh₃)₄ (3 mol%), and K₂CO₃ (2.5 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times to ensure an oxygen-free environment.

  • Solvent Addition: Add degassed toluene and degassed water (e.g., for a 0.1 M reaction, use 8 mL of toluene and 2 mL of water per mmol of aryl halide) via syringe.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Reactions are typically complete within 12-24 hours.

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent such as ethyl acetate (20 mL).

  • Extraction: Transfer the mixture to a separatory funnel and wash with water (2 x 15 mL) and then with brine (15 mL).

  • Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure product.

Caption: A standard experimental workflow for the Suzuki-Miyaura coupling protocol.

Data Presentation: Representative Transformations

The following table summarizes typical yields for the Suzuki-Miyaura coupling of various aryl halides with 4-(bromomethyl)phenylboronic acid pinacol ester, based on established methodologies for similar benzylic boronic esters.[4][7]

Entry	Aryl Halide	Product	Typical Yield (%)
1	4-Bromoanisole	1-(4-(bromomethyl)benzyl)-4-methoxybenzene	85-95
2	4-Chlorobenzonitrile	4-(4-(bromomethyl)benzyl)benzonitrile	70-85
3	2-Bromopyridine	2-(4-(bromomethyl)benzyl)pyridine	70-80
4	1-Bromo-3,5-dimethylbenzene	1-(4-(bromomethyl)benzyl)-3,5-dimethylbenzene	80-90
5	1-Iodo-4-(trifluoromethyl)benzene	1-(4-(bromomethyl)benzyl)-4-(trifluoromethyl)benzene	90-98

Note: Yields are representative and highly dependent on the specific substrate and reaction optimization.

Applications in Drug Discovery and Beyond

The true utility of this reaction lies in the synthetic potential of its product. The newly installed 4-(bromomethyl)benzyl group is a versatile intermediate.

• Linker Chemistry: In drug development, particularly for Proteolysis Targeting Chimeras (PROTACs) or Antibody-Drug Conjugates (ADCs), the benzylic bromide can be used to connect the aryl core to linkers or payload molecules via nucleophilic substitution.

• Multi-Step Synthesis: The bromide can be displaced by a wide range of nucleophiles (e.g., azides, cyanides, amines, thiols) or used to form organometallic reagents for further C-C bond formation.

• Scaffold Elaboration: This two-step approach (Suzuki coupling followed by nucleophilic substitution) provides a modular and powerful strategy for rapidly building libraries of complex molecules around a common aryl core. The incorporation of boron-containing motifs, in general, has become a significant strategy in medicinal chemistry, leading to several approved drugs.[11][12][13]

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidized); Insufficiently degassed solvent; Low reaction temperature.	Use fresh catalyst; Ensure thorough degassing of solvents; Increase temperature in 10 °C increments.
Protodeboronation	Presence of excess water/acid; Base is too weak or strong; Prolonged reaction time at high temp.	Use anhydrous solvents if possible; Screen different bases (e.g., K₃PO₄); Monitor reaction and stop once complete.[14]
Homocoupling of Boronic Ester	Catalyst decomposition; Presence of oxygen.	Use a more stable ligand (e.g., a biarylphosphine); Ensure a strictly inert atmosphere throughout the reaction.
Reaction at Benzylic Bromide	Reaction temperature is too high; Incorrect catalyst/base system.	Lower the reaction temperature; Ensure conditions are selective for C(sp²)-X activation (as described in this note).[5]

References

• Aggarwal, V. K., et al. (2010). Multiple homologations of boronic esters and applications in synthesis. Organic Syntheses. Available at: [Link]

• Aggarwal, V. K., & O'Brien, C. J. (2017). Enantiospecific Synthesis of ortho-Substituted Benzylic Boronic Esters by a 1,2-Metalate Rearrangement/1,3-Borotropic Shift Sequence. Journal of the American Chemical Society. Available at: [Link]

• Zhang, B., et al. (2022). Enantioselective Synthesis of Benzylic Boronic Esters via Photoredox/Nickel-Catalyzed Multicomponent Cross-Couplings. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. Benzylboronic acid or boronate synthesis. Available at: [Link]

• Aggarwal, V. K., et al. (2010). Asymmetric homologation of boronic esters. Organic Syntheses. Available at: [Link]

• Ohsumi, M., Ito, A., & Nishiwaki, N. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances. Available at: [Link]

• Sebelius, S., & Olsson, R. (2006). Suzuki–Miyaura cross-couplings of secondary allylic boronic esters. Chemical Communications. Available at: [Link]

• Van der Lee, H., et al. (2014). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Molecules. Available at: [Link]

• Fu, G. C., & Dai, X. (2004). Catalytic enantioselective Negishi reactions of racemic secondary benzylic halides. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2008). Suzuki Cross-Coupling Reactionof Benzylic Halides with Arylboronic Acids in the Presence of aTetraphosphine/Palladium Catalyst. Available at: [Link]

• Liu, W., et al. (2023). Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings. Accounts of Chemical Research. Available at: [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Angewandte Chemie International Edition. Available at: [Link]

• Kim, I., & Min, S. (2022). Cross-Electrophile Coupling of Benzyl Halides and Disulfides Catalyzed by Iron. ChemRxiv. Available at: [Link]

• Organic Chemistry Portal. Miyaura Borylation Reaction. Available at: [Link]

• Hussain, A., et al. (2019). Suzuki–Miyaura Reactions of 5-(4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. Available at: [Link]

• Chemistry LibreTexts. (2021). Suzuki-Miyaura Coupling. Available at: [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 3734506, 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Available at: [Link]

• Wikipedia. (2024). Suzuki reaction. Available at: [Link]

• Telliez, A., et al. (2016). Metallaphotoredox Difluoromethylation of Aryl Bromides Communications. Angewandte Chemie International Edition. Available at: [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan-Group-Website/files/publications/2016_Telliez_ACIE.pdf]([Link] Macmillan-Group-Website/files/publications/2016_Telliez_ACIE.pdf)

• Das, B. C., et al. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. Molecules. Available at: [Link]

• Johansson, H., & Norrby, P.-O. (2020). Pd‐Catalyzed Difluoromethylations of Aryl Boronic Acids, Halides, and Pseudohalides with ICF2H Generated ex Situ. Chemistry – A European Journal. Available at: [Link]

• Li, J., et al. (2008). Synthesis of dibenzofurans directly from aryl halides and ortho-bromophenols via one-pot consecutive SNAr and intramolecular palladium-catalyzed aryl-aryl coupling reactions. Chemical & Pharmaceutical Bulletin. Available at: [Link]

• Fernandes, C., et al. (2019). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Available at: [Link]

• Penner, N. C., & Bak, D. W. (2022). The Boron Advantage: The Evolution and Diversification of Boron's Applications in Medicinal Chemistry. Molecules. Available at: [Link]

• Zhang, Y., et al. (2014). The synthesis of benzoxaboroles and their applications in medicinal chemistry. Science China Chemistry. Available at: [Link]

• Penner, N. C., & Bak, D. W. (2022). The Boron Advantage: The Evolution and Diversification of Boron's Applications in Medicinal Chemistry. Molecules. Available at: [Link]

• ResearchGate. (2016). New Aryl-Substituted 1,4-Dioxanes Prepared from Propargyl Ethers of (Bromomethyl)(phenylalkyl)methanols. Available at: [Link]

Sources

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• 3. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl Bromide | 138500-85-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07841F [pubs.rsc.org]
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• 7. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | C13H18BBrO2 | CID 3734506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
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• 14. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

The Bifunctional Linchpin: A Guide to Synthesizing Benzyl-Containing Compounds with 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

Introduction: Unlocking Molecular Complexity with a Dual-Functionality Reagent

In the landscape of modern organic synthesis, particularly within the realms of pharmaceutical and materials science, the demand for efficient and versatile building blocks is paramount. 4-(Bromomethyl)phenylboronic acid pinacol ester stands out as a uniquely powerful reagent, embodying a strategic combination of two highly valuable functional groups: a boronic ester and a benzylic bromide. This bifunctional nature allows for a sequential, or even one-pot, synthetic approach to complex molecular architectures. The boronic ester moiety serves as a robust handle for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of a carbon-carbon bond to construct a biaryl scaffold.[1][2] Subsequently, the benzylic bromide group acts as a versatile electrophilic site for a wide array of nucleophilic substitution reactions, allowing for the introduction of diverse functionalities. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic application of 4-(bromomethyl)phenylboronic acid pinacol ester in the synthesis of benzyl-containing compounds. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and offer insights into reaction optimization and troubleshooting.

The Synthetic Strategy: A Two-Pronged Approach

The core utility of 4-(bromomethyl)phenylboronic acid pinacol ester lies in its ability to facilitate a two-step synthetic sequence. This strategy allows for the late-stage introduction of a benzylic functional group onto a pre-assembled biaryl core, a common motif in many biologically active molecules.

Step 1: Suzuki-Miyaura Cross-Coupling. The first step involves the palladium-catalyzed cross-coupling of the boronic ester with an aryl or heteroaryl halide (or triflate).[1][2] This reaction is a cornerstone of modern organic synthesis due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast library of coupling partners.[1] The pinacol ester of the boronic acid offers enhanced stability and solubility compared to the corresponding boronic acid, making it an ideal choice for many applications.

Step 2: Nucleophilic Substitution. Following the formation of the biaryl structure, the benzylic bromide moiety becomes the focal point for the second transformation. This electrophilic center readily reacts with a variety of nucleophiles, including alcohols, amines, thiols, and carbanions, to forge new carbon-oxygen, carbon-nitrogen, carbon-sulfur, and carbon-carbon bonds, respectively. This step is crucial for introducing the desired benzyl-containing functionality and for modulating the physicochemical properties of the final compound.

Visualizing the Workflow: A Sequential Synthetic Pathway

The following diagram illustrates the logical flow of the two-step synthesis of benzyl-containing compounds using 4-(bromomethyl)phenylboronic acid pinacol ester.

Caption: Sequential synthesis of benzyl-containing compounds.

Detailed Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a representative benzyl ether and a benzyl amine, demonstrating the versatility of the title reagent.

Protocol 1: Synthesis of a Biarylmethyl Ether

This protocol describes a two-step synthesis of 4-(phenoxymethyl)biphenyl, starting from 4-(bromomethyl)phenylboronic acid pinacol ester and bromobenzene, followed by reaction with phenol.

Materials:

• 4-(Bromomethyl)phenylboronic acid pinacol ester (1.0 equiv)

• Bromobenzene (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)2) (0.02 equiv)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.04 equiv)

• Potassium phosphate tribasic (K3PO4) (3.0 equiv)

• Toluene (anhydrous)

• Water (degassed)

• Phenol (1.2 equiv)

• Potassium carbonate (K2CO3) (2.0 equiv)

• N,N-Dimethylformamide (DMF) (anhydrous)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Step 1: Suzuki-Miyaura Coupling to form 4-(bromomethyl)biphenyl

• To an oven-dried Schlenk flask, add 4-(bromomethyl)phenylboronic acid pinacol ester, bromobenzene, palladium(II) acetate, SPhos, and potassium phosphate tribasic.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous toluene and degassed water (typically a 4:1 to 10:1 ratio of toluene to water).

• Heat the reaction mixture to 80-100 °C and stir vigorously for 2-4 hours, or until TLC or LC-MS analysis indicates complete consumption of the starting materials.

• Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude 4-(bromomethyl)biphenyl can be purified by flash column chromatography on silica gel or used directly in the next step if sufficiently pure.

Step 2: Nucleophilic Substitution to form 4-(phenoxymethyl)biphenyl

• To a clean, dry flask, add the crude or purified 4-(bromomethyl)biphenyl from Step 1, phenol, and potassium carbonate.

• Add anhydrous DMF and stir the mixture at room temperature or gently heat to 50-60 °C for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-(phenoxymethyl)biphenyl.

Protocol 2: Synthesis of a Biarylmethyl Amine

This protocol outlines the synthesis of N-benzyl-4-phenylbenzylamine.

Materials:

• 4-(Bromomethyl)biphenyl (prepared as in Protocol 1, Step 1) (1.0 equiv)

• Benzylamine (1.5 equiv)

• Potassium carbonate (K2CO3) (2.0 equiv)

• Acetonitrile (anhydrous)

• Dichloromethane

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-(bromomethyl)biphenyl in anhydrous acetonitrile.

• Add benzylamine and potassium carbonate to the solution.

• Stir the reaction mixture at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS. Gentle heating (e.g., to 40-50 °C) can be applied to accelerate the reaction if necessary.

• Once the reaction is complete, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain N-benzyl-4-phenylbenzylamine.

Data Presentation: A Summary of Reaction Parameters

The following table summarizes key reaction parameters for the synthesis of various benzyl-containing compounds using the two-step strategy.

Entry	Nucleophile	Base	Solvent (Step 2)	Temperature (Step 2)	Typical Yield
1	Phenol	K2CO3	DMF	RT - 60 °C	Good to Excellent
2	Benzylamine	K2CO3	Acetonitrile	RT - 50 °C	Good to Excellent
3	Thiophenol	Cs2CO3	DMF	RT	Excellent
4	Sodium azide	N/A	DMSO/Water	RT	Good
5	Diethyl malonate	NaH	THF	0 °C to RT	Good

Expert Insights: Causality and Optimization

Choice of Catalyst and Ligand for Suzuki-Miyaura Coupling: The selection of the palladium catalyst and ligand is critical for a successful Suzuki-Miyaura coupling. For electronically diverse and sterically hindered aryl halides, the use of bulky, electron-rich phosphine ligands such as SPhos or XPhos is often beneficial. These ligands promote the reductive elimination step and can lead to higher yields and faster reaction times.

Base Selection: The choice of base in both steps is crucial. In the Suzuki-Miyaura coupling, a moderately strong base like potassium phosphate or potassium carbonate is typically used to facilitate the transmetalation step. For the subsequent nucleophilic substitution, a weaker base like potassium carbonate is often sufficient to deprotonate the nucleophile without causing side reactions. For less reactive nucleophiles, a stronger base such as sodium hydride may be necessary.

Solvent System: The solvent system should be chosen to ensure the solubility of all reactants. For the Suzuki-Miyaura coupling, a mixture of an organic solvent (e.g., toluene, dioxane) and water is common. In the nucleophilic substitution step, polar aprotic solvents like DMF or acetonitrile are generally effective.

One-Pot vs. Two-Step Procedure: While a two-step procedure with isolation of the biarylmethyl bromide intermediate is often more reliable and allows for easier purification, a one-pot procedure can be more efficient. For a one-pot reaction, careful consideration must be given to the compatibility of the reagents and conditions for both the Suzuki-Miyaura coupling and the nucleophilic substitution. For instance, the base used in the Suzuki coupling must not interfere with the subsequent nucleophilic substitution.

Trustworthiness: A Self-Validating System

The protocols described herein are designed to be self-validating. The progress of each reaction can be monitored by standard analytical techniques such as Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Gas Chromatography-Mass Spectrometry (GC-MS). The identity and purity of the intermediate and final products should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion: A Versatile Tool for Drug Discovery and Materials Science

4-(Bromomethyl)phenylboronic acid pinacol ester is a powerful and versatile building block that enables the efficient synthesis of a wide range of benzyl-containing compounds. The sequential Suzuki-Miyaura cross-coupling and nucleophilic substitution strategy provides a robust and flexible approach for the construction of complex molecular architectures. The protocols and insights provided in this application note are intended to empower researchers to leverage the unique reactivity of this bifunctional reagent in their synthetic endeavors, accelerating the discovery and development of new chemical entities.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Lennox, A. J. J.; Lloyd-Jones, G. C. The Suzuki–Miyaura Coupling of Boronic Esters: A Mechanistic Investigation. Angewandte Chemie International Edition, 2013 , 52 (29), 7362-7370. [Link]

• Chemler, S. R.; Trauner, D.; Danishefsky, S. J. The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 2001 , 40 (24), 4544-4568. [Link]

• Han, F. S. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews, 2013 , 42, 5270-5298. [Link]

Sources

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]

Application Note & Protocol: Suzuki-Miyaura Coupling with 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

Introduction: The Strategic Importance of Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction couples an organoboron species with an organohalide, and its significance was recognized with the 2010 Nobel Prize in Chemistry. It is widely employed in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, particularly for constructing biaryl and conjugated vinyl-aryl scaffolds.[2]

This guide focuses on a particularly versatile building block: 4-(Bromomethyl)phenylboronic acid pinacol ester . This reagent is bifunctional; the boronic ester group serves as the nucleophilic partner in the Suzuki coupling, while the bromomethyl group provides a reactive handle for subsequent transformations, such as nucleophilic substitution or the formation of organometallic reagents. The use of a pinacol ester, as opposed to a free boronic acid, enhances the compound's stability, making it less susceptible to protodeboronation and easier to handle and purify.[3][4] This protocol provides a comprehensive framework for researchers leveraging this reagent to synthesize complex molecular architectures.

The Catalytic Cycle: Mechanism of Action

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states.[3][5] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting unexpected outcomes.

The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophilic partner (e.g., an aryl bromide), forming a square planar Pd(II) complex. This is often the rate-determining step of the cycle.[3] Electron-rich ligands on the palladium center can promote this step.[3]

• Transmetalation: This step requires the activation of the organoboron reagent by a base.[6] The base (e.g., CO₃²⁻, PO₄³⁻, OH⁻) reacts with the boronic ester to form a more nucleophilic "ate" complex.[4] This activated species then transfers its organic group to the Pd(II) center, displacing the halide.

• Reductive Elimination: The two organic groups on the Pd(II) complex couple and are eliminated from the metal center, forming the new C-C bond of the desired product.[5][7] This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Application & Protocol

This section details a representative protocol for the Suzuki coupling of 4-(Bromomethyl)phenylboronic acid pinacol ester with 4-iodoanisole to synthesize 4'-methoxy-4-(bromomethyl)biphenyl.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Role
4-Iodoanisole	C₇H₇IO	234.03	1.0	234 mg	Electrophile
4-(Bromomethyl)phenylboronic acid pinacol ester	C₁₃H₁₈BBrO₂	297.00	1.2	356 mg	Nucleophile
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	C₇₂H₆₀P₄Pd	1155.56	0.03 (3 mol%)	35 mg	Catalyst
Potassium Phosphate (K₃PO₄)	K₃PO₄	212.27	3.0	637 mg	Base
1,4-Dioxane	C₄H₈O₂	88.11	-	8.0 mL	Solvent
Water (degassed)	H₂O	18.02	-	2.0 mL	Co-solvent

Equipment

• 50 mL round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon manifold)

• Heating mantle or oil bath with temperature control

• Standard laboratory glassware for work-up (separatory funnel, beakers, etc.)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates and chamber

• Silica gel for column chromatography

Safety Precautions

• Palladium Catalysts: Palladium compounds are toxic and should be handled in a fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Solvents: 1,4-Dioxane is a flammable liquid and a suspected carcinogen. Toluene and THF are also common flammable solvents.[8] All solvent handling should occur in a well-ventilated fume hood.

• Bases: Potassium phosphate is corrosive. Avoid inhalation of dust and contact with skin and eyes.

• Reaction Exotherm: Suzuki couplings can be exothermic.[9][10] Although this specific reaction scale is small, for larger scale-ups, the rate of addition and external cooling should be carefully controlled to prevent a runaway reaction.[10]

Step-by-Step Reaction Procedure

• Vessel Preparation: Place a magnetic stir bar into a 50 mL round-bottom flask. Ensure the flask and condenser are oven-dried and cooled under an inert atmosphere.

• Reagent Addition: To the flask, add 4-iodoanisole (234 mg, 1.0 mmol), 4-(Bromomethyl)phenylboronic acid pinacol ester (356 mg, 1.2 mmol), and potassium phosphate (637 mg, 3.0 mmol).

• Catalyst Addition: Briefly remove the septum and add the palladium catalyst, Pd(PPh₃)₄ (35 mg, 0.03 mmol).

• Solvent Addition: Add 1,4-dioxane (8.0 mL) and degassed water (2.0 mL) via syringe. The use of water as a co-solvent often accelerates the reaction and helps dissolve the inorganic base.[3][4]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times to ensure an oxygen-free environment.

• Heating: Place the flask in a pre-heated oil bath at 90 °C. Attach the reflux condenser and ensure a gentle flow of cooling water.

• Reaction Monitoring: Stir the reaction vigorously. Monitor the progress by TLC (e.g., using a 9:1 Hexanes:Ethyl Acetate mobile phase) by taking small aliquots from the reaction mixture every hour. The reaction is typically complete within 4-12 hours.

• Cooling and Quenching: Once the reaction is complete (disappearance of starting material), remove the flask from the oil bath and allow it to cool to room temperature.

• Work-up:

  • Add 20 mL of deionized water to the reaction mixture.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 30 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Purification and Characterization

The crude product will appear as a solid or oil.

• Purification: The residue should be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 4'-methoxy-4-(bromomethyl)biphenyl.

• Characterization: The structure and purity of the final product should be confirmed using analytical techniques.

  • ¹H and ¹³C NMR Spectroscopy: Provides definitive structural information about the biaryl product.[11][12] Key signals to look for include the singlet for the -CH₂Br protons (~4.5 ppm) and the characteristic aromatic proton signals of the substituted biphenyl system.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

Experimental Workflow Visualization

Caption: Step-by-step workflow for the Suzuki-Miyaura coupling experiment.

References

• Suzuki reaction - Wikipedia . Wikipedia.

• Suzuki Coupling - Organic Chemistry Portal . Organic Chemistry Portal.

• Suzuki-Miyaura Coupling - Chemistry LibreTexts . Chemistry LibreTexts.

• Suzuki-Miyaura cross-coupling: Practical Guide . Yoneda Labs.

• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity . ACS Publications.

• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals . TCI Chemicals.

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem . YouTube.

• Suzuki coupling of bromobenzene with phenylboronic acid pinacol ester . ResearchGate.

• Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin . Rose-Hulman Institute of Technology.

• The Suzuki Reaction - Chem 115 Myers . Harvard University.

• Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species . ACS Publications.

• Characterization of Biaryl Torsional Energetics and its Treatment in OPLS All-Atom Force Fields . National Institutes of Health.

• Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions . Purdue University.

• (a) Structures of biaryls studied. (b) 1 H-NMR spectra of 2a in CD 3 CN... . ResearchGate.

• Multi-nuclear NMR of axially chiral biaryls in polypeptide orienting solvents: spectral discriminations and enantiorecognition mechanisms . RSC Publishing.

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• 1. pubs.acs.org [pubs.acs.org]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. Yoneda Labs [yonedalabs.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. engineering.purdue.edu [engineering.purdue.edu]
• 11. researchgate.net [researchgate.net]
• 12. Multi-nuclear NMR of axially chiral biaryls in polypeptide orienting solvents: spectral discriminations and enantiorecognition mechanisms - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ01434D [pubs.rsc.org]

Application of 4-(Bromethyl)phenylboronsäure-Pinakolester in der Materialwissenschaft: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine detaillierte Untersuchung der Anwendungen von 4-(Brommethyl)phenylboronsäure-Pinakolester, einem vielseitigen Baustein in der modernen Materialwissenschaft. Wir werden seine entscheidende Rolle bei der Synthese von konjugierten Polymeren für organische Leuchtdioden (OLEDs), der Entwicklung von intelligenten Drug-Delivery-Systemen und der Herstellung von empfindlichen chemischen und biologischen Sensoren untersuchen.

Einführung: Die einzigartige Reaktivität des 4-(Brommethyl)phenylboronsäure-Pinakolesters

4-(Brommethyl)phenylboronsäure-Pinakolester ist eine bifunktionale organische Verbindung, die eine Brommethylgruppe und einen durch Pinakol geschützten Boronsäureester enthält.[1] Diese einzigartige Kombination von reaktiven Stellen macht sie zu einem äußerst wertvollen Werkzeug für Materialwissenschaftler. Die Boronsäureestergruppe ist ein Schlüsselteilnehmer an der Palladium-katalysierten Suzuki-Miyaura-Kreuzkupplung, einer der robustesten Methoden zur Bildung von Kohlenstoff-Kohlenstoff-Bindungen.[2][3][4] Gleichzeitig bietet die Brommethylgruppe einen reaktiven "Griff" für weitere Funktionalisierungen, wie z. B. Veresterungs- oder Quaternisierungsreaktionen.

Die Pinakolschutzgruppe an der Boronsäure spielt eine entscheidende Rolle, indem sie die Stabilität der Verbindung gegenüber Hydrolyse erhöht und ihre Handhabung und Reinigung erleichtert.[5] Diese Stabilität ist ein wesentlicher Vorteil gegenüber ungeschützten Boronsäuren, die unter bestimmten Bedingungen zur Protodeboronierung neigen können.

Synthese von konjugierten Polymeren für OLED-Anwendungen

Die Fähigkeit, durch Suzuki-Kupplung C-C-Bindungen zu bilden, macht 4-(Brommethyl)phenylboronsäure-Pinakolester zu einem idealen Monomer für die Synthese von konjugierten Polymeren.[2] Diese Polymere mit ihren ausgedehnten π-Elektronensystemen sind die Arbeitspferde der organischen Elektronik, insbesondere in OLEDs.

Kausalität hinter den experimentellen Entscheidungen

Die Wahl der Reaktionspartner, des Katalysators, der Base und des Lösungsmittels in einer Suzuki-Polymerisation ist entscheidend für die Erzielung eines Polymers mit dem gewünschten Molekulargewicht, der gewünschten Polydispersität und den gewünschten optoelektronischen Eigenschaften.

• Monomere: Die Kombination von 4-(Brommethyl)phenylboronsäure-Pinakolester mit verschiedenen Dihalogenaromaten ermöglicht die präzise Abstimmung der Bandlücke, der Energieniveaus des höchsten besetzten Molekülorbitals (HOMO) und des niedrigsten unbesetzten Molekülorbitals (LUMO) sowie der Ladungstransporteigenschaften des resultierenden Polymers.

• Katalysator: Palladiumkomplexe mit sperrigen Phosphinliganden wie Tetrakis(triphenylphosphin)palladium(0) [Pd(PPh₃)₄] oder Bis(triphenylphosphin)palladium(II)-dichlorid [PdCl₂(PPh₃)₂] werden häufig verwendet, um eine effiziente oxidative Addition und reduktive Eliminierung im katalytischen Zyklus zu gewährleisten.

• Base: Eine Base wie Kaliumcarbonat oder Natriumcarbonat ist erforderlich, um das Boronsäureester zu einem reaktiveren Boronat-Anion zu aktivieren, das die Transmetallierung erleichtert.[6]

• Lösungsmittel: Ein aprotisches polares Lösungsmittel wie Toluol oder Tetrahydrofuran (THF) wird typischerweise verwendet, um die Reaktanten zu lösen und die Reaktionstemperatur zu steuern.

Protokoll: Synthese eines Polyfluoren-Copolymers

Dieses Protokoll beschreibt die Synthese eines repräsentativen konjugierten Copolymers unter Verwendung von 4-(Brommethyl)phenylboronsäure-Pinakolester.

Materialien:

• 9,9-Dioctylfluoren-2,7-diboronsäure-bis(pinakol)ester

• 4-(Brommethyl)phenylboronsäure-Pinakolester

• 2,7-Dibrom-9,9-dioctylfluoren

• Tetrakis(triphenylphosphin)palladium(0) [Pd(PPh₃)₄]

• Kaliumcarbonat (K₂CO₃), 2 M wässrige Lösung

• Toluol, wasserfrei

• Methanol

• Argon- oder Stickstoffgas

Verfahren:

• In einem trockenen, mit Argon gespülten Schlenk-Kolben 9,9-Dioctylfluoren-2,7-diboronsäure-bis(pinakol)ester (1,0 Äq.), 4-(Brommethyl)phenylboronsäure-Pinakolester (0,1 Äq.) und 2,7-Dibrom-9,9-dioctylfluoren (0,9 Äq.) in wasserfreiem Toluol (10 ml) lösen.

• Die Lösung 15 Minuten lang mit Argon entgasen.

• Tetrakis(triphenylphosphin)palladium(0) (0,02 Äq.) und 2 M wässrige Kaliumcarbonatlösung (5 ml) zugeben.

• Das Reaktionsgemisch unter Argon auf 90 °C erhitzen und 48 Stunden lang kräftig rühren.

• Das Reaktionsgemisch auf Raumtemperatur abkühlen lassen und das Polymer durch Ausfällen in Methanol (200 ml) isolieren.

• Den polymeren Niederschlag durch Filtration sammeln und mehrmals mit Methanol waschen, um nicht umgesetzte Monomere und Katalysatorreste zu entfernen.

• Das Polymer im Vakuum bei 40 °C trocknen.

Charakterisierung:

• Molekulargewicht: Gelpermeationschromatographie (GPC)

• Struktur: ¹H- und ¹³C-Kernspinresonanzspektroskopie (NMR)

• Optische Eigenschaften: UV-Vis-Absorptions- und Photolumineszenz-Spektroskopie

• Thermische Eigenschaften: Thermogravimetrische Analyse (TGA) und Differentialscanningkalorimetrie (DSC)

Diagramm des Synthese-Workflows

Bildunterschrift: ROS-induzierte Wirkstofffreisetzung aus Mizellen.

Sensoren auf Basis von Phenylboronsäure-Derivaten

Die reversible Bindung von Phenylboronsäuren an Diole kann auch für die Entwicklung von Sensoren für Saccharide und andere Diole enthaltende Moleküle genutzt werden. [7]Die Bindung eines Analyten kann eine nachweisbare Änderung der optischen oder elektrochemischen Eigenschaften des Sensormaterials hervorrufen.

Fluoreszenz-Sensoren

Die Funktionalisierung eines fluoreszierenden Polymers mit 4-(Brommethyl)phenylboronsäure-Pinakolester kann einen Sensor erzeugen, bei dem die Fluoreszenz durch die Bindung an ein Diol moduliert wird. Dies kann auf Mechanismen wie dem photoinduzierten Elektronentransfer (PET) beruhen.

Elektrochemische Sensoren

Die Immobilisierung von Phenylboronsäure-funktionalisierten Materialien auf einer Elektrodenoberfläche kann zur Herstellung von elektrochemischen Sensoren verwendet werden. Die Bindung des Analyten verändert die elektrochemischen Eigenschaften der Grenzfläche, was zu einem messbaren Signal führt. [8]

Zusammenfassung der quantitativen Daten

Anwendung	Materialtyp	Relevante Parameter	Typische Werte
OLEDs	Konjugierte Polymere	Molekulargewicht (Mn)	10 - 100 kDa
Photolumineszenz-Quantenausbeute	> 50%
HOMO/LUMO-Energieniveaus	-5,0 bis -6,0 eV / -2,0 bis -3,0 eV
Arzneimittelabgabe	Amphiphile Copolymere	Kritische Mizellenkonzentration (CMC)	1 - 100 mg/L
Wirkstoffbeladungskapazität	5 - 20 Gew.-%
Partikelgröße	50 - 200 nm
Sensoren	Funktionalisierte Polymere	Nachweisgrenze	nM bis µM-Bereich
Ansprechzeit	Sekunden bis Minuten

Fazit und Ausblick

4-(Brommethyl)phenylboronsäure-Pinakolester hat sich als ein bemerkenswert vielseitiger Baustein für die Materialwissenschaft erwiesen. Seine einzigartige bifunktionale Natur ermöglicht die Synthese einer breiten Palette von funktionellen Materialien mit maßgeschneiderten Eigenschaften. Die fortgesetzte Erforschung neuer Polymerarchitekturen und Funktionalisierungsstrategien unter Verwendung dieses Reagenzes verspricht weitere Fortschritte in den Bereichen organische Elektronik, gezielte Therapie und Diagnostik.

Referenzen

• Synthesis of a phenylboronic ester-linked PEG-lipid conjugate for ROS-responsive drug delivery. Polymer Chemistry. [Link]

• Synthesis of Phenylboronic Ester-linked PEG-lipid Conjugate for ROS-responsive Drug Delivery. ResearchGate. [Link]

• Synthesis and characterization of phenylboronic acid-containing polymer for glucose-triggered drug delivery. National Institutes of Health. [Link]

• Boronic Acid Esters and Anhydrates as Dynamic Cross-Links in Vitrimers. MDPI. [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study. ResearchGate. [Link]

• ROS-responsive drug delivery systems. National Institutes of Health. [Link]

• Construction of a Phenylboronic Acid-Functionalized Nano-Prodrug for pH-Responsive Emodin Delivery and Antibacterial Activity. ACS Publications. [Link]

• A ROS-Stimulus-Responsive Nanocarrier Loading with Guanidine-Modified Hydroxycamptothecin Prodrug for Enhanced Anti-Tumor Efficacy. Chinese Chemical Society. [Link]

• Stimuli-Responsive Multifunctional Phenylboronic Acid Polymers Via Multicomponent Reactions: From Synthesis to Application. ResearchGate. [Link]

• Boronate Ester Hydrogels for Biomedical Applications: Challenges and Opportunities. ACS Publications. [Link]

• Stimuli-Responsive Multifunctional Phenylboronic Acid Polymers Via Multicomponent Reactions: From Synthesis to Application. PubMed. [Link]

• The application of phenylboronic acid pinacol ester functionalized ROS-responsive multifunctional nanoparticles in the treatment of Periodontitis. National Institutes of Health. [Link]

• Recent progress in self-healing polymers and hydrogels based on reversible dynamic B–O bonds: boronic/boronate esters, borax, and benzoxaborole. RSC Publishing. [Link]

• Chemistry Of Boronic Esters. AstaTech. [Link]

• pH-responsive biocompatible fluorescent polymer nanoparticles based on phenylboronic acid for intracellular imaging and drug delivery. PubMed. [Link]

• OLED materials. Boron Molecular. [Link]

• a) Di-boronic acid pinacol ester precursors of the linker comonomers... ResearchGate. [Link]

• Suzuki Coupling Reaction as Post-Polymerization Modification: A Promising Protocol for Construction of Cyclic-Brush Polymers and More. ResearchGate. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki-Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health. [Link]

• Biosensors with Boronic Acid-Based Materials as the Recognition Elements and Signal Labels. MDPI. [Link]

• Suzuki coupling of bromobenzene with phenylboronic acid pinacol ester. ResearchGate. [Link]

• Transition metal-free synthesis of alkyl pinacol boronates. RSC Publishing. [Link]

• Responsive Boronic Acid-Decorated (Co)polymers: From Glucose Sensors to Autonomous Drug Delivery. MDPI. [Link]

• Fabrication and Sensing Characterization of Ionic Polymer-Metal Composite Sensors for Human Motion Monitoring. ResearchGate. [Link]

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• 1. 4-Bromomethylphenylboronic acid pinacol ester 95 138500-85-3 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. researchgate.net [researchgate.net]
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• 7. mdpi.com [mdpi.com]
• 8. Biosensors with Boronic Acid-Based Materials as the Recognition Elements and Signal Labels | MDPI [mdpi.com]

Application Notes and Protocols for the Preparation of Derivatives from 4-Bromomethylphenyl-1,3,2-dioxaborolane

Introduction: A Versatile Bifunctional Reagent for Complex Molecule Synthesis

4-Bromomethylphenyl-1,3,2-dioxaborolane is a valuable bifunctional reagent in modern organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its structure uniquely combines a stable boronic acid pinacol ester with a reactive benzylic bromide. This arrangement allows for sequential and chemoselective reactions, making it an ideal building block for the construction of complex molecular architectures. The boronic ester moiety serves as a handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds.[1][2] Simultaneously, the bromomethyl group is a prime site for nucleophilic substitution, allowing for the introduction of a wide array of functional groups.[]

This guide provides detailed protocols for the preparation of various derivatives from 4-bromomethylphenyl-1,3,2-dioxaborolane, offering researchers and drug development professionals a practical resource for leveraging this versatile reagent in their synthetic endeavors. The protocols are designed to be robust and reproducible, with explanations of the underlying chemical principles to aid in their application and adaptation.

Core Applications and Synthetic Strategies

The dual reactivity of 4-bromomethylphenyl-1,3,2-dioxaborolane allows for two primary synthetic strategies:

• Nucleophilic Substitution at the Benzylic Position: The bromomethyl group is susceptible to attack by a variety of nucleophiles, leading to the formation of ethers, esters, amines, thioethers, and nitriles, among other functional groups. This transformation is typically carried out under standard SN2 conditions.

• Palladium-Catalyzed Cross-Coupling: The boronic acid pinacol ester is a stable and effective partner in Suzuki-Miyaura coupling reactions, enabling the formation of a new carbon-carbon bond between the phenyl ring and another aryl or vinyl group.[1] This reaction is highly tolerant of various functional groups, making it a powerful tool for the synthesis of complex biaryl structures.

These two reaction types can be performed in either order, providing significant flexibility in synthetic design. For instance, a nucleophilic substitution can be performed first to introduce a desired functional group, followed by a Suzuki-Miyaura coupling to build the carbon skeleton. Alternatively, the Suzuki-Miyaura coupling can be performed first, followed by modification of the bromomethyl group.

Experimental Protocols

Protocol 1: Synthesis of Amine Derivatives via Nucleophilic Substitution

This protocol details the synthesis of N-substituted aminomethylphenylboronic acid pinacol esters. The reaction proceeds via a standard SN2 mechanism where a primary or secondary amine displaces the bromide.

Reaction Scheme:

Caption: General scheme for the synthesis of amine derivatives.

Materials:

• 4-Bromomethylphenyl-1,3,2-dioxaborolane

• Primary or secondary amine (e.g., morpholine, piperidine, benzylamine)

• Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the amine (1.0 equivalent) and diisopropylethylamine (1.5 equivalents) in dichloromethane (25 mL) at 0 °C, add a solution of 4-bromomethylphenyl-1,3,2-dioxaborolane (1.1 equivalents) in dichloromethane dropwise.[4]

• Allow the reaction mixture to warm to room temperature and stir for 18 hours.[4]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired amine derivative.[4]

Characterization Data for a Representative Amine Derivative (4-(Morpholinomethyl)phenylboronic acid pinacol ester):

Characteristic	Value
Appearance	White to off-white solid
¹H NMR (CDCl₃)	δ 7.75 (d, J=7.8 Hz, 2H), 7.30 (d, J=7.8 Hz, 2H), 3.70 (t, J=4.6 Hz, 4H), 3.55 (s, 2H), 2.45 (t, J=4.6 Hz, 4H), 1.35 (s, 12H)
¹³C NMR (CDCl₃)	δ 140.5, 134.8, 128.5, 128.0, 83.8, 67.0, 63.5, 53.6, 24.9
MS (ESI)	m/z calculated for C₁₈H₂₉BNO₃ [M+H]⁺: 318.22, found: 318.23

Protocol 2: Synthesis of Ether Derivatives via Williamson Ether Synthesis

The Williamson ether synthesis is a reliable method for preparing ethers from an alkoxide and an alkyl halide.[5] In this protocol, an alcohol is deprotonated with a strong base to form the corresponding alkoxide, which then reacts with 4-bromomethylphenyl-1,3,2-dioxaborolane.

Reaction Scheme:

Caption: General scheme for the synthesis of ether derivatives.

Materials:

• 4-Bromomethylphenyl-1,3,2-dioxaborolane

• Alcohol (e.g., phenol, benzyl alcohol, ethanol)

• Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK)

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF at 0 °C, add the alcohol (1.1 equivalents) dropwise.

• Allow the mixture to stir at room temperature for 30 minutes, or until hydrogen evolution ceases.

• Add a solution of 4-bromomethylphenyl-1,3,2-dioxaborolane (1.0 equivalent) in anhydrous THF to the alkoxide solution.

• Stir the reaction mixture at room temperature overnight.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired ether derivative.

Characterization Data for a Representative Ether Derivative (4-(Phenoxymethyl)phenylboronic acid pinacol ester):

Characteristic	Value
Appearance	White solid
¹H NMR (CDCl₃)	δ 7.80 (d, J=7.9 Hz, 2H), 7.45 (d, J=7.9 Hz, 2H), 7.30 (t, J=7.9 Hz, 2H), 7.00 (d, J=8.0 Hz, 2H), 6.95 (t, J=7.4 Hz, 1H), 5.10 (s, 2H), 1.35 (s, 12H)
¹³C NMR (CDCl₃)	δ 158.5, 139.0, 135.0, 129.5, 127.5, 121.2, 114.8, 83.9, 70.0, 24.9
MS (ESI)	m/z calculated for C₁₉H₂₄BO₃ [M+H]⁺: 311.18, found: 311.19

Protocol 3: Synthesis of Thioether Derivatives

Similar to ether synthesis, thioethers can be prepared by the reaction of a thiol with 4-bromomethylphenyl-1,3,2-dioxaborolane in the presence of a base.

Reaction Scheme:

Caption: General scheme for the synthesis of thioether derivatives.

Materials:

• 4-Bromomethylphenyl-1,3,2-dioxaborolane

• Thiol (e.g., thiophenol, benzyl mercaptan)

• Potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH)

• Acetonitrile or DMF

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the thiol (1.1 equivalents) in acetonitrile, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Add 4-bromomethylphenyl-1,3,2-dioxaborolane (1.0 equivalent) to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired thioether derivative.

Characterization Data for a Representative Thioether Derivative (4-(Phenylthiomethyl)phenylboronic acid pinacol ester):

Characteristic	Value
Appearance	Colorless oil
¹H NMR (CDCl₃)	δ 7.70 (d, J=7.8 Hz, 2H), 7.35-7.20 (m, 7H), 4.15 (s, 2H), 1.35 (s, 12H)
¹³C NMR (CDCl₃)	δ 138.0, 136.5, 135.0, 130.0, 129.0, 128.5, 126.8, 83.8, 38.5, 24.9
MS (ESI)	m/z calculated for C₁₉H₂₄BO₂S [M+H]⁺: 327.16, found: 327.17

Protocol 4: Synthesis of Nitrile Derivatives

The synthesis of 4-(cyanomethyl)phenylboronic acid pinacol ester can be achieved by reacting 4-bromomethylphenyl-1,3,2-dioxaborolane with a cyanide salt.

Reaction Scheme:

Caption: General scheme for the synthesis of the nitrile derivative.

Materials:

• 4-Bromomethylphenyl-1,3,2-dioxaborolane

• Sodium cyanide (NaCN) or potassium cyanide (KCN)

• Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Caution: Cyanide salts are highly toxic. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Dissolve 4-bromomethylphenyl-1,3,2-dioxaborolane (1.0 equivalent) in DMSO.

• Add sodium cyanide (1.2 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 4-(cyanomethyl)phenylboronic acid pinacol ester.[6][7]

Characterization Data for 4-(Cyanomethyl)phenylboronic acid pinacol ester:

Characteristic	Value
Appearance	White to off-white solid
Melting Point	74-78 °C[7]
¹H NMR (CDCl₃)	δ 7.80 (d, J=8.0 Hz, 2H), 7.35 (d, J=8.0 Hz, 2H), 3.75 (s, 2H), 1.35 (s, 12H)
¹³C NMR (CDCl₃)	δ 135.2, 131.8, 129.5, 118.0, 84.2, 24.8, 23.5
MS (ESI)	m/z calculated for C₁₄H₁₉BNO₂ [M+H]⁺: 244.15, found: 244.16

Protocol 5: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a derivative of 4-bromomethylphenyl-1,3,2-dioxaborolane (where the bromomethyl group has been converted to another functional group, R) with an aryl halide.

Reaction Scheme:

Caption: General scheme for the Suzuki-Miyaura cross-coupling reaction.

Materials:

• Derivative of 4-bromomethylphenyl-1,3,2-dioxaborolane (1.0 equivalent)

• Aryl halide (e.g., aryl bromide, aryl iodide) (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0 equivalents)

• Solvent system (e.g., dioxane/water, toluene/water, DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Celite or silica gel for filtration

Procedure:

• In a reaction vessel, combine the boronic acid pinacol ester derivative (1.0 equivalent), the aryl halide (1.2 equivalents), the palladium catalyst, and the base.

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent system.

• Heat the reaction mixture to the appropriate temperature (typically 80-100 °C) and stir for the required time (usually 4-24 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to obtain the desired biaryl product.[8][9]

Troubleshooting and Expert Insights

• Incomplete Nucleophilic Substitution: If a nucleophilic substitution reaction is sluggish, consider using a more polar aprotic solvent like DMF or DMSO. Increasing the reaction temperature may also be beneficial. Ensure the base used is sufficiently strong to deprotonate the nucleophile if necessary.

• Side Reactions in Suzuki-Miyaura Coupling: Protodeboronation (loss of the boronic ester group) can be a side reaction, especially with electron-rich or sterically hindered substrates. Using anhydrous conditions and a milder base can sometimes mitigate this. Homocoupling of the boronic ester can also occur. Optimizing the catalyst and reaction conditions is key to minimizing these side products.

• Purification Challenges: The pinacol byproduct from Suzuki-Miyaura reactions can sometimes be difficult to remove. A common technique is to wash the crude product with a nonpolar solvent like hexanes, in which pinacol is soluble, to leach it out.[10] For column chromatography, it has been noted that treating the silica gel with boric acid can prevent streaking of boronic esters.[10]

Conclusion

4-Bromomethylphenyl-1,3,2-dioxaborolane is a powerful and versatile building block that enables the efficient synthesis of a wide range of complex molecules. The protocols outlined in this application note provide a solid foundation for researchers to explore the rich chemistry of this reagent. By understanding the principles behind these reactions and leveraging the provided experimental details, scientists can effectively incorporate this bifunctional molecule into their synthetic strategies for drug discovery and materials science.

References

• Arylboronic Acid Catalyzed C-Alkylation and Allylation Reactions Using Benzylic Alcohols. Organic Letters. [Link]

• Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. Journal of the American Chemical Society. [Link]

• 4-(Methylthio)phenylboronic acid pinacolate. BoronPharm. [Link]

• Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Suzuki Reaction - Palladium Catalyzed Cross Coupling. Common Organic Chemistry. [Link]

• Supporting Information for: A general and efficient method for the synthesis of benzylic heterocycles. The Royal Society of Chemistry. [Link]

• boronic esters - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. PubMed Central. [Link]

• Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. ResearchGate. [Link]

• Unlock Advanced Syntheses with 4-(Phenylcarbonyl)phenylboronic Acid Pinacol Ester. Prism Scientific. [Link]

• Best way to remove pinacol post suzuki. Reddit. [Link]

• SYNTHESIS OF BORONIC ACIDS AND ESTERS FROM PINACOLBORANE AND AMINOBORANE UNDER AMBIENT MAGNESIUM-, IODINE-, AND ZINC-MEDIATED CONDITIONS. eScholarship, University of California. [Link]

• Synthesis of a phenylboronic ester-linked PEG-lipid conjugate for ROS-responsive drug delivery. Polymer Chemistry. [Link]

• Preparation method of 4-pyrazole boronic acid pinacol ester.

• Synthesis of Arylboronic Pinacol Esters from Corresponding Arylamines. Organic Syntheses. [Link]

• Preparation method of pyrazole-4-boronic acid pinacol ester.

• Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. University of Rochester. [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Ch 11 : Nucleophilic substitution of benzylic halides. University of Calgary. [Link]

• A Practical and Scalable Process for the Preparation of 4-Aminophenylboronic Acid Pinacol Ester. ResearchGate. [Link]

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Application Notes & Protocols: One-Pot Synthesis of 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane

Abstract

This document provides a detailed guide for researchers, scientists, and professionals in drug development on the one-pot synthesis of 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane, also known as 4-(bromomethyl)phenylboronic acid pinacol ester. This versatile bifunctional reagent is a critical building block in medicinal chemistry and materials science, enabling streamlined synthetic routes to complex molecules. We present validated protocols, discuss the underlying chemical principles, offer troubleshooting guidance, and highlight key applications, with a focus on facilitating efficient and reproducible synthetic outcomes.

Introduction: The Strategic Importance of a Bifunctional Building Block

4-(Bromomethyl)phenyl-1,3,2-dioxaborolane ( 1 ) is a strategically important bifunctional molecule that incorporates both a reactive benzylic bromide and a masked boronic acid in the form of a pinacol ester. This unique combination allows for sequential, orthogonal reactions, making it an invaluable tool in multi-step organic synthesis.

• The boronic acid pinacol ester moiety is a cornerstone of modern cross-coupling chemistry, most notably the Suzuki-Miyaura reaction, for the formation of carbon-carbon bonds.[1][2] The pinacol protecting group offers enhanced stability and easier handling compared to the free boronic acid.

• The benzylic bromide group is a potent electrophile, readily participating in nucleophilic substitution reactions (SN2) to introduce the arylboronate scaffold onto a wide range of substrates.[3]

The ability to perform a Suzuki-Miyaura coupling followed by a nucleophilic substitution, or vice versa, without the need for intermediate protection and deprotection steps, significantly improves synthetic efficiency. This is particularly advantageous in drug discovery programs where the rapid generation of diverse compound libraries is essential. For instance, this reagent is utilized in the synthesis of inhibitors for matrix metalloproteinase-13 (MMP-13), which are being investigated for the treatment of osteoarthritis.[4]

One-pot synthesis strategies, which combine multiple reaction steps in a single vessel without isolating intermediates, offer substantial benefits in terms of reduced solvent waste, shorter reaction times, and improved overall yield.[5] This guide focuses on efficient one-pot methodologies to access compound 1 .

Synthesis Strategies: From Precursor to Product

The most common and direct precursor for the synthesis of 1 is 4-methylphenylboronic acid pinacol ester (also known as pinacol p-tolueneborate). The synthesis of this precursor itself is straightforward, typically involving the reaction of 4-methylphenylboronic acid with pinacol.[6] The core transformation is the selective bromination of the benzylic methyl group without affecting the boronic ester functionality.

Radical-Initiated Benzylic Bromination: The Wohl-Ziegler Approach

The classic and widely adopted method for this transformation is the Wohl-Ziegler bromination, which employs N-bromosuccinimide (NBS) as the bromine source and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.[4][7]

Caption: Wohl-Ziegler bromination workflow.

Mechanism Rationale: The reaction proceeds via a free-radical chain mechanism. AIBN, upon heating, decomposes to generate radicals, which then abstract a hydrogen atom from the methyl group of the starting material. The resulting benzylic radical reacts with NBS to form the desired product and a succinimidyl radical, which propagates the chain. The choice of a non-polar solvent like carbon tetrachloride (CCl₄) is traditional, though safer alternatives are now preferred.

Alternative and Milder Bromination Techniques

While effective, the Wohl-Ziegler reaction often requires reflux conditions and the use of potentially hazardous solvents and initiators.[8] Milder, more selective methods are continuously being developed.

• Iron-Catalyzed Bromination: Recent advancements have shown that iron(II) bromide (FeBr₂) can catalyze the site-selective benzylic C-H bromination with NBS under milder conditions, often at room temperature.[9] This method offers excellent functional group tolerance and can be scaled up readily.

• Lewis Acid Catalysis: Lewis acids like zirconium(IV) chloride (ZrCl₄) have been shown to catalyze benzylic bromination using 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as the bromine source under mild conditions.[10]

Detailed Experimental Protocols

Protocol 1: One-Pot Synthesis via Wohl-Ziegler Bromination

This protocol is adapted from established literature procedures.[4]

Materials:

• 4-Methylphenylboronic acid pinacol ester (1.0 eq)

• N-Bromosuccinimide (NBS) (1.1 eq)

• Azobisisobutyronitrile (AIBN) (0.04 eq)

• Carbon tetrachloride (CCl₄), anhydrous (or a suitable alternative like cyclohexane or chlorobenzene)

• Ethyl acetate

• Petroleum ether

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methylphenylboronic acid pinacol ester (e.g., 10.91 g, 50.0 mmol), NBS (9.91 g, 55.0 mmol), and AIBN (0.44 g, 2.0 mmol).

• Solvent Addition: Add anhydrous carbon tetrachloride (200 mL) to the flask.

• Reaction: Stir the mixture at reflux for 14 hours. The reaction progress can be monitored by TLC or GC-MS.

• Work-up: a. Cool the reaction mixture to room temperature. b. Filter the mixture to remove the succinimide byproduct. c. Evaporate the solvent from the filtrate under reduced pressure. d. Dissolve the resulting residue in ethyl acetate (200 mL). e. Wash the organic layer sequentially with distilled water (100 mL) and saturated brine (100 mL). f. Dry the organic layer over anhydrous sodium sulfate.

• Purification: a. Filter off the drying agent and concentrate the solution under reduced pressure. b. Purify the crude product by column chromatography on silica gel, using petroleum ether as the eluent. c. The final product, 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane, is typically obtained as a white to off-white powder.[4]

Parameter	Value	Reference
Typical Yield	76.1%	[4]
Melting Point	85-89 °C	[4][11]
Molecular Weight	297.00 g/mol	[11][12]
CAS Number	138500-85-3	[4][11]

Purification and Characterization: Best Practices

Purification of boronic acid pinacol esters can sometimes be challenging due to their sensitivity to hydrolysis and their interaction with silica gel.[13]

Purification Strategies:

• Chromatography: While standard silica gel chromatography is often successful, issues like product streaking or decomposition can occur.[4] To mitigate this, consider:

  • Deactivating the Silica Gel: Pre-treating the silica gel with a non-nucleophilic base like triethylamine in the eluent can cap the acidic silanol groups.[13]

  • Alternative Stationary Phases: For particularly sensitive compounds, neutral alumina can be a viable alternative to silica gel.[13][14]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) can be an effective purification method.

Characterization:

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure. The ¹H NMR spectrum should show a characteristic singlet for the benzylic CH₂Br protons around 4.5 ppm and a singlet for the methyl groups of the pinacol ester around 1.35 ppm.

• Mass Spectrometry: To confirm the molecular weight of the product.

• Melting Point: A sharp melting point range is indicative of high purity.[4][11]

Applications in Drug Discovery and Development

The dual reactivity of 4-(Bromomethyl)phenyl-1,3,2-dioxaborolane makes it a powerful tool for building complex molecular architectures.

Caption: Dual reactivity of the title compound.

Example Application Workflow:

• Suzuki-Miyaura Coupling: The boronic ester can first be coupled with an aryl or heteroaryl halide to construct a biaryl system. This is a cornerstone of many drug synthesis campaigns.[15][16]

• Nucleophilic Substitution: The resulting biaryl product, which still contains the benzylic bromide, can then be reacted with a variety of nucleophiles (alcohols, amines, thiols, etc.) to introduce further diversity and build the final target molecule.

This sequential, one-pot or telescoped approach is highly efficient for generating libraries of compounds for structure-activity relationship (SAR) studies.[5] The boronic acid functional group itself is a key pharmacophore in several approved drugs and clinical candidates, acting as a transition-state analogue to inhibit enzymes like proteasomes.[17][18]

Troubleshooting and Safety Considerations

Problem	Potential Cause	Solution
Low Yield	Incomplete reaction; decomposition of product.	Monitor reaction closely by TLC/GC-MS. Ensure anhydrous conditions. Consider a milder bromination method (e.g., iron-catalyzed).[9]
Side Products	Di-bromination; aromatic ring bromination.	Use stoichiometric amounts of NBS. Avoid prolonged reaction times or excessive temperatures. Light-initiated reactions can sometimes offer better selectivity.[3]
Purification Issues	Product hydrolysis on silica gel.	Use deactivated silica gel or neutral alumina. Minimize contact time with the stationary phase. Ensure all solvents are dry.[13]
Inconsistent Results	Impure starting materials; moisture in the reaction.	Use high-purity 4-methylphenylboronic acid pinacol ester. Dry all glassware and solvents thoroughly.

Safety:

• N-Bromosuccinimide (NBS) is a lachrymator and should be handled in a well-ventilated fume hood.

• AIBN is a potentially explosive radical initiator and should be handled with care, avoiding high temperatures and grinding.

• Carbon tetrachloride is a known carcinogen and is harmful to the ozone layer; its use should be avoided if possible. Safer alternatives like cyclohexane or chlorobenzene should be considered.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

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• Che, A. (2023). One-Pot Miyaura Borylation/Suzuki Coupling in Drug Synthesis. Medium. [Link]

• MDPI. (2022). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Molecules. [Link]

• Semantic Scholar. (2007). Lewis acid catalyzed benzylic bromination. Tetrahedron Letters. [Link]

• The Royal Society of Chemistry. (2015). Supporting Information for manuscript. [Link]

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• National Institutes of Health. (2015). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. Organic & Biomolecular Chemistry. [Link]

• Organic Syntheses. (n.d.). boronic esters. [Link]

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• Google Patents. (n.d.).

• RSC Publishing. (2015). Room-temperature borylation and one-pot two-step borylation/Suzuki–Miyaura cross-coupling reaction of aryl chlorides. [Link]

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• PubChem. (n.d.). 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. [Link]

• The University of Manchester. (2017). One-pot borylation/Suzuki-Miyaura sp2–sp3 cross-coupling. [Link]

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• National Institutes of Health. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. [Link]

• PubChem. (n.d.). 4-(Benzyl)iminomethyl phenyl boronic acid pinacol ester. [Link]

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• ResearchGate. (2013). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. [Link]

• Organic Syntheses. (2019). Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. [Link]

• Google Patents. (n.d.). CN104355988A - Synthesis method of 2-(4-bromomethyl phenyl) propionic acid.

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• SciELO México. (2013). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. [Link]

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Application Notes and Protocols for Scale-Up Synthesis with 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

Introduction: The Duality of a Versatile Building Block

4-(Bromomethyl)phenylboronic acid pinacol ester is a uniquely valuable bifunctional reagent in modern organic synthesis, particularly within the pharmaceutical and materials science sectors. Its structure offers two distinct and orthogonal reactive sites: a boronic acid pinacol ester, primed for palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling, and a benzylic bromide, an excellent electrophile for nucleophilic substitution reactions.[1][2] This duality allows for its incorporation into complex molecules through sequential, controlled chemical transformations.

However, the very features that make this reagent so versatile also present significant challenges when transitioning from bench-scale synthesis to pilot or manufacturing scale.[3] Key considerations include managing competing reactivities, ensuring thermal safety, controlling impurity profiles, and developing robust, reproducible, and economically viable processes. This guide provides an in-depth analysis of the critical parameters and field-proven protocols for the successful scale-up of reactions involving this key synthetic intermediate.

Physicochemical Properties and Handling

A thorough understanding of the reagent's physical properties and stability is fundamental to safe and effective scale-up.

Property	Value	Source
CAS Number	138500-85-3	[4][5][6]
Molecular Formula	C₁₃H₁₈BBrO₂	[4][5][6]
Molecular Weight	297.00 g/mol	[1][5][6]
Appearance	White to off-white or cream crystalline powder/solid	[4][7]
Melting Point	85-89 °C	[5][7]
Solubility	Soluble in toluene, THF, ethyl acetate; reacts with water	[7]

Stability and Safety:

• Moisture Sensitivity: The pinacol boronic ester moiety is susceptible to hydrolysis, especially under acidic or basic conditions, which can complicate analysis and reaction stoichiometry.[8][9][10] While more stable than the free boronic acid, prolonged exposure to water should be avoided.[8] All solvents and reagents should be appropriately dried for scale-up operations.[11]

• Benzylic Bromide Reactivity: The bromomethyl group is a potent lachrymator and irritant to the skin, eyes, and respiratory tract.[12][13] This class of compounds can also react violently with strong bases and oxidizing agents.[13][14]

• Thermal Stability: While the compound itself is a solid with a relatively high melting point, the potential for exothermic reactions, particularly rapid nucleophilic substitutions, necessitates careful thermal management in large reactors.

Core Reaction Scale-Up: A Bifunctional Approach

The scale-up strategy for any synthesis involving 4-(bromomethyl)phenylboronic acid pinacol ester depends on which functional group is being utilized. Below, we dissect the two primary reaction classes.

Diagram: General Scale-Up Workflow

Sources

• 1. 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | C13H18BBrO2 | CID 3734506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]
• 4. 4-(Bromomethyl)benzeneboronic acid pinacol ester, 95% 5 g | Request for Quote [thermofisher.com]
• 5. 4-Bromomethylphenylboronic acid pinacol ester 95 138500-85-3 [sigmaaldrich.com]
• 6. 4-ブロモメチルフェニルボロン酸ピナコールエステル 95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 4-(Bromomethyl)benzeneboronic acid pinacol ester | 138500-85-3 [chemicalbook.com]
• 8. Assessing the stability and reactivity of a new generation of boronic esters | Poster Board #1276 - American Chemical Society [acs.digitellinc.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. BENZYL BROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. ICSC 1225 - BENZYL BROMIDE [inchem.org]
• 14. nj.gov [nj.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Suzuki Coupling with 4-Bromomethylphenyl-1,3,2-dioxaborolane

Prepared by the Gemini Senior Application Scientist Team

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the Suzuki-Miyaura cross-coupling reaction, specifically when using the versatile but challenging reagent, 4-Bromomethylphenyl-1,3,2-dioxaborolane (also known as 2-(4-(bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane).

This reagent is valuable for introducing a phenyl group with a reactive "handle" (the bromomethyl group), which is useful in multi-step syntheses, such as in the development of metalloproteinase-13 inhibitors for treating osteoarthritis[1]. However, the presence of the benzylic bromide introduces unique pathways for side reactions, often leading to lower-than-expected yields. This guide is designed to help you diagnose and solve these issues.

Section 1: Troubleshooting Guide

This section addresses the most common problems encountered during the reaction in a direct question-and-answer format.

Q1: My reaction has a very low yield or has failed completely. What are the first things I should check?

A1: When a Suzuki coupling fails, a systematic check of the core reaction parameters is the most effective approach. Low conversion is often traced back to one of four areas: catalyst activity, atmospheric contamination, reagent integrity, or reaction conditions.

• Catalyst Activity: The active catalyst is a Pd(0) species. If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ to initiate the catalytic cycle. If this reduction is inefficient, the reaction will not proceed. Ensure your catalyst is from a reliable source and has been stored correctly. For more reliable initiation, consider using modern pre-catalysts (e.g., XPhos Pd G3) where the Pd(0) is readily generated.[2]

• Oxygen Contamination: The Pd(0) catalyst is highly sensitive to atmospheric oxygen, which can deactivate it through oxidation.[3] Furthermore, the presence of oxygen is known to promote the undesirable homocoupling of the boronic ester.[4][5] It is critical to ensure all solvents are thoroughly degassed and the reaction is conducted under a positive pressure of an inert atmosphere (Argon or Nitrogen).[3]

• Reagent & Solvent Quality:

  • Boronic Ester: While pinacol esters are more stable than their corresponding boronic acids, they can still degrade over time, especially if exposed to moisture, leading to protodeboronation.[2][3] Use a fresh or properly stored batch for best results.

  • Solvents: Ensure solvents are anhydrous and free of peroxides, particularly ethereal solvents like THF or dioxane.[3]

  • Base: The base should be finely powdered and dry. Clumps can lead to poor mixing and reproducibility issues.[3]

• Reaction Stirring: If your reaction mixture is heterogeneous (e.g., with a solid inorganic base), vigorous stirring is essential to ensure effective mixing and mass transfer between phases.[3]

Q2: I'm observing a significant amount of a biphenyl byproduct derived from my boronic ester. What causes this homocoupling and how can I minimize it?

A2: The formation of a biaryl product from the coupling of two boronic ester molecules is a common side reaction known as homocoupling. This process is primarily promoted by the presence of oxygen and/or excess Pd(II) species in the reaction mixture.[4][5][6]

Causality: Homocoupling can occur when a Pd(II) species, instead of undergoing reductive elimination to form the desired product, reacts with two molecules of the boronic ester. Oxygen can facilitate the re-oxidation of Pd(0) to Pd(II), fueling this unwanted pathway.[4]

Mitigation Strategies:

• Rigorous Inert Atmosphere: The most crucial step is to meticulously remove oxygen. Use freeze-pump-thaw cycles for your solvents and maintain a positive pressure of Argon or Nitrogen throughout the entire setup and reaction time.[3][5]

• Use of Pd(0) Sources: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ or using highly efficient precatalysts that rapidly generate Pd(0) can reduce the concentration of problematic Pd(II) species.

• Addition of a Mild Reducing Agent: In some cases, adding a mild reducing agent like potassium formate can help suppress homocoupling by minimizing the concentration of free Pd(II) without interfering with the main catalytic cycle.[6]

Q3: My primary side product is the dehalogenated version of my coupling partner. How can I prevent this?

A3: Dehalogenation is the reduction of the aryl halide starting material (Ar-X → Ar-H). This occurs when the palladium intermediate formed after oxidative addition (Ar-Pd-X) reacts with a hydride source before it can undergo transmetalation with the boronic ester.[3][4]

Potential Hydride Sources & Solutions:

• Solvents: Alcohols or even trace water in some solvents can act as hydride donors. If using a protic solvent, consider switching to an aprotic system like dioxane or toluene.[4]

• Bases: Certain bases, particularly amines or those containing formate impurities, can be sources of hydride. Switching to a non-reducing base like K₃PO₄, Cs₂CO₃, or K₂CO₃ is often effective.

• Boronic Acid Degradation: The protodeboronation of the boronic ester can sometimes lead to byproducts that facilitate the dehalogenation pathway. Ensuring the quality of your boronic ester is key.[2]

Q4: Could the bromomethyl group on the phenylboronic ester be interfering with the reaction?

A4: Yes, the benzylic bromide functional group is a key structural feature that makes this reagent uniquely challenging. It introduces several potential side reactions that can consume starting materials, catalyst, or base, thereby lowering the yield of the desired Suzuki coupling.

Potential Interference Pathways:

• Reaction with Base: The bromomethyl group is an electrophile and can react with the base, especially if a strongly nucleophilic base (e.g., NaOH, KOH, or alkoxides) is used. This leads to the formation of benzyl alcohol or ether derivatives. Solution: Employ weaker, non-nucleophilic inorganic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[7][8]

• Competing Oxidative Addition: Benzylic halides can undergo oxidative addition to Pd(0) centers.[9][10] This can compete with the desired oxidative addition of the aryl halide coupling partner, effectively sequestering and deactivating the catalyst. Solution: Use a catalyst system (ligand and metal source) that has a high kinetic preference for oxidative addition to aryl halides over benzylic halides. Modern bulky, electron-rich phosphine ligands often provide this selectivity.[8][11] Additionally, running the reaction at the lowest effective temperature can help disfavor this side reaction.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: Why is the choice of base so critical in a Suzuki coupling?

The base plays a multifaceted role in the catalytic cycle. Its primary function is to activate the boronic acid/ester for the transmetalation step. It reacts with the boronic ester (often after hydrolysis to the boronic acid in situ) to form a more nucleophilic boronate species (e.g., [R-B(OH)₃]⁻), which then efficiently transfers its organic group to the palladium center.[12] The choice of base and solvent are often linked and can significantly impact reaction rate and selectivity.[13][14][15][16]

FAQ 2: How do I select the right palladium catalyst and ligand?

The ligand stabilizes the palladium center and modulates its reactivity. Its steric and electronic properties are crucial for promoting both the oxidative addition of the aryl halide and the final reductive elimination step to release the product.[7]

• For simple substrates: Standard catalysts like Pd(PPh₃)₄ or Pd(OAc)₂ with PPh₃ may suffice.

• For challenging substrates: When dealing with functional groups like the bromomethyl group, or sterically hindered partners, more advanced catalyst systems are recommended. Bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) developed by the Buchwald group are exceptionally effective at promoting difficult couplings at low catalyst loadings.[8][11]

FAQ 3: What are the best practices for setting up the reaction to ensure reproducibility?

A meticulous and consistent setup procedure is vital for success.

• Glassware: Use oven- or flame-dried glassware to eliminate moisture.

• Reagent Addition: To a reaction vial containing a magnetic stir bar, add the solid reagents in order: the aryl halide (1.0 equiv), 4-bromomethylphenyl-1,3,2-dioxaborolane (1.2–1.5 equiv), and the finely powdered base (2.0–3.0 equiv).[2]

• Inerting: Seal the vessel with a septum cap. Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle 3-5 times.[2][3]

• Solvent Addition: Add the degassed solvent(s) via syringe.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst and any additional ligand.[2]

• Heating: Heat the reaction to the target temperature with vigorous stirring. Monitor progress by TLC or LC-MS.

Section 3: Visual Guides & Data

Diagrams and Workflows

A firm grasp of the catalytic cycle and a logical troubleshooting workflow can significantly accelerate problem-solving.

Caption: The Suzuki-Miyaura Catalytic Cycle.

Caption: Troubleshooting Flowchart for Low-Yield Suzuki Reactions.

Data Tables

The selection of base and catalyst is critical and substrate-dependent. The tables below provide a starting point for optimization.

Table 1: Comparison of Common Bases for Suzuki Coupling

Base	pKa of Conj. Acid	Strength	Common Solvents	Notes
K₃PO₄	12.3	Strong	Dioxane/H₂O, Toluene/H₂O	Often an excellent choice for difficult couplings; low nucleophilicity minimizes side reactions with the bromomethyl group.[8]
Cs₂CO₃	10.3	Moderate-Strong	Dioxane, Toluene, DMF	Highly effective, good solubility in organic solvents. A reliable choice for sensitive substrates.[7]
K₂CO₃	10.3	Moderate	Toluene/H₂O, Ethanol	A standard, cost-effective choice. May require higher temperatures.
KF	3.2	Weak	THF	Fluoride ions can activate the boronic ester but the base is weak.
NaOH / KOH	~15.7	Very Strong	Alcohols, Water	Not recommended for this substrate due to high nucleophilicity, which can cause hydrolysis of the ester or reaction at the bromomethyl site.

Table 2: Recommended Palladium Catalysts/Ligands for Challenging Couplings

Catalyst System	Type	Common Loading	Key Advantages
Pd(OAc)₂ + SPhos	Ligand System	0.5 - 2 mol%	Highly active for a broad range of substrates, including sterically hindered ones. Tolerates many functional groups.[8]
XPhos Pd G3	Pre-catalyst	0.5 - 2 mol%	Air- and moisture-stable solid. Provides reliable and rapid generation of the active Pd(0) catalyst. Excellent for reproducibility.[2]
Pd(PPh₃)₄	Pd(0) Complex	1 - 5 mol%	A classic catalyst. Can be effective but may require higher loadings and temperatures compared to modern systems.
PdCl₂(dppf)	Pd(II) Complex	1 - 5 mol%	Robust and widely used, particularly for coupling with heteroaryl partners.

Section 4: Optimized Experimental Protocol

This general procedure is a robust starting point for the Suzuki coupling of an aryl halide with 4-bromomethylphenyl-1,3,2-dioxaborolane.

Protocol 1: General Procedure for Suzuki Coupling

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), 4-bromomethylphenyl-1,3,2-dioxaborolane (1.5 mmol, 1.5 equiv), and finely powdered K₃PO₄ (3.0 mmol, 3.0 equiv).

• Inerting: Seal the vial with a septum cap. Purge with argon or nitrogen for 5-10 minutes by cycling between vacuum and the inert gas (3-5 cycles).

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%).

• Solvent Addition: Add degassed 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe. The solvent ratio can be optimized, but a 4:1 to 10:1 organic/aqueous mixture is a good starting point.[2]

• Reaction: Place the sealed vial in a preheated oil bath or heating block at 80-100 °C and stir vigorously for 4-16 hours.

• Monitoring: Monitor the reaction's progress by withdrawing small aliquots and analyzing via TLC, GC-MS, or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). Available at: [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Angewandte Chemie International Edition, 47(26), 4851–4854. Available at: [Link]

• El-shehawy, A. A. (2019). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. Available at: [Link]

• McWilliams, J. C., et al. (2005). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 9(4), 417–421. Available at: [Link]

• Reddit r/chemhelp. (2022). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Available at: [Link]

• ArODES. (Year not specified). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Available at: [Link]

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Available at: [Link]

• ResearchGate. (Year not specified). The effect of base, solvent, and catalyst amount on Suzuki coupling reaction between 4‐bromotoluene and phenylboronic acid. Available at: [Link]

• ResearchGate. (Year not specified). Effect of base and solvent Suzuki cross coupling of 4′-bromoacetophenone (6) with phenylboronic acid (5a) under thermal as well as microwaves irradiation conditions. Available at: [Link]

• ResearchGate. (Year not specified). Effect of solvents and bases on Suzuki-Miyaura cross coupling reaction of 4-bromonitrobenzene and phenylboronic acid a. Available at: [Link]

• Myers, A. (Year not specified). The Suzuki Reaction. Chem 115. Available at: [Link]

• Wikipedia. (2024). Suzuki reaction. Available at: [Link]

Sources

• 1. 4-(Bromomethyl)benzeneboronic acid pinacol ester | 138500-85-3 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 13. arodes.hes-so.ch [arodes.hes-so.ch]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 4-Bromomethylphenyl-1,3,2-dioxaborolane Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-Bromomethylphenyl-1,3,2-dioxaborolane. This bifunctional reagent is a cornerstone in modern synthetic chemistry, offering a versatile platform for sequential carbon-carbon bond formation through its arylboronic ester and reactive benzylic bromide moieties. However, this dual reactivity, which makes it so valuable, can also introduce unique challenges during product purification.

This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of isolating your desired products in high purity. We will delve into the "why" behind experimental choices, ensuring you can adapt these protocols to your specific synthetic challenges.

Understanding the Reactant: A Molecule with Two Faces

4-Bromomethylphenyl-1,3,2-dioxaborolane, often abbreviated as (BrCH₂Ph)Bpin, possesses two key reactive sites:

• The Arylboronic Pinacol Ester (-Bpin): This group is a workhorse in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, enabling the formation of a new C(sp²)-C bond.

• The Benzylic Bromide (-CH₂Br): This moiety is susceptible to nucleophilic substitution and can also participate in certain cross-coupling reactions.

The purification strategy for your product will fundamentally depend on which of these functional groups has reacted and what byproducts might have formed from the unreacted or undesired reaction of the other group.

Troubleshooting Guide & FAQs

This section is structured to address specific problems you might encounter during the purification of reaction products derived from 4-Bromomethylphenyl-1,3,2-dioxaborolane.

Issue 1: Low or No Recovery of Boronic Ester-Containing Products from Silica Gel Chromatography

Q: I've performed a Suzuki-Miyaura coupling with (BrCH₂Ph)Bpin, and my desired product, which still contains the boronic ester, is either not eluting from my silica gel column or the recovery is extremely low. My TLC plate shows significant tailing or the spot remains at the baseline. What's happening?

A: This is a classic and frequently encountered problem when purifying boronic acids and their pinacol esters. The root cause lies in the interaction between the Lewis acidic boron atom and the Lewis basic silanol groups (Si-OH) on the surface of the silica gel. This strong adsorption can lead to irreversible binding of your product to the stationary phase. Additionally, the acidic nature of standard silica gel can catalyze the hydrolysis of the pinacol ester back to the more polar boronic acid, which will have a very high affinity for silica and will not elute with typical non-polar solvent systems.[1]

Solutions:

• Option A: Use Neutral Alumina Chromatography. Neutral alumina is less acidic than silica gel and can be an excellent alternative for purifying boronic esters. The interactions are generally weaker, allowing for the elution of the desired compound.

• Option B: Use Boric Acid-Impregnated Silica Gel. This is a highly effective method to mitigate product loss.[1] By pre-treating the silica gel with boric acid, you effectively "cap" the reactive silanol groups, reducing their ability to strongly adsorb your boronic ester product.[1] This leads to sharper peaks and significantly improved recovery.

Step	Procedure	Causality
1	Prepare a 5% (w/v) solution of boric acid in methanol.	Methanol is a suitable solvent to dissolve boric acid and effectively wet the silica gel.
2	Create a slurry of your silica gel in the boric acid/methanol solution.	This ensures that the boric acid is evenly distributed throughout the silica gel.
3	Gently agitate the slurry for 1 hour at room temperature.	Allows for sufficient time for the boric acid to interact with the silanol groups on the silica surface.
4	Remove the solvent by filtration and wash the treated silica with ethanol.	Removes excess boric acid and the methanol solvent.
5	Dry the silica gel thoroughly under vacuum until it is a free-flowing powder.	It is crucial to remove all solvent before packing the column to ensure proper separation.

• Option C: Recrystallization. If your product is a solid, recrystallization can be a powerful, non-chromatographic purification method that avoids the issues of stationary phase interactions altogether. Common solvent systems for biaryl compounds include hexanes/methanol or hexanes/ethyl acetate.[2]

Issue 2: My Product is Contaminated with Boronic Acid-Related Impurities

Q: My NMR spectrum shows my desired Suzuki-coupled product, but I also see signals corresponding to a homocoupled biaryl byproduct (from my boronic acid partner) and/or the protodeboronated starting material. How do I deal with these?

A: These are common side reactions in Suzuki-Miyaura couplings.

• Homocoupling: This occurs when two molecules of the boronic acid (or ester) couple with each other. It is often promoted by the presence of oxygen, which can interfere with the palladium catalytic cycle.

• Protodeboronation: This is the cleavage of the C-B bond and its replacement with a C-H bond. It can be catalyzed by acid, base, or residual palladium and is often exacerbated by prolonged reaction times or excessive heat.

Solutions:

• Prevention during Reaction: The best approach is to minimize the formation of these byproducts in the first place. Ensure your reaction is performed under a strictly inert atmosphere (Argon or Nitrogen) and that your solvents are thoroughly degassed. Use the minimum necessary reaction time and temperature to achieve full conversion of your starting material.

• Purification Strategies:

  • Column Chromatography: Often, the polarity of the desired product, the homocoupled byproduct, and the protodeboronated starting material are different enough to allow for separation by column chromatography.

  • Recrystallization: If your desired product has good crystallinity, recrystallization can be an effective way to remove these impurities.[2]

Issue 3: Unexpected Byproducts from Reactions at the Benzylic Bromide Position

Q: I intended to perform a Suzuki coupling, but my analysis shows byproducts where the -CH₂Br group has been modified. I see evidence of a -CH₂OH or even a -CH₃ group. What happened?

A: The benzylic bromide is a reactive functional group, and it can be susceptible to side reactions under the conditions of many cross-coupling reactions, especially if the reaction is prolonged or heated excessively.

• Hydrolysis (-CH₂OH formation): The basic and often aqueous conditions used in Suzuki-Miyaura couplings can lead to the hydrolysis of the benzylic bromide to the corresponding benzyl alcohol.

• Reduction (-CH₃ formation): Some reaction conditions, particularly with certain bases or solvents, can provide a source of hydride, leading to the reduction of the benzylic bromide to a methyl group.

Solutions:

• Reaction Optimization:

  • Choice of Base: Use the mildest base possible that still promotes the desired coupling. Weaker bases like K₂CO₃ may be less prone to causing hydrolysis than stronger bases like NaOH or KOH.

  • Anhydrous Conditions: If compatible with your specific reaction, using anhydrous conditions can prevent hydrolysis.

  • Minimize Reaction Time and Temperature: Monitor your reaction closely (e.g., by TLC or LC-MS) and work it up as soon as the starting material is consumed to prevent the formation of these byproducts.

• Purification: The polarity difference between your desired product (containing -CH₂Br) and the more polar alcohol byproduct (-CH₂OH) or the less polar reduced byproduct (-CH₃) is usually significant, making separation by column chromatography straightforward.

Issue 4: Both the Boronic Ester and the Benzylic Bromide Reacted

Q: I was trying to perform a nucleophilic substitution on the benzylic bromide, but it appears some of my starting material also underwent a Suzuki-type homocoupling. How can I purify my desired product?

A: This scenario highlights the challenge of the dual reactivity of 4-Bromomethylphenyl-1,3,2-dioxaborolane. If your reaction conditions (e.g., presence of a palladium catalyst and base) are conducive to both nucleophilic substitution and cross-coupling, a mixture of products can result.

Solutions:

• Protecting Group Strategy: For complex syntheses, it may be beneficial to use a protecting group strategy. For example, if the desired reaction is at the benzylic bromide, the boronic ester could be temporarily converted to a more robust group that does not participate in the coupling reaction, and then deprotected later.[3]

• Careful Chromatography: The products of nucleophilic substitution and cross-coupling will likely have very different polarities. A carefully planned chromatographic separation, potentially using a gradient elution, should allow for the isolation of the desired product.

Experimental Workflow & Visualization

General Purification Workflow for a Suzuki-Miyaura Coupling Product

This workflow outlines the typical steps for purifying the product of a Suzuki-Miyaura reaction where 4-Bromomethylphenyl-1,3,2-dioxaborolane is coupled with an aryl halide, and the benzylic bromide remains intact.

Caption: General purification workflow for Suzuki-Miyaura coupling products.

Troubleshooting Logic for Low Product Recovery

When faced with low recovery after purification, this decision tree can help diagnose the issue.

Caption: Troubleshooting low product recovery after purification.

Conclusion

The purification of products from reactions involving 4-Bromomethylphenyl-1,3,2-dioxaborolane requires a considered approach that accounts for the reactivity of both the boronic ester and the benzylic bromide. By anticipating potential side reactions and understanding the interactions between your product and purification media, you can develop a robust strategy to isolate your target compounds in high purity. The key to success often lies in preventative measures during the reaction and selecting the appropriate purification technique based on the specific properties of your product and potential impurities.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stille Coupling | NROChemistry [nrochemistry.com]
• 3. Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Suzuki-Miyaura Coupling of 4-Bromomethylphenyl-1,3,2-dioxaborolane

Welcome to the technical support center for optimizing the Suzuki-Miyaura coupling reaction of 4-bromomethylphenyl-1,3,2-dioxaborolane. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile building block in their synthetic endeavors. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this specific cross-coupling reaction.

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2][3] However, the presence of a benzylic bromide in 4-bromomethylphenyl-1,3,2-dioxaborolane introduces unique challenges that require careful consideration of reaction parameters to achieve optimal results. This guide provides field-proven insights to help you overcome these challenges.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise when working with 4-bromomethylphenyl-1,3,2-dioxaborolane in Suzuki-Miyaura coupling reactions.

Q1: What is the biggest challenge when using 4-bromomethylphenyl-1,3,2-dioxaborolane in a Suzuki coupling?

The primary challenge lies in the reactivity of the benzylic bromide. While the goal is to couple at the aryl C-B bond, the benzylic C-Br bond is also susceptible to nucleophilic attack and other side reactions. Careful selection of the catalyst, base, and reaction conditions is crucial to favor the desired cross-coupling pathway.

Q2: Which palladium catalyst system is most effective for this type of coupling?

There is no single "best" catalyst, as the optimal choice often depends on the specific coupling partner. However, for Suzuki couplings involving benzylic halides, catalyst systems that promote rapid oxidative addition and reductive elimination are generally preferred. A common starting point is a palladium(II) precatalyst like Pd(OAc)₂ or PdCl₂(dppf) in combination with a suitable phosphine ligand.[4][5] For more challenging couplings, bulky and electron-rich ligands such as SPhos or XPhos can be beneficial.[6][7] In some cases, ligand-free palladium systems have also been shown to be effective.[8]

Q3: What is the role of the base, and which one should I choose?

The base plays a critical role in the Suzuki-Miyaura catalytic cycle. Its primary function is to activate the boronic acid or ester, facilitating the transmetalation step.[1][9] For the coupling of 4-bromomethylphenyl-1,3,2-dioxaborolane, a moderately strong inorganic base is often a good choice. Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are frequently used and have proven effective in similar systems.[4][5][10][11] The choice of base can also influence the rate of competing side reactions, so empirical optimization is often necessary.

Q4: What are the most suitable solvents for this reaction?

A variety of solvents can be used for Suzuki-Miyaura couplings. Common choices include ethereal solvents like 1,4-dioxane and tetrahydrofuran (THF), as well as polar aprotic solvents like dimethylformamide (DMF).[4][6][10] Often, a mixture of an organic solvent with water is employed, which can enhance the solubility of the base and facilitate the reaction.[8][10][12] The choice of solvent can impact reaction rate and selectivity, so it is a key parameter to consider during optimization.

Troubleshooting Guide

Even with a well-designed protocol, unexpected results can occur. This section provides a structured approach to troubleshooting common issues encountered during the Suzuki-Miyaura coupling of 4-bromomethylphenyl-1,3,2-dioxaborolane.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	Inactive Catalyst: The palladium catalyst may not have been properly activated or may have decomposed.	- Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst oxidation.[13] - Use a fresh source of palladium catalyst. - Consider using a pre-catalyst that is more stable and easier to handle.
Insufficient Temperature: The reaction may require more thermal energy to proceed at a reasonable rate.[14]	- Gradually increase the reaction temperature in increments of 10-20°C and monitor the progress by TLC or LC-MS.[11][15]
Poor Solubility of Reagents: One or more of the reaction components may not be sufficiently soluble in the chosen solvent system.	- Try a different solvent or a solvent mixture. For example, adding a co-solvent like water can sometimes improve the solubility of the base.
Formation of Significant Side Products	Homocoupling of the Boronic Ester: This side reaction can occur, especially in the presence of oxygen or if the palladium catalyst is not in the correct oxidation state.[16]	- Thoroughly degas the solvent and ensure a robust inert atmosphere.[13] - Use a Pd(0) source or a precatalyst that reliably generates the active Pd(0) species.[6]
Protodeborylation: The boronic ester can be cleaved by acidic or basic conditions, especially in the presence of water, leading to the formation of 4-bromomethylbenzene.[16][17]	- Use anhydrous solvents and reagents if possible. - Consider using a milder base or a non-aqueous base. - Minimize reaction time.
Dehalogenation: The aryl bromide can be reduced to the corresponding hydrocarbon.[16]	- This can sometimes be caused by the choice of ligand or solvent. Experiment with different ligands or solvent systems.
Reaction Stalls Before Completion	Catalyst Deactivation: The catalyst may be losing its activity over the course of the reaction.	- Increase the catalyst loading. - Add a fresh portion of the catalyst to the reaction mixture. - Switch to a more robust catalyst system.
Inhibition by a Reaction Component or Product: A component in the reaction mixture may be inhibiting the catalyst.[7]	- This can be difficult to diagnose without mechanistic studies. However, trying different ligands or additives may help overcome the inhibition.

Experimental Protocols

Below is a general, representative protocol for the Suzuki-Miyaura coupling of 4-bromomethylphenyl-1,3,2-dioxaborolane. It is intended as a starting point and may require optimization for your specific substrate.

Materials:

• 4-Bromomethylphenyl-1,3,2-dioxaborolane

• Aryl or heteroaryl halide (coupling partner)

• Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(dppf))

• Phosphine ligand (e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF)

• Degassed water (if using a biphasic system)

Procedure:

• Preparation: To an oven-dried reaction vessel equipped with a magnetic stir bar, add 4-bromomethylphenyl-1,3,2-dioxaborolane (1.0 equiv.), the aryl halide (1.1 equiv.), the palladium catalyst (1-5 mol%), and the phosphine ligand (1-10 mol%).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add the base (2-3 equiv.) and the anhydrous solvent. If using a biphasic system, add the degassed water.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120°C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizing the Process

To better understand the core of the reaction and the troubleshooting logic, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting low-yield Suzuki couplings.

References

• Biscoe, M. R., et al. (2008). A procedure for benzylic Suzuki-Miyaura cross-coupling under microwave conditions. National Institutes of Health. [Link]

• Bandyopadhyay, D., et al. (2012). Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid. ResearchGate. [Link]

• Littke, A. F., et al. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Organic Chemistry Portal. [Link]

• Bandgar, B. P., et al. (2004). Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. ResearchGate. [Link]

• ElectronicsAndBooks. (n.d.). Palladium catalyzed ligand-free Suzuki cross-coupling reactions of benzylic halides with aryl boronic acids under mild condition. ElectronicsAndBooks. [Link]

• Molander, G. A., & Brown, A. R. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. National Institutes of Health. [Link]

• ChemHelpASAP. (2020). Suzuki cross-coupling reaction. YouTube. [Link]

• Ohsumi, M., et al. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? Reddit. [Link]

• Kotha, S., et al. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

• ResearchGate. (n.d.). The effect of various temperatures on the Suzuki coupling reaction. ResearchGate. [Link]

• ResearchGate. (n.d.). Temperature effect on coupling reaction. ResearchGate. [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate. [Link]

• ResearchGate. (n.d.). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. ResearchGate. [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction? Reddit. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

• Thomas, A. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Institutes of Health. [Link]

• Fairlamb, I. J. S., et al. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. ACS Publications. [Link]

• Organic Chemistry Portal. (n.d.). Miyaura Borylation Reaction. Organic Chemistry Portal. [Link]

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Reaction. Organic Chemistry Portal. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

• ResearchGate. (n.d.). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. ResearchGate. [Link]

• Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). National Institutes of Health. [Link]

• ResearchGate. (n.d.). Organoborane Coupling Reactions (Suzuki Coupling). ResearchGate. [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reddit.com [reddit.com]
• 7. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07841F [pubs.rsc.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
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• 16. Yoneda Labs [yonedalabs.com]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Selection for Difficult Suzuki Couplings with 4-(bromomethyl)phenylboronic acid pinacol ester

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for advanced cross-coupling applications. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with Suzuki-Miyaura couplings involving 4-(bromomethyl)phenylboronic acid pinacol ester. This substrate, while valuable for introducing a reactive benzylic bromide handle, presents unique difficulties that can lead to low yields and complex side-product profiles. This document provides in-depth, experience-driven answers to common questions and offers robust troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: Why is the Suzuki coupling with 4-(bromomethyl)phenylboronic acid pinacol ester considered "difficult"?

The primary challenge arises from the presence of two distinct reactive sites on the molecule: the boronic ester required for the Suzuki coupling and a highly reactive benzylic bromide. The benzylic C(sp³)-Br bond is susceptible to several competing side reactions under typical Suzuki conditions, which can consume starting material, deactivate the catalyst, and complicate purification.

Key competing pathways include:

• Base-Mediated Decomposition: Strong or nucleophilic bases can react with the benzylic bromide via SN2 substitution or E2 elimination pathways.

• Oxidative Addition to Pd(0): The benzylic bromide can undergo oxidative addition to the active Pd(0) catalyst. This parasitic reaction can lead to unwanted homocoupling of the boronic ester (forming a stilbene-like dimer) or other oligomeric byproducts.

• Cross-Reactivity: In some instances, the palladium intermediate formed from the aryl halide partner could potentially react with the benzylic bromide of the boronic ester starting material.

Therefore, successful coupling requires a carefully selected catalytic system that chemoselectively promotes the desired Suzuki reaction over these competing pathways.

Caption: Competing reaction pathways for the substrate.

Q2: I'm getting low to no yield. What is the best starting point for catalyst and condition selection?

When initial attempts fail, a systematic re-evaluation of the core reaction components—catalyst, ligand, base, and solvent—is necessary. For this specific substrate, the goal is to employ a catalytic system that is highly active for the Suzuki coupling at temperatures low enough to minimize side reactions involving the benzylic bromide.

Core Recommendation: Utilize a modern, well-defined palladium precatalyst with a bulky, electron-rich phosphine ligand. These systems are known to accelerate the key steps of the catalytic cycle (oxidative addition and reductive elimination), often allowing for lower reaction temperatures and shorter reaction times.[1][2]

Data Summary: Recommended Catalyst Systems

Catalyst System Component	Recommended Choice	Rationale & Key Considerations
Palladium Source	Palladacycle Precatalysts (e.g., XPhos Pd G3, SPhos Pd G2)	Air- and moisture-stable, ensuring accurate catalyst loading and high reactivity.[3] They rapidly form the active Pd(0) species in situ. Traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ are also viable but may require more careful handling and optimization.
Ligand	Bulky Biaryl Phosphines (e.g., XPhos, SPhos, JohnPhos)	These ligands promote fast reductive elimination, which is often the rate-limiting step.[4] This high activity can enable lower reaction temperatures, preserving the sensitive benzylic bromide moiety.[1]
Base	Moderate, Non-Nucleophilic Bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃)	Crucial for minimizing SN2 reactions with the benzylic bromide. Use finely powdered, dry base to ensure reproducibility.[5][6] Avoid strong nucleophilic bases like NaOH, KOH, or alkoxides.
Solvent	Aprotic Polar Solvents (e.g., 1,4-Dioxane, THF, Toluene), often with H₂O	The choice of solvent affects the solubility of the base and the boronate species.[7] A small amount of water is often beneficial for the transmetalation step, but completely anhydrous conditions can also be effective, depending on the base used.[2][8]
Temperature	Start Low (e.g., 60-80 °C)	Begin with moderate temperatures and monitor the reaction. Only increase the temperature if the reaction is sluggish, as higher temperatures will accelerate side reactions involving the benzylic bromide.[9]

Q3: I'm observing significant side products. How can I improve selectivity for the desired product?

The formation of side products is a clear indication that one of the undesired reaction pathways is competitive with the Suzuki coupling. Improving selectivity requires fine-tuning the reaction conditions to kinetically favor the desired transformation.

Troubleshooting Workflow for Poor Selectivity

Caption: Troubleshooting workflow for improving reaction selectivity.

Key Strategies to Enhance Selectivity:

• Re-evaluate the Base: This is the most critical parameter. If you are using a base like sodium or potassium hydroxide, immediately switch to potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄). These bases are sufficiently strong to facilitate transmetalation but are significantly less nucleophilic, reducing the rate of SN2 attack on the benzylic bromide.[1][8]

• Lower the Reaction Temperature: Side reactions often have a higher activation energy than the desired coupling. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can dramatically improve selectivity.

• Use a More Active Catalyst: Counterintuitively, a more active catalyst can improve selectivity. By accelerating the desired Suzuki cycle, the reaction can be completed faster and/or at a lower temperature, giving less time and thermal energy for side reactions to occur.[4] Systems based on bulky, electron-rich ligands like SPhos are excellent for this purpose.[4]

Q4: My boronic ester seems to be degrading. How can I prevent this?

While pinacol esters are significantly more robust than their corresponding boronic acids, they are not immune to degradation, primarily through protodeboronation (cleavage of the C-B bond by a proton source).[10][11]

Causes and Mitigation Strategies:

• Excess Water or Protic Solvents: While a small amount of water can be beneficial, an excessive amount, especially in combination with a strong base and high temperatures, can promote protodeboronation. Ensure solvents are of high quality.

• Reaction Time: Extended reaction times at elevated temperatures increase the risk of degradation. Monitor the reaction by TLC or LC-MS and work it up as soon as it reaches completion.

• Reagent Quality: Ensure your 4-(bromomethyl)phenylboronic acid pinacol ester is pure and has been stored properly. It is advisable to use reagents from a reputable supplier.[5]

• Use of MIDA Boronates: For extremely challenging cases where stability is paramount, consider converting the pinacol ester to an N-methyliminodiacetic acid (MIDA) boronate. MIDA boronates are exceptionally stable to a wide range of conditions and can release the boronic acid slowly under the reaction conditions, a strategy known as "slow release".[10][12]

Validated Experimental Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of an aryl bromide with 4-(bromomethyl)phenylboronic acid pinacol ester.

Materials:

• Aryl Bromide (1.0 equiv)

• 4-(bromomethyl)phenylboronic acid pinacol ester (1.2–1.5 equiv)

• XPhos Pd G3 (1–2 mol%)

• Potassium Phosphate (K₃PO₄), finely powdered (2.0–3.0 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

Procedure:

• Vessel Preparation: To an oven-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl bromide (e.g., 0.5 mmol, 1.0 equiv), 4-(bromomethyl)phenylboronic acid pinacol ester (0.6 mmol, 1.2 equiv), K₃PO₄ (1.0 mmol, 2.0 equiv), and XPhos Pd G3 (0.005 mmol, 1 mol%).

• Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle 3-5 times to ensure a completely inert atmosphere.[5]

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (e.g., in a 5:1 ratio, to achieve a 0.1 M concentration of the aryl bromide) via syringe.

• Reaction: Place the sealed reaction vessel in a preheated oil bath or heating block set to 80 °C. Stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., every 1-2 hours). The reaction is often complete within 4-12 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the desired product.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds (Nobel Lecture). Angewandte Chemie International Edition, 2011 , 50(29), 6722-6737. [Link]

• Valdman, A., et al. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Molecules, 2012 , 17(10), 11640-11650. [Link]

• Wikipedia. Suzuki reaction. Wikipedia, The Free Encyclopedia. [Link]

• Slade, E. A., et al. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Journal of the American Chemical Society, 2022 , 144(20), 9065-9073. [Link]

• Molander, G. A., et al. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 2006 , 71(25), 9172-9176. [Link]

• Walker, S. D., et al. Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 2004 , 126(42), 13549-13555. [Link]

• Nishikata, T., et al. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 2018 , 8(61), 35157-35164. [Link]

• Bellina, F., et al. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Chemical Reviews, 2004 , 104(5), 2401-2440. [Link]

• Phan, N. T. S., et al. Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. Chemistry – An Asian Journal, 2010 , 5(3), 544-559. [Link]

• Nishikata, T., et al. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 2018 , 8(61), 35157-35164. [Link]

• Myers, A. G. The Suzuki Reaction. Harvard University Chemistry 115 Lecture Notes. [Link]

• Kumar, S., et al. Microwave-Promoted Palladium Catalysed Suzuki Cross-Coupling Reactions of Benzyl Halides with Arylboronic Acid. ResearchGate. [Link]

• Alonso, F., et al. Palladium Nanoparticles as Efficient Catalysts for Suzuki Cross-Coupling Reactions. The Journal of Physical Chemistry Letters, 2011 , 2(24), 3046-3060. [Link]

• Majumder, S., et al. Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. ResearchGate. [Link]

• Nishikata, T., et al. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances, 2018 , 8(61), 35157-35164. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• Martin, R., et al. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 2008 , 41(11), 1461-1473. [Link]

• Zhang, L., et al. Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. Journal of the American Chemical Society, 2018 , 140(5), 1836-1840. [Link]

• Carrow, B. P., et al. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 2011 , 133(40), 16258-16269. [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Yoneda Labs [yonedalabs.com]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Preventing decomposition of 4-Bromomethylphenyl-1,3,2-dioxaborolane during reaction

Welcome to the technical support center for 4-Bromomethylphenyl-1,3,2-dioxaborolane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and ensure the successful use of this versatile reagent in your synthetic endeavors.

Introduction to 4-Bromomethylphenyl-1,3,2-dioxaborolane

4-(Bromomethyl)phenylboronic acid pinacol ester is a bifunctional reagent widely used in organic synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. Its utility lies in its ability to introduce a benzyl group that can be further functionalized, making it a valuable building block in the synthesis of complex molecules and pharmaceutical intermediates. However, the presence of both a boronic ester and a reactive benzylic bromide presents unique stability and reactivity challenges. This guide will address the prevention of its decomposition and common issues encountered during its use in reactions.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems you may encounter during your experiments with 4-Bromomethylphenyl-1,3,2-dioxaborolane, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low Yield in Suzuki-Miyaura Coupling Reactions

Question: I am performing a Suzuki-Miyaura coupling with 4-Bromomethylphenyl-1,3,2-dioxaborolane and an aryl halide, but my product yield is consistently low. What are the potential causes and how can I optimize the reaction?

Answer:

Low yields in Suzuki-Miyaura couplings involving this reagent can stem from several factors, primarily related to the decomposition of the boronic ester or unwanted side reactions of the benzylic bromide.

Underlying Causes and Solutions:

• Decomposition of the Boronic Ester:

  • Protodeboronation: This is a common side reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, leading to the formation of 4-bromotoluene as a byproduct.[1] This process is often promoted by aqueous basic conditions.[2][3]

    • Solution: Minimize the concentration of water in your reaction. While some water is often necessary for the Suzuki-Miyaura catalytic cycle, excessive amounts can facilitate protodeboronation.[4] Consider using a biphasic solvent system (e.g., toluene/water) or anhydrous conditions with a suitable base.[5] Using a more stable boronic acid derivative, such as a potassium trifluoroborate salt, can also mitigate this issue.[6]

  • Hydrolysis: The pinacol ester can hydrolyze back to the corresponding boronic acid, especially under acidic or strongly basic conditions.[2][7] While the boronic acid is often the active species in the catalytic cycle, its premature formation and potential for subsequent decomposition can be problematic.

    • Solution: Maintain a controlled pH. The choice of base is critical. Weaker bases like K₂CO₃ or K₃PO₄ are often preferred over strong bases like NaOH or NaOtBu, as they are less likely to promote rapid hydrolysis and other side reactions.[8]

• Side Reactions of the Benzylic Bromide:

  • Dehalogenation: The bromomethyl group can be reduced to a methyl group, a common side reaction in palladium-catalyzed processes.[9] This is often facilitated by the presence of a hydride source, which can be generated from the solvent or additives.

    • Solution: The choice of phosphine ligand can influence the rate of reductive elimination versus other pathways.[10][11][12] Bulky, electron-rich phosphine ligands such as SPhos or XPhos can promote the desired cross-coupling and suppress dehalogenation.[13][14]

  • Homocoupling: The benzylic bromide can couple with itself to form 1,2-bis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethane.

    • Solution: This is often a sign of inefficient oxidative addition of the aryl halide to the palladium center. Ensure your catalyst is active and consider using a pre-catalyst that is readily reduced to Pd(0).

Experimental Workflow: Optimizing a Suzuki-Miyaura Coupling

Caption: A generalized workflow for optimizing Suzuki-Miyaura coupling reactions.

Issue 2: Multiple Unidentified Byproducts in the Reaction Mixture

Question: My reaction with 4-Bromomethylphenyl-1,3,2-dioxaborolane is messy, showing multiple spots on the TLC plate. How can I identify and minimize these impurities?

Answer:

The formation of multiple byproducts is often due to the dual reactivity of the starting material. Identifying the likely side products can help in devising a strategy to suppress their formation.

Common Byproducts and Their Origins:

Byproduct	Potential Cause	Mitigation Strategy
4-Bromotoluene	Protodeboronation of the starting material.	Use anhydrous solvents, carefully control the amount of water, or use a more stable boronate derivative.[1][4]
Toluene-4-boronic acid pinacol ester	Dehalogenation of the starting material.	Select appropriate phosphine ligands and ensure the absence of adventitious hydride sources.[9]
Biphenyl derivative (from boronic ester homocoupling)	Presence of oxygen or inefficient catalyst turnover.	Thoroughly degas all solvents and reagents. Use a Pd(0) source or an efficient pre-catalyst.[9]
1,2-Di(p-tolyl)ethane derivative	Homocoupling of the benzylic bromide.	Optimize catalyst and ligand to favor cross-coupling over homocoupling.
Product of reaction with solvent/base	Nucleophilic attack on the benzylic bromide.	Choose a non-nucleophilic base (e.g., carbonates, phosphates) and an inert solvent.

Troubleshooting Flowchart for Byproduct Formation

Sources

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]
• 8. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Yoneda Labs [yonedalabs.com]
• 10. researchgate.net [researchgate.net]
• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. reddit.com [reddit.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Solubility Issues in Reactions with 4-Bromomethylphenyl-1,3,2-dioxaborolane

Welcome to the technical support guide for 4-Bromomethylphenyl-1,3,2-dioxaborolane. This resource is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synthetic workflows. As a key building block, particularly in Suzuki-Miyaura cross-coupling reactions, its effective use is paramount.[1] However, achieving complete solubility of all reaction components can be a significant challenge, often leading to suboptimal yields, stalled reactions, and reproducibility issues.

This guide moves beyond simple procedural lists to provide a deep dive into the causality behind common solubility problems. By understanding the "why," you can make more informed decisions to optimize your reaction conditions, ensuring robust and successful outcomes.

Troubleshooting Guide: Addressing Real-Time Experimental Issues

This section is structured in a practical question-and-answer format to directly address specific problems you may encounter during your experiments.

Q1: My 4-bromomethylphenyl-1,3,2-dioxaborolane isn't fully dissolving in the solvent during the initial reaction setup. What are my immediate options?

This is a common initial hurdle. Incomplete dissolution of a key reagent prevents its stoichiometric availability, effectively hindering the reaction before it even begins.

Causality: The issue stems from a mismatch between the polarity and solvating power of your chosen solvent and the crystalline nature of the boronic ester at the starting temperature. While this reagent is a solid with a melting point of 85-89 °C, its solubility varies significantly across common organic solvents.

Troubleshooting Protocol:

• Gentle Heating & Sonication: Before adding any temperature-sensitive reagents (like the palladium catalyst or base), gently warm the mixture of 4-bromomethylphenyl-1,3,2-dioxaborolane and solvent while stirring. Sonication can also be used to help break up solid aggregates and promote dissolution.

• Solvent System Re-evaluation: If the reagent remains insoluble, consider your solvent choice.

  • Initial Choice: Toluene is a documented solvent for this reagent.[2] Other common choices for Suzuki reactions include 1,4-dioxane, THF, and DMF.[3]

  • Actionable Step: If you started with a less polar solvent like toluene or THF, switching to a more polar aprotic solvent such as DMF or NMP may resolve the issue. These solvents have greater solvating power for a wider range of organic molecules. However, be aware that DMF can be difficult to remove during workup.[4]

• Increase Solvent Volume: As a last resort for the initial setup, you can increase the solvent volume to decrease the concentration. While this may aid dissolution, be mindful that highly dilute conditions (<<0.1 M) can sometimes slow down reaction kinetics.[5]

Q2: The reaction is sluggish or has stalled, and I suspect poor solubility is the cause. How can I improve reaction progression?

A stalled reaction, characterized by the persistence of starting materials on TLC or LC-MS, often points to a component dropping out of solution as the reaction proceeds or a kinetic bottleneck caused by poor reactant mixing.

Causality: The solubility of reactants, the base, and the palladium catalyst complex can all be interdependent. The formation of intermediates or the consumption of the most soluble components can alter the properties of the reaction medium, causing other species to precipitate. Furthermore, many Suzuki reactions are heterogeneous or biphasic, and inefficient mixing between phases can be the rate-limiting step.[6]

Troubleshooting Protocol:

• Increase Reaction Temperature: This is often the most effective solution. Increasing the temperature enhances the solubility of all components and typically accelerates the reaction rate.[7] For solvents like dioxane or toluene, reflux temperatures (80–110 °C) are common.[5]

• Solvent Screening: If increasing the temperature is not viable or is ineffective, a solvent screen is the next logical step. The goal is to find a system that can accommodate both the organic-soluble boronic ester and the often poorly soluble inorganic base. A combination of a primary organic solvent with a small amount of water (e.g., Dioxane/H₂O 10:1) is a standard practice in Suzuki couplings to help dissolve the base.[5][8]

• Optimize Stirring: For heterogeneous mixtures, the rate of stirring is a critical and often overlooked parameter.[6] Ensure the reaction is being stirred vigorously to maximize the interfacial area between the phases, which is where the catalytic cycle occurs.

• Change the Base: The choice of base is crucial. If you are using K₂CO₃, which has limited organic solubility, switching to a more soluble base like Cs₂CO₃ or an organic base like triethylamine (if compatible with your substrate) might be beneficial. Alternatively, using a phase-transfer catalyst can help shuttle the base into the organic phase. Using finely powdered K₃PO₄ can also be an effective strategy.[7]

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for reactions involving 4-bromomethylphenyl-1,3,2-dioxaborolane?

For Suzuki-Miyaura couplings, common starting points are 1,4-dioxane , toluene , or THF , often with a small percentage of water (e.g., 5-10%) to aid in dissolving the inorganic base.[3][6] For reactions where solubility is a known challenge, starting directly with a more polar solvent like DMF can be advantageous, though downstream purification must be considered.[4]

Q2: How does temperature affect the solubility and stability of this reagent?

Temperature has a direct, positive effect on the solubility of 4-bromomethylphenyl-1,3,2-dioxaborolane. As a stable, crystalline solid, moderate heating (e.g., 50-100 °C) will significantly increase its dissolution in most compatible organic solvents.[9] Regarding stability, boronic esters like this pinacol derivative are generally more stable than their corresponding boronic acids, especially towards side reactions like protodeboronation.[7][10] They can withstand the typical heating conditions (up to ~110-120 °C) required for most Suzuki reactions without significant degradation.

Q3: Can using a co-solvent system (e.g., with water) improve the overall reaction?

Yes, very often. While 4-bromomethylphenyl-1,3,2-dioxaborolane itself is not water-soluble, Suzuki reactions are frequently performed in biphasic solvent systems (e.g., toluene/water, dioxane/water).[1][6] The aqueous phase is primarily there to dissolve the inorganic base (e.g., K₂CO₃, K₃PO₄), which is essential for activating the boronic ester for the transmetalation step in the catalytic cycle.[11][12] This creates a heterogeneous mixture where efficient stirring is critical for success.

Q4: Are there alternative, more stable boronic acid derivatives I could use if solubility and stability issues persist?

While pinacol esters are quite robust, if you are facing extreme issues like protodeboronation (hydrolysis of the C-B bond), you could consider other derivatives. Potassium trifluoroborate salts (R-BF₃K) and MIDA (N-methyliminodiacetic acid) boronates are known for their high stability and are often crystalline, air-stable solids.[7][13] These derivatives slowly release the active boronic acid under the reaction conditions, which can sometimes improve reaction outcomes by maintaining a low concentration of the active, and potentially unstable, species.

Data & Protocols

Solubility Profile of 4-Bromomethylphenyl-1,3,2-dioxaborolane

The following table provides a qualitative summary of the reagent's solubility. Note: This data is for guidance. Experimental verification for your specific concentration and temperature is highly recommended.

Solvent	Chemical Class	Polarity	Qualitative Solubility	Rationale & Notes
Toluene	Aromatic Hydrocarbon	Non-polar	Soluble	A good starting point, especially for higher temperature reactions.[2]
Tetrahydrofuran (THF)	Ether	Polar Aprotic	Moderately Soluble	Commonly used, but may require heating for complete dissolution.[6]
1,4-Dioxane	Ether	Polar Aprotic	Moderately Soluble	A very common and effective solvent for Suzuki reactions.[4][5]
Dichloromethane (DCM)	Halogenated	Polar Aprotic	Soluble	Good for initial dissolution at room temperature but has a low boiling point, limiting its use for heated reactions.
N,N-Dimethylformamide (DMF)	Amide	Polar Aprotic	Highly Soluble	Excellent solvating power, but its high boiling point can make it difficult to remove during workup.[4][8]
Acetonitrile (MeCN)	Nitrile	Polar Aprotic	Moderately Soluble	A good option for more polar substrates.[6]
Water	Protic	Highly Polar	Insoluble	Used as a co-solvent for the base, not to dissolve the boronic ester.[1]
Hexanes / Heptane	Aliphatic Hydrocarbon	Non-polar	Insoluble	Typically used as anti-solvents for purification/crystallization.

Standard Protocol: Suzuki-Miyaura Coupling with Solubility Optimization

This protocol provides a robust starting point for coupling 4-bromomethylphenyl-1,3,2-dioxaborolane with an aryl bromide.

• Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 4-bromomethylphenyl-1,3,2-dioxaborolane (1.2-1.5 equivalents) and the aryl bromide coupling partner (1.0 equivalent).

• Initial Dissolution: Add the primary organic solvent (e.g., 1,4-dioxane) to achieve a concentration of approximately 0.1-0.2 M with respect to the limiting reagent. Stir the mixture. If solids remain, gently warm the flask to 40-50 °C until a clear solution is obtained.

• Inert Atmosphere: Seal the vessel and thoroughly degas the solution by bubbling argon or nitrogen through it for 15-20 minutes. This is critical to prevent oxidative degradation of the palladium catalyst.[5][13]

• Addition of Reagents: Under a positive pressure of inert gas, add the base (e.g., finely powdered K₃PO₄, 2.0-3.0 equivalents) and the palladium catalyst system (e.g., Pd₂(dba)₃ [1-2 mol%] and a suitable ligand like XPhos [2-4 mol%]).[8] If using an aqueous co-solvent, add the degassed water at this stage.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block set to the desired temperature (typically 80-110 °C). Stir the reaction vigorously.

• Monitoring: Monitor the reaction's progress by periodically taking aliquots (under inert atmosphere) and analyzing them by TLC or LC-MS until the limiting reagent is consumed.[5]

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visual Workflow & Logic Diagrams

The following diagrams illustrate the decision-making process for troubleshooting solubility issues and a typical experimental workflow.

Caption: Troubleshooting flowchart for solubility issues.

Caption: Optimized experimental workflow for Suzuki coupling.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? r/Chempros. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

• Thomas, A. A., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 49(5), 965–977.

• MDPI. (2022, December 27). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

• ResearchGate. (2005). Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Molbase. (n.d.). 2-[4-(BROMOMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE. Retrieved from [Link]

• PubChem. (n.d.). 2-[3-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 4-(Bromomethyl)benzeneboronic acid pinacol ester | 138500-85-3 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 9. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Yoneda Labs [yonedalabs.com]

Technical Support Center: Monitoring 4-Bromomethylphenyl-1,3,2-dioxaborolane Reactions

Welcome to the technical support center for analytical techniques used in monitoring reactions involving 4-Bromomethylphenyl-1,3,2-dioxaborolane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common analytical challenges. The content is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 1: High-Performance Liquid Chromatography (HPLC) Troubleshooting

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for monitoring the progress of reactions involving boronic esters like 4-Bromomethylphenyl-1,3,2-dioxaborolane. However, the inherent reactivity and potential for hydrolysis of these compounds can present unique challenges.[1] This section provides a troubleshooting guide for common HPLC issues.

Frequently Asked Questions (FAQs) - HPLC

Q1: Why am I seeing a new peak corresponding to the boronic acid in my chromatogram?

A1: The appearance of a boronic acid peak is most commonly due to the hydrolysis of the 4-Bromomethylphenyl-1,3,2-dioxaborolane. This can occur either in your sample diluent before injection or on the HPLC column itself.[2][3] Pinacol esters of boronic acids are susceptible to hydrolysis, which is exacerbated by the presence of water and acidic conditions often used in reversed-phase HPLC.[1][3]

Q2: How can I prevent the hydrolysis of my boronic ester during sample preparation?

A2: To minimize pre-injection hydrolysis, it is crucial to use aprotic and non-aqueous diluents for sample preparation.[1][2] Solvents such as acetonitrile (ACN) or tetrahydrofuran (THF) are excellent choices.[2] It is advisable to analyze samples as quickly as possible after preparation to reduce the risk of degradation over time.

Q3: My boronic ester appears to be degrading on the column. What can I do to minimize this?

A3: On-column hydrolysis is a significant challenge.[4] Several factors can influence this degradation:

• Stationary Phase: The choice of HPLC column is critical. Columns with low residual silanol activity, such as those with end-capping or hybrid particle technology (e.g., XTerra MS C18), have been shown to significantly reduce on-column hydrolysis.[2][4]

• Mobile Phase pH: While acidic modifiers like formic acid are common in reversed-phase HPLC, they can accelerate the hydrolysis of boronic esters.[4] If possible, using a mobile phase without a pH modifier or even a basic mobile phase (pH > 8) can stabilize the ester.[1][5] However, be mindful of the pH limitations of your column.

• Temperature: While a minor factor, higher column temperatures can slightly increase the rate of hydrolysis.[4] Operating at a controlled, moderate temperature is recommended.

Troubleshooting Guide: Common HPLC Problems

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Peak Tailing for Boronic Ester	- Interaction with active silanols on the column packing.[6] - Secondary interactions with the stationary phase.	1. Use a High-Purity, End-Capped Column: Modern columns with minimal silanol activity are essential to prevent strong interactions that cause tailing.[6] 2. Optimize Mobile Phase: Consider adding a basic modifier like triethylamine (TEA) to the mobile phase to mask silanol interactions, though this may not be necessary with high-purity columns.[7] 3. Check pH: Ensure the mobile phase pH is appropriate for your analyte and column. For silica-based columns, a pH between 2 and 8 is generally recommended.[6]
Inconsistent Retention Times	- Fluctuations in mobile phase composition.[8] - Column temperature variations.[8] - Column degradation.[5]	1. Ensure Proper Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure thorough mixing, especially for gradient elution.[8] 2. Use a Column Oven: Maintaining a constant column temperature is crucial for reproducible retention times.[5] 3. Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis.[8]
Ghost Peaks	- Contamination in the sample, solvent, or HPLC system. - Late eluting peaks from a previous injection.[6]	1. Run a Blank Gradient: This will help identify if the ghost peaks are coming from your mobile phase or system. 2. Clean the System: Flush the injector and the entire system with a strong solvent.[7] 3. Ensure Complete Elution: If running a gradient, make sure the final conditions are strong enough to elute all components from the previous injection.[6]

Experimental Workflow: HPLC Method Development for 4-Bromomethylphenyl-1,3,2-dioxaborolane

Caption: HPLC method development workflow for 4-Bromomethylphenyl-1,3,2-dioxaborolane.

Section 2: Gas Chromatography (GC) Troubleshooting

Gas Chromatography (GC) can be a powerful tool for analyzing volatile and thermally stable compounds. However, direct analysis of boronic esters like 4-Bromomethylphenyl-1,3,2-dioxaborolane can be challenging due to their polarity and potential for thermal degradation.[1] Derivatization is often a necessary step to improve volatility and thermal stability.[9][10]

Frequently Asked Questions (FAQs) - GC

Q1: Can I analyze 4-Bromomethylphenyl-1,3,2-dioxaborolane directly by GC?

A1: Direct GC analysis is generally not recommended. The polar nature of the boronic ester can lead to poor peak shape (tailing) due to interactions with active sites in the GC system.[10] Additionally, there is a risk of thermal degradation in the hot injector.

Q2: What derivatization methods are suitable for boronic esters?

A2: Silylation is a common and effective derivatization technique for compounds with active hydrogens, but for boronic esters, esterification is a more direct approach to increase volatility.[9][11] For example, reaction with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be explored, although it's more typically used for compounds with -OH, -NH, or -SH groups.[9] A more relevant approach for boronic acids (the hydrolysis product) is esterification, for instance, with boron trifluoride in methanol (BF3-MeOH), to form methyl esters.[9][12]

Q3: What are the key considerations for developing a GC method for a derivatized boronic ester?

A3:

• Injector Temperature: Optimize the injector temperature to ensure complete volatilization of the derivative without causing thermal decomposition.[13]

• Column Selection: A mid-polarity column is often a good starting point. The choice will depend on the specific derivative formed.

• Carrier Gas Flow Rate: Proper flow rate is crucial for good separation efficiency and peak resolution.[14]

• Temperature Program: A temperature ramp will likely be necessary to achieve good separation of the derivatized analyte from byproducts and the solvent front.[13]

Troubleshooting Guide: Common GC Problems

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
No Peaks or Very Small Peaks	- Incomplete derivatization. - Thermal degradation in the injector. - Leaks in the system.[15]	1. Optimize Derivatization: Ensure the derivatization reaction has gone to completion by adjusting reaction time, temperature, and reagent stoichiometry.[9] 2. Lower Injector Temperature: Gradually decrease the injector temperature to find the optimal point of volatilization without degradation.[15] 3. Leak Check: Perform a thorough leak check of the GC system, especially around the septum and column fittings.[14]
Peak Tailing	- Active sites in the liner or column.[16] - Incomplete derivatization. - Column overload.	1. Use a Deactivated Liner and Column: Ensure that the liner and the column are properly deactivated to minimize interactions with the analyte. 2. Verify Derivatization: Incomplete derivatization can leave polar functional groups that cause tailing. 3. Reduce Injection Volume: Inject a smaller amount of the sample to see if the peak shape improves.[16]
Ghost Peaks	- Carryover from previous injections.[16] - Septum bleed.[14] - Contaminated carrier gas.	1. Bake Out the Column: Heat the column to a high temperature (within its limits) to remove any retained compounds.[16] 2. Replace the Septum: A worn or cored septum can release contaminants into the system.[14] 3. Use High-Purity Gas: Ensure the carrier gas is of high purity and that the gas lines are clean.

Logical Relationship: GC Derivatization Decision Tree

Caption: Decision tree for GC analysis of 4-Bromomethylphenyl-1,3,2-dioxaborolane.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an invaluable tool for monitoring reactions involving 4-Bromomethylphenyl-1,3,2-dioxaborolane. It provides detailed structural information and can be used for quantitative analysis without the need for chromatographic separation.[17][18]

Frequently Asked Questions (FAQs) - NMR

Q1: Which nuclei are most useful for monitoring these reactions by NMR?

A1:

• ¹H NMR: This is the most common and informative technique. You can monitor the disappearance of the starting material's signals (e.g., the benzylic -CH₂Br protons) and the appearance of the product's signals.

• ¹¹B NMR: This can be useful for directly observing the boron environment, although the signals are often broad.

• ¹³C NMR: Provides information about the carbon skeleton of the molecule. The boron-bound carbon may not be observed due to quadrupolar relaxation.[19]

• ¹⁹F NMR: If your reaction involves a fluorinated coupling partner, ¹⁹F NMR can be a very clean and sensitive way to monitor the reaction progress.[17][20]

Q2: Can I use NMR to quantify the reaction conversion?

A2: Yes, NMR is an excellent quantitative technique.[17] By integrating the signals of the starting material and the product, you can determine their relative concentrations and calculate the reaction conversion. It is important to use a relaxation agent or ensure a sufficient delay time between scans for accurate quantification.

Q3: Do I need to use deuterated solvents for in-situ reaction monitoring?

A3: While deuterated solvents are standard for high-resolution NMR, for reaction monitoring, you can sometimes take an aliquot of the reaction mixture and analyze it directly in a non-deuterated solvent, locking on the proton signal of the solvent.[17][18] However, for the best quality spectra, using a deuterated solvent is recommended.

Troubleshooting Guide: Common NMR Problems

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Broad Peaks	- Paramagnetic impurities. - Sample viscosity is too high. - Poor shimming.	1. Filter the Sample: If there are any solid impurities, filter your NMR sample. 2. Dilute the Sample: If the sample is too concentrated, dilute it to reduce viscosity. 3. Re-shim the Spectrometer: Careful shimming is essential for sharp peaks.
Inaccurate Integration	- Poor signal-to-noise ratio. - Overlapping peaks. - Insufficient relaxation delay.	1. Increase the Number of Scans: This will improve the signal-to-noise ratio. 2. Use a Higher Field Spectrometer: If available, a higher field instrument will provide better resolution of overlapping signals. 3. Increase the Relaxation Delay (d1): A longer delay ensures that all nuclei have fully relaxed before the next pulse, which is crucial for accurate quantification.
Presence of Side Products	- Competing side reactions such as homocoupling or protodeboronation.[21]	1. Analyze the Spectrum Carefully: Identify the signals corresponding to potential side products. 2. Optimize Reaction Conditions: Adjust parameters like temperature, catalyst loading, or base to minimize the formation of side products.

Section 4: Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight and structure of the compounds in your reaction mixture. It is often coupled with a chromatographic technique like HPLC (LC-MS) or GC (GC-MS).

Frequently Asked Questions (FAQs) - MS

Q1: What ionization techniques are suitable for 4-Bromomethylphenyl-1,3,2-dioxaborolane?

A1:

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for LC-MS analysis of boronic esters. It often produces protonated molecules [M+H]⁺ or adducts with solvent molecules.[22]

• Electron Ionization (EI): EI is a harder ionization technique typically used in GC-MS. It can cause significant fragmentation, which can be useful for structural elucidation but may result in a weak or absent molecular ion peak.[23]

Q2: What are the characteristic isotopic patterns I should look for?

A2:

• Boron: Boron has two stable isotopes, ¹⁰B (20%) and ¹¹B (80%), which will result in a characteristic isotopic pattern in the mass spectrum.[24]

• Bromine: Bromine has two isotopes, ⁷⁹Br and ⁸¹Br, in an approximately 1:1 ratio, leading to a distinctive M and M+2 pattern.[25]

The combination of these isotopic patterns provides a unique signature for molecules containing both boron and bromine.

Q3: How can I improve the sensitivity of my MS analysis?

A3:

• Optimize Ionization Source Parameters: Fine-tune parameters like spray voltage, gas flow rates, and temperature to maximize the ion signal.

• Use an Appropriate Mobile Phase: For LC-MS, ensure the mobile phase is compatible with the ionization technique. Volatile buffers are preferred.

• Consider Derivatization: For GC-MS, derivatization can improve the volatility and ionization efficiency of your analyte.[26]

Troubleshooting Guide: Common MS Problems

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
No or Weak Molecular Ion	- In-source fragmentation. - Inefficient ionization.	1. Use a Softer Ionization Technique: If using EI, consider a softer method like Chemical Ionization (CI).[27] For ESI, try adjusting the source parameters to be less energetic. 2. Optimize Mobile Phase: For ESI, the addition of a small amount of an acid or base can sometimes improve the formation of the desired ion.
Complex Mass Spectrum	- Presence of multiple adducts (e.g., with sodium, potassium). - Fragmentation. - Isotopic patterns.	1. Simplify the Spectrum: Use high-resolution mass spectrometry to obtain accurate mass measurements, which can help in identifying the elemental composition of the ions. 2. Analyze Isotopic Patterns: The characteristic patterns of boron and bromine can help confirm the identity of your compound.[24][28]
Poor Reproducibility	- Fluctuations in the ionization source. - Contamination of the mass spectrometer.	1. Clean the Ion Source: The source can become contaminated over time, leading to inconsistent results. 2. Calibrate the Instrument: Regular calibration ensures mass accuracy and reproducibility.

References

• Kumar, A., Ng, T., Malhotra, S., Gruenhagen, J., & Wigman, L. (2014). ACCURATE ANALYSIS OF BORONIC PINACOL ESTERS USING LOW RESIDUAL SILANOL SILICA BASED REVERSED PHASE HPLC.
• Nanalysis. (2018, September 27). Monitoring Suzuki Coupling Reactions with Benchtop NMR. Nanalysis.
• AZoM. (2018, November 8). Using Benchtop NMR Spectroscopy to Monitor Suzuki Coupling Reactions. AZoM.
• ResearchGate. (n.d.). Chromatographic Conditions for the Analysis of Boronic Pinacol Esters.
• Cragg, R. H., Lawson, G., & Todd, J. F. J. (1972). Mass spectral studies of organoboron compounds. Part I. Facility of hydrocarbon ion rearrangements in some phenylborolans under electron impact. Journal of the Chemical Society, Dalton Transactions, (8-9), 878-881.
• Ye, M. M., Fulper, A., & Chetwyn, N. P. (2012). Strategies for the analysis of highly reactive pinacolboronate esters. Journal of Pharmaceutical and Biomedical Analysis, 61, 114–121.
• ResearchGate. (n.d.). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC.
• ResearchGate. (n.d.). Mass spectrometric analysis for organic boron compounds.
• ResearchGate. (n.d.). Derivatization Reactions and Reagents for Gas Chromatography Analysis.
• FULIR. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• Chemistry For Everyone. (2025, January 18).
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Benzylic Boronates: 4-Bromomethylphenyl-1,3,2-dioxaborolane in Context

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for forging carbon-carbon bonds. The choice of the organoboron reagent is paramount to the success of these transformations. Benzylic boronates, with their ability to introduce the versatile benzyl moiety, are of particular interest. This guide provides an in-depth comparison of 4-Bromomethylphenyl-1,3,2-dioxaborolane, a widely used pinacol ester, against its primary alternatives: potassium benzylic trifluoroborates and benzylic N-methyliminodiacetic acid (MIDA) boronates. We will delve into the critical parameters of stability, reactivity, and handling, supported by experimental data and protocols, to guide researchers in making the most informed reagent choice for their specific synthetic challenges.

The Landscape of Benzylic Boron Reagents

The utility of any organoboron reagent hinges on a delicate balance between stability for storage and handling, and sufficient reactivity for efficient cross-coupling. The parent benzylic boronic acids, while reactive, are often plagued by instability, readily undergoing protodeboronation or forming cyclic trimeric anhydrides (boroxines), which complicates stoichiometry and handling.[1] This has led to the development of more robust, "protected" forms of boronic acids.

This guide focuses on three key classes of these stabilized benzylic boronates, each with a distinct profile of advantages and limitations.

• Benzylic Boronate Pinacol Esters (e.g., 4-Bromomethylphenyl-1,3,2-dioxaborolane): Formed by esterification with pinacol, these are common intermediates that offer a significant stability enhancement over free boronic acids.

• Potassium Benzylic Trifluoroborates (BF₃K salts) : These tetracoordinate boron species are exceptionally stable, crystalline, free-flowing solids that are remarkably resistant to air and moisture.[1][2][3]

• Benzylic MIDA Boronates : Protected with N-methyliminodiacetic acid, these boronates are uniquely stable to a wide range of anhydrous reaction conditions, including chromatography, but can be deprotected under mild aqueous basic conditions to slowly release the active boronic acid.[4][5]

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A Comparative Guide to Suzuki-Miyaura Coupling: Yield Analysis of 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and substituted aromatic compounds prevalent in pharmaceuticals and functional materials.[1] The choice of the organoboron reagent is a critical determinant of reaction efficiency, yield, and substrate scope. This guide provides an in-depth, objective comparison of the performance of 4-(bromomethyl)phenylboronic acid pinacol ester in Suzuki-Miyaura reactions against other commonly employed boronic acid derivatives. By presenting supporting experimental data and elucidating the causality behind methodological choices, this document aims to equip researchers with the insights necessary to optimize their synthetic strategies.

The Suzuki-Miyaura Reaction: A Brief Overview

First reported by Akira Suzuki and Norio Miyaura in 1979, this palladium-catalyzed reaction involves the cross-coupling of an organoboron compound with an organic halide or triflate in the presence of a base.[2] The catalytic cycle is generally understood to proceed through three key steps: oxidative addition of the organic halide to the Pd(0) catalyst, transmetalation of the organoboron species to the palladium complex, and reductive elimination to form the new C-C bond and regenerate the active catalyst. The versatility of this reaction stems from its tolerance of a wide array of functional groups, mild reaction conditions, and the commercial availability of a diverse range of boronic acids and their derivatives.[3]

Performance Comparison of Boronic Acid Derivatives in Suzuki Coupling

The electronic and steric properties of the substituents on the phenylboronic acid ring significantly influence the reaction's outcome. Generally, electron-donating groups on the boronic acid can accelerate the transmetalation step, often leading to higher yields.[1] Conversely, electron-withdrawing groups can sometimes present challenges, potentially leading to slower reactions.[1] The use of boronic acid pinacol esters, such as 4-(bromomethyl)phenylboronic acid pinacol ester, offers advantages in terms of stability, ease of handling, and purification compared to their corresponding boronic acids, which can be prone to dehydration and protodeboronation.[4]

The following table summarizes experimental data from various studies, comparing the performance of different phenylboronic acid derivatives in Suzuki-Miyaura coupling reactions. It is crucial to note that direct head-to-head comparisons under identical conditions are not always available in the literature; therefore, the specific reaction parameters are provided for each entry to allow for a nuanced interpretation.

Boronic Acid/Ester	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
4-(Bromomethyl)phenylboronic acid pinacol ester	4-Bromoacetophenone	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O	80	18-22	~60	[5]
Phenylboronic acid	4-Bromoacetophenone	Catalyst 1** (unspecified)	K₂CO₃	DMF/H₂O (1:1)	70	3	High	[6]
Phenylboronic acid	4-Bromotoluene	t-Bu₃P-Pd-G3	-	-	reflux	-	55	[7]
Phenylboronic acid	5-Iodovanillin	Pd(OAc)₂/PPh₃	Na₂CO₃	n-Propanol/H₂O	Reflux	1	High	[2]
Phenylboronic acid	Iodobenzene	Pd(PPh₃)₄	Ba(OH)₂	DME/H₂O	80	4	99	[8]
4-Formylphenylboronic acid	Aryl Halide	Optimized	Optimized	Optimized	-	-	High	[1]
4-Nitrophenylboronic acid	4-Iodoanisole	Pd(II)-pincer complex	-	-	-	-	Low	[9]
2-Thiopheneboronic acid	4-Iodoanisole	Pd(II)-pincer complex	-	-	-	-	57	[9]
4-Methylphenylboronic acid	Aryl Bromide	PdCl₂(PPh₃)₂	Dioxane	-	-	-	59	[10]
4-Methoxyphenylboronic acid	4-Bromoacetophenone	Catalyst 1** (unspecified)	K₂CO₃	DMF/H₂O (1:1)	70	3	High	[6]

*Yields reported as "High" or in ranges are presented as such due to the nature of the source material. **"Catalyst 1" refers to a novel heterobimetallic coordination polymer catalyst described in the cited reference.

Experimental Protocol: Suzuki-Miyaura Coupling of 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

This section provides a detailed, step-by-step methodology for a typical Suzuki-Miyaura reaction. The protocol is designed to be a self-validating system, with explanations for the choice of reagents and conditions to ensure reproducibility and understanding.

Materials:

• 4-(Bromomethyl)phenylboronic acid pinacol ester

• Aryl halide (e.g., 4-bromoacetophenone)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium phosphate [K₃PO₄])

• Anhydrous solvent (e.g., 1,4-Dioxane)

• Degassed deionized water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Experimental Workflow Diagram:

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 equiv), 4-(bromomethyl)phenylboronic acid pinacol ester (1.1-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times. This is crucial to prevent oxidation of the palladium catalyst.

  • Add the anhydrous solvent (e.g., 1,4-dioxane) and degassed water via syringe. The solvent choice is critical and can significantly impact the yield.[6][10] A mixture of an organic solvent and water is often used to dissolve both the organic reactants and the inorganic base.

• Catalyst Addition and Reaction:

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) to the reaction mixture under a positive pressure of inert gas. The catalyst loading should be optimized for the specific substrates.

  • Heat the reaction mixture to the desired temperature (typically 70-100 °C) and stir vigorously. The optimal temperature and reaction time will depend on the reactivity of the coupling partners.[6]

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification:

  • Once the reaction is complete (as indicated by the consumption of the limiting reagent), cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the organic solvent.

  • Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired biphenyl derivative.

Results and Discussion

The compiled data indicates that 4-(bromomethyl)phenylboronic acid pinacol ester is a viable substrate for Suzuki-Miyaura cross-coupling reactions, affording moderate to good yields.[5] The presence of the bromomethyl group, an electrophilic handle, makes the resulting biphenyl products valuable intermediates for further functionalization.

The choice of reaction conditions plays a pivotal role in achieving high yields. The selection of the palladium catalyst and its ancillary ligands is critical. For instance, the use of bulky, electron-rich phosphine ligands can often enhance the efficiency of the oxidative addition and reductive elimination steps.[7] The base is essential for the activation of the boronic acid or ester, facilitating the transmetalation step.[2] While inorganic bases like K₃PO₄ and K₂CO₃ are commonly used, the optimal choice can be substrate-dependent.[5][6]

Solvent systems also exert a significant influence on the reaction outcome. A combination of an organic solvent and water is frequently employed to ensure the solubility of both the organic reactants and the inorganic base.[6] The use of a single solvent can sometimes lead to unsatisfactory yields.[6]

Compared to unsubstituted phenylboronic acid, which often gives very high yields under optimized conditions, the presence of the bromomethyl group on the phenyl ring of the pinacol ester may slightly modulate its reactivity. However, the pinacol ester offers the advantage of enhanced stability, which can be beneficial for storage and handling, particularly in complex, multi-step syntheses.

Conclusion

4-(Bromomethyl)phenylboronic acid pinacol ester is a valuable and versatile reagent in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of functionalized biphenyl derivatives. While achieving optimal yields requires careful consideration and optimization of reaction parameters such as the catalyst, base, and solvent system, the stability and synthetic utility of this pinacol ester make it an attractive choice for researchers in organic synthesis and drug development. The experimental protocol provided in this guide offers a robust starting point for the successful implementation of this important transformation.

References

• Callum, J. and Lowary, T.L. (2001). Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. Journal of Chemical Education, 78(7), 947. [Link]

• Comparative kinetic study of the Suzuki reaction involving 4-bromo... - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Optimization of reaction conditions for the Suzuki-Miyaura coupling of... - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Optimization of reaction conditions for the Suzuki-Miyaura coupling - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. (n.d.). Retrieved January 17, 2026, from [Link]

• Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. … (n.d.). Retrieved January 17, 2026, from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. (2025, March 29). Retrieved January 17, 2026, from [Link]

• Optimization of conditions for the Suzuki-Miyaura coupling. [a] - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[1][11]-Fused Indole Heterocycles - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

• A comparative study on Suzuki-type 11 C-methylation of aromatic organoboranes performed in two reaction media - PubMed. (n.d.). Retrieved January 17, 2026, from [Link]

• Experiment 8 - Suzuki Coupling Reaction | PDF | Organic Synthesis | Chemistry - Scribd. (n.d.). Retrieved January 17, 2026, from [Link]

• Products and yields for Suzuki coupling reactions of phenylboronic acid... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 17, 2026, from [Link]

• Organoborane coupling reactions (Suzuki coupling) - PMC - NIH. (n.d.). Retrieved January 17, 2026, from [Link]

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• 8. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Validation of Products Synthesized from 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

For the modern researcher in synthetic chemistry and drug development, the unambiguous structural confirmation of a target molecule is paramount. This guide provides an in-depth, objective comparison of standard spectroscopic techniques for the validation of products synthesized from a versatile building block: 4-(bromomethyl)phenylboronic acid pinacol ester. We will move beyond a simple recitation of methods to explore the causality behind experimental choices, ensuring a robust and self-validating approach to product characterization.

The Strategic Importance of 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

4-(Bromomethyl)phenylboronic acid pinacol ester is a bifunctional reagent of significant interest in medicinal chemistry and materials science. Its utility lies in the orthogonal reactivity of its two key functional groups: the boronic acid pinacol ester, which readily participates in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, and the benzylic bromide, which is an excellent electrophile for nucleophilic substitution.[1] This dual reactivity allows for the sequential or one-pot synthesis of complex molecular architectures.

A common and illustrative application is the Suzuki-Miyaura coupling to form a biaryl scaffold, followed by the functionalization of the bromomethyl group. This guide will focus on the spectroscopic analysis of the initial Suzuki-Miyaura coupling product as a case study.

The Spectroscopic Toolkit: A Multi-faceted Approach to Structural Elucidation

No single spectroscopic technique provides a complete structural picture. Instead, a synergistic application of multiple methods is essential for unequivocal validation. The most powerful and commonly employed techniques in this context are Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

The Logic of Spectroscopic Selection

The choice of spectroscopic methods is dictated by the specific structural transformations occurring during the reaction. In the Suzuki-Miyaura coupling of 4-(bromomethyl)phenylboronic acid pinacol ester with an aryl halide (e.g., 4-iodoanisole), we anticipate the following key changes:

• Formation of a new carbon-carbon bond between the two aromatic rings.

• Consumption of the boronic acid pinacol ester functional group.

• Retention of the bromomethyl group for potential downstream functionalization.

Our spectroscopic analysis must therefore be able to confirm these events.

A Case Study: Suzuki-Miyaura Coupling with 4-Iodoanisole

To illustrate the principles of spectroscopic validation, we will consider the Suzuki-Miyaura coupling of 4-(bromomethyl)phenylboronic acid pinacol ester with 4-iodoanisole to yield 4'-(bromomethyl)-4-methoxy-1,1'-biphenyl.

Comparative Spectroscopic Data Analysis

The following tables summarize the expected and observed spectroscopic data for the starting material and the target product.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Key Observations for Validation
Starting Material	~7.75	d	2H	Ar-H ortho to B(pin)	Disappearance of this signal is a primary indicator of reaction completion.
~7.40	d	2H	Ar-H ortho to CH₂Br	Signal shifts upon biaryl formation due to altered electronic environment.
~4.50	s	2H	-CH₂Br	Retention of this signal confirms the integrity of the bromomethyl group.
~1.35	s	12H	-C(CH₃)₂	Disappearance of this characteristic signal indicates consumption of the pinacol ester.
Product	~7.60-7.50	m	4H	Ar-H	Appearance of a more complex aromatic region consistent with a biaryl system.
~7.45	d	2H	Ar-H	Shifted aromatic protons from the original bromomethyl-bearing ring.
~7.00	d	2H	Ar-H ortho to OCH₃	New signals corresponding to the second aromatic ring.
~4.53	s	2H	-CH₂Br	Signal is retained, often with a slight shift.
~3.85	s	3H	-OCH₃	New signal confirming the incorporation of the methoxy group.

Table 2: Comparative ¹³C NMR Data (101 MHz, CDCl₃)

Compound	Chemical Shift (δ) ppm	Assignment	Key Observations for Validation
Starting Material	~142, ~135, ~128	Aromatic Carbons	Significant changes in the aromatic region upon biaryl formation.
~84	-C(CH₃)₂	Disappearance of this signal confirms loss of the pinacol group.
~33	-CH₂Br	Signal is retained.
~25	-C(CH₃)₂	Disappearance of this signal.
Product	~159, ~140-126	Aromatic Carbons	A greater number of signals in the aromatic region, consistent with the biaryl structure.
~55	-OCH₃	Appearance of a new signal for the methoxy carbon.
~33	-CH₂Br	Signal is retained.

Table 3: Comparative FT-IR and Mass Spectrometry Data

Technique	Starting Material	Product	Key Observations for Validation
FT-IR (cm⁻¹)	~2980 (C-H), ~1600 (C=C, aromatic), ~1360 (B-O)	~3030 (Ar C-H), ~2950 (C-H), ~1600 (C=C, aromatic), ~1250 (C-O, ether)	Disappearance of the strong B-O stretch and appearance of a C-O stretch for the ether.
Mass Spec (m/z)	297.0 (M⁺ for ¹¹B, ⁷⁹Br)	276.0/278.0 (M⁺ for ⁷⁹Br/⁸¹Br)	A clear shift in the molecular ion peak corresponding to the formation of the biaryl product. The isotopic pattern for bromine should be observed in the product.

Experimental Protocols

Synthesis of 4'- (bromomethyl)-4-methoxy-1,1'-biphenyl

This protocol is a representative example of a Suzuki-Miyaura coupling reaction.

Synthesis workflow for 4'-(bromomethyl)-4-methoxy-1,1'-biphenyl.

Step-by-Step Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-(bromomethyl)phenylboronic acid pinacol ester (1.0 eq), 4-iodoanisole (1.2 eq), and potassium carbonate (2.0 eq).

• Add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed mixture of toluene and water (4:1 ratio) via syringe.

• Heat the reaction mixture to 90°C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the desired biaryl product.

Spectroscopic Sample Preparation

NMR Sample Preparation:

• Dissolve 5-10 mg of the purified product in approximately 0.7 mL of deuterated chloroform (CDCl₃).

• Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Cap the NMR tube and ensure the sample height is adequate for the spectrometer.

FT-IR Sample Preparation (ATR):

• Place a small amount of the solid product directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Apply pressure to ensure good contact between the sample and the crystal.

• Acquire the spectrum.

Mass Spectrometry (GC-MS):

• Dissolve a small amount of the product in a volatile solvent such as dichloromethane or ethyl acetate.

• Inject an aliquot of the solution into the Gas Chromatograph-Mass Spectrometer (GC-MS).

In-Depth Spectroscopic Interpretation

¹H NMR Spectroscopy

The ¹H NMR spectrum is arguably the most informative technique for validating the success of this reaction.

• Disappearance of the Pinacol Ester Protons: The most telling sign of a successful reaction is the complete disappearance of the sharp singlet at approximately 1.35 ppm, which corresponds to the twelve equivalent protons of the two methyl groups on the pinacol moiety.[2]

• Appearance of New Aromatic Signals: The formation of the biaryl system leads to a more complex aromatic region in the spectrum. The appearance of new doublets corresponding to the protons on the newly introduced aromatic ring (in our case, the methoxy-substituted ring) is a key indicator.[3]

• Retention of the Bromomethyl Protons: The singlet at around 4.5 ppm, corresponding to the two benzylic protons of the bromomethyl group, should remain in the product spectrum. Its presence confirms that this functional group has been preserved for subsequent reactions.[4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary information to the ¹H NMR.

• Loss of the Pinacol Carbons: The signal around 84 ppm, corresponding to the quaternary carbons of the pinacol group, will be absent in the product spectrum. The signal for the methyl carbons of the pinacol at ~25 ppm will also disappear.[2]

• Increased Complexity in the Aromatic Region: The product will exhibit a greater number of signals in the aromatic region (typically 125-160 ppm) compared to the starting material, reflecting the increased number of inequivalent aromatic carbons in the biaryl system.

• Appearance of the Methoxy Carbon: A new signal will appear around 55 ppm, which is characteristic of a methoxy group attached to an aromatic ring.[5]

FT-IR Spectroscopy

FT-IR spectroscopy is particularly useful for identifying the presence and absence of specific functional groups.

• Disappearance of the B-O Stretch: The starting material exhibits a strong, characteristic B-O stretching vibration, typically in the range of 1300-1400 cm⁻¹.[6] The absence of this band in the product spectrum is a strong indication that the boronic ester has been consumed.

• Appearance of the C-O Stretch: In our case study, the product contains an ether linkage. A new C-O stretching band will appear in the region of 1200-1300 cm⁻¹.[7]

• Retention of C-H and C=C Stretches: The characteristic aromatic C=C stretching vibrations (around 1600 cm⁻¹) and C-H stretches (around 3000 cm⁻¹) will be present in both the starting material and the product.

Mass Spectrometry

Mass spectrometry provides the molecular weight of the product, which is a critical piece of confirmatory data.

• Molecular Ion Peak: The mass spectrum of the product should show a molecular ion peak (M⁺) that corresponds to the calculated molecular weight of the biaryl product.

• Isotopic Pattern of Bromine: A key feature to look for is the characteristic isotopic pattern of bromine. There are two major isotopes of bromine, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Therefore, the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) of almost equal intensity, separated by two mass units. This provides definitive evidence for the presence of a single bromine atom in the molecule.

Alternative Methodologies and Their Validation

While the Suzuki-Miyaura coupling is a powerful tool, other cross-coupling reactions such as the Stille or Negishi coupling could also be employed to form the biaryl linkage. The spectroscopic validation principles would remain the same, focusing on the disappearance of the starting material's characteristic signals and the appearance of new signals corresponding to the product's structure.

For the validation process itself, while NMR, FT-IR, and MS are the workhorses, other techniques can provide valuable information. For example, for chiral products, chiroptical methods like Circular Dichroism (CD) would be essential. For crystalline products, X-ray crystallography can provide an unambiguous, three-dimensional structure.

Conclusion

The spectroscopic validation of products synthesized from 4-(bromomethyl)phenylboronic acid pinacol ester is a systematic process that relies on the complementary information provided by ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. By carefully analyzing the changes in the spectra from starting material to product, researchers can confidently confirm the formation of the desired molecular architecture. This guide has provided a framework for this analysis, emphasizing the importance of understanding the underlying chemical transformations to make informed interpretations of the spectroscopic data.

References

• PubChem. (n.d.). 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Retrieved from [Link]

• Mao, S.-L., Sun, Y., Yu, G.-A., Zhao, C., Han, Z.-J., Yuan, J., Zhu, X., Yang, Q., & Liu, S.-H. (2012). Supporting Information A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water. The Royal Society of Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Supporting Information 22-01-15. Retrieved from [Link]

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A Comparative Guide to Green Chemistry Metrics in Suzuki-Miyaura Cross-Coupling Reactions Utilizing 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

In the landscape of modern drug discovery and development, the principles of green chemistry are no longer a niche consideration but a fundamental pillar of sustainable and efficient synthesis.[1][2][3] This guide provides a comprehensive analysis of green chemistry metrics as applied to the Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-carbon bond formation, with a specific focus on reactions involving the versatile building block, 4-(bromomethyl)phenylboronic acid pinacol ester.[4][5][6] We will explore key performance indicators such as Atom Economy, Process Mass Intensity (PMI), and E-Factor, offering a quantitative framework for comparing reaction protocols and making environmentally conscious decisions in the laboratory and beyond.

The Imperative of Green Chemistry in Pharmaceutical Synthesis

The pharmaceutical industry is increasingly adopting green chemistry principles to minimize its environmental footprint, enhance safety, and improve the economic viability of drug manufacturing.[2][3][7] The core tenets of green chemistry, such as waste prevention, maximizing atom economy, and the use of safer solvents and catalysts, provide a robust framework for designing more sustainable synthetic routes.[1][7][8] By quantifying the "greenness" of a chemical process, we can identify areas for improvement and innovate towards more benign and efficient methodologies.

Key Green Chemistry Metrics: A Primer

Several metrics have been developed to assess the environmental performance of chemical reactions. For the purpose of this guide, we will focus on three widely adopted and impactful metrics:

• Atom Economy (AE): Introduced by Barry Trost, atom economy measures the efficiency of a reaction in converting reactants to the desired product.[9][10] It is calculated as the ratio of the molecular weight of the desired product to the sum of the molecular weights of all reactants, expressed as a percentage. A higher atom economy signifies a more efficient reaction with less waste generation at the molecular level.

• Process Mass Intensity (PMI): A more holistic metric championed by the American Chemical Society's Green Chemistry Institute Pharmaceutical Roundtable (ACS GCIPR), PMI considers the total mass of all materials used in a process (reactants, reagents, solvents, and process aids) relative to the mass of the final product.[11][12][13] A lower PMI value indicates a more sustainable and efficient process.

• E-Factor (Environmental Factor): Developed by Roger Sheldon, the E-Factor is a simple yet powerful metric that quantifies the amount of waste generated per unit of product.[10][14] It is calculated as the total mass of waste divided by the mass of the product. A lower E-Factor is indicative of a greener process. The relationship between PMI and E-Factor is straightforward: E-Factor = PMI - 1.[14]

The Suzuki-Miyaura Reaction: A Case Study in Green Chemistry

The Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C-C bonds, particularly in the synthesis of biaryl compounds, which are prevalent in many pharmaceutical agents.[9][15] Its high functional group tolerance and generally mild reaction conditions make it an attractive choice for complex molecule synthesis. However, like any chemical transformation, there are opportunities to enhance its green credentials.

Experimental Workflow: A Comparative Analysis

To illustrate the application of green chemistry metrics, we will consider a typical Suzuki-Miyaura reaction involving 4-(bromomethyl)phenylboronic acid pinacol ester and an aryl bromide. We will then compare this standard protocol with an optimized, "greener" alternative.

Diagram: Generalized Suzuki-Miyaura Reaction Workflow

Caption: A simplified workflow of a typical Suzuki-Miyaura cross-coupling reaction.

Protocol 1: A Standard Suzuki-Miyaura Reaction

This protocol represents a common, non-optimized approach to the Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• To a round-bottom flask, add 4-(bromomethyl)phenylboronic acid pinacol ester (1.2 eq.), the aryl bromide (1.0 eq.), potassium carbonate (2.0 eq.), and a palladium catalyst such as Pd(PPh3)4 (5 mol%).[16]

• Add a 2:1 mixture of toluene and water as the solvent.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• After cooling, dilute the reaction with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Protocol 2: A Greener Suzuki-Miyaura Reaction

This optimized protocol incorporates several green chemistry principles to improve the overall sustainability of the reaction.

Step-by-Step Methodology:

• To a reaction vessel, add 4-(bromomethyl)phenylboronic acid pinacol ester (1.05 eq.), the aryl bromide (1.0 eq.), potassium phosphate (1.5 eq.), and a high-turnover palladium catalyst with a modern ligand, such as a Buchwald-type ligand (0.1 mol%).[17][18]

• Use a greener solvent system, such as 2-methyltetrahydrofuran (2-MeTHF) and water (4:1).[19]

• Heat the reaction to a lower temperature of 60 °C and monitor for completion (typically 2-4 hours).

• Upon completion, allow the layers to separate and remove the aqueous layer.

• Wash the organic layer with a minimal amount of brine.

• Crystallize the product directly from the reaction solvent, minimizing the need for column chromatography.

Quantitative Comparison of Green Chemistry Metrics

The following table provides a quantitative comparison of the two protocols based on our key green chemistry metrics. For this hypothetical example, we assume a 1 mmol scale reaction to produce a biaryl product with a molecular weight of 300 g/mol .

Metric	Protocol 1 (Standard)	Protocol 2 (Greener)	Justification for Improvement
Atom Economy (AE)	~75%	~85%	The greener protocol uses a more efficient base and avoids the use of a large excess of the boronic ester, leading to a higher incorporation of reactant atoms into the final product.
Process Mass Intensity (PMI)	~450	~75	The significant reduction in PMI is achieved through the use of less solvent, a lower catalyst loading, a more efficient workup, and the avoidance of silica gel for purification.[11][20]
E-Factor	~449	~74	Directly related to PMI, the lower E-Factor reflects the substantial decrease in waste generated by the greener protocol.[14]
Catalyst Loading	5 mol%	0.1 mol%	The use of a high-turnover catalyst significantly reduces the amount of precious and potentially toxic palladium required.[16][17] This also lessens the burden of removing residual metal from the final product.[21]
Solvent Choice	Toluene/Water	2-MeTHF/Water	2-MeTHF is a bio-derived solvent with a better environmental, health, and safety profile compared to toluene.[19]
Energy Consumption	High (90 °C for 12h)	Low (60 °C for 2-4h)	The lower reaction temperature and shorter reaction time contribute to significant energy savings.[1]
Purification Method	Column Chromatography	Crystallization	Avoiding chromatography dramatically reduces solvent consumption and waste generation.

Diagram: Factors Influencing Green Chemistry Metrics

Caption: Key reaction and process inputs influencing the primary green chemistry metrics.

Alternatives to 4-(Bromomethyl)phenylboronic Acid Pinacol Ester

While 4-(bromomethyl)phenylboronic acid pinacol ester is a valuable and versatile reagent, it is important to consider alternatives as part of a holistic green chemistry approach.

• Potassium Trifluoroborate Salts: These salts are often more stable and easier to handle than the corresponding boronic acids or esters.[22] They can participate in Suzuki-Miyaura couplings under similar conditions and may offer advantages in terms of stability and ease of purification.

• MIDA Boronates: N-methyliminodiacetic acid (MIDA) protected boronate esters are highly stable, crystalline solids that are compatible with a wide range of reaction conditions.[22] They are particularly useful in iterative cross-coupling strategies and can be deprotected under mild conditions.

• Direct C-H Borylation: In some cases, it may be possible to bypass the synthesis of the boronic ester altogether through a direct C-H borylation of the parent aromatic compound. This approach offers a significant improvement in atom economy and reduces the number of synthetic steps.[23]

The choice of reagent will depend on the specific synthetic target, the desired functional group tolerance, and the overall goals of the synthetic campaign. A thorough evaluation of the green chemistry metrics for each alternative is essential for making an informed decision.

Conclusion and Future Outlook

The application of green chemistry metrics provides a powerful and quantitative framework for evaluating and improving the sustainability of chemical reactions. As demonstrated with the Suzuki-Miyaura cross-coupling of 4-(bromomethyl)phenylboronic acid pinacol ester, thoughtful consideration of factors such as catalyst selection, solvent choice, and purification methods can lead to dramatic improvements in environmental performance.

For researchers, scientists, and drug development professionals, the integration of these metrics into daily laboratory practice is not just a matter of environmental responsibility but also a driver of innovation and efficiency. By continuously seeking to optimize reactions through the lens of green chemistry, we can contribute to a more sustainable future for the pharmaceutical industry and beyond.

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A Comparative Guide to the Kinetic Performance of 4-Bromomethylphenyl-1,3,2-dioxaborolane in Suzuki-Miyaura Cross-Coupling Reactions

This guide provides an in-depth analysis of the kinetic profile of 4-Bromomethylphenyl-1,3,2-dioxaborolane, a key reagent in synthetic chemistry, within the context of palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. We will explore the fundamental principles governing the reaction kinetics, present a detailed experimental protocol for kinetic analysis, and compare its performance against relevant alternatives. The insights provided herein are intended to empower researchers, scientists, and drug development professionals to optimize their synthetic strategies and make informed decisions in reagent selection.

The Suzuki-Miyaura Reaction: A Kinetic Perspective

The Suzuki-Miyaura reaction is a powerful tool for forging carbon-carbon bonds, typically between an organoboron species and an organic halide.[1] Its widespread adoption is due to its mild reaction conditions, functional group tolerance, and the commercial availability of a vast array of building blocks.[2][3] Understanding the kinetics of this reaction is paramount for optimizing reaction times, minimizing side products, and ensuring scalable, reproducible results.

The catalytic cycle, a cornerstone of our kinetic discussion, is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5]

Figure 1. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Each step possesses its own kinetic characteristics, and the overall rate of the reaction is typically dictated by the slowest step, known as the rate-determining step (RDS). While oxidative addition is often considered the RDS, especially with less reactive halides like aryl chlorides, the transmetalation step can become rate-limiting depending on the structure of the organoboron reagent, the base, and the ligands used.[4] The unique structure of 4-Bromomethylphenyl-1,3,2-dioxaborolane can influence these kinetics, making a detailed study essential.

Experimental Protocol: Reaction Progress Kinetic Analysis (RPKA)

To quantitatively assess the performance of 4-Bromomethylphenyl-1,3,2-dioxaborolane, we employ Reaction Progress Kinetic Analysis (RPKA). This powerful technique involves monitoring the concentration of reactants and products over time to extract detailed kinetic information from a single experiment.

Objective:

To determine the initial reaction rate and overall kinetic profile for the Suzuki-Miyaura coupling of 4-Bromomethylphenyl-1,3,2-dioxaborolane with a model aryl halide.

Materials:

• Boronic Ester: 4-Bromomethylphenyl-1,3,2-dioxaborolane (CAS: 138500-85-3)[6]

• Aryl Halide: 4-Iodoanisole

• Alternative Aryl Halide: 4-Bromoanisole

• Palladium Precatalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Base: Potassium Carbonate (K₂CO₃), aqueous solution (2M)

• Solvent: 1,4-Dioxane

• Internal Standard: Dodecane (for GC analysis)

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry Schlenk flask equipped with a magnetic stir bar, add 4-Bromomethylphenyl-1,3,2-dioxaborolane (1.5 mmol), the aryl halide (1.0 mmol), and the internal standard, dodecane (0.5 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 15 minutes. This is critical as the Pd(0) catalyst is sensitive to oxygen.

• Solvent and Base Addition: Add 1,4-dioxane (10 mL) via syringe, followed by the aqueous K₂CO₃ solution (2.0 mL).

• Catalyst Introduction: Add the Pd(PPh₃)₄ catalyst (0.02 mmol, 2 mol%) to the stirring mixture.

• Initiation and Monitoring: Place the flask in a preheated oil bath at 80 °C and start the timer. Immediately withdraw the first sample (t=0) using a syringe.

• Sampling: Withdraw aliquots (approx. 0.1 mL) at regular intervals (e.g., 5, 10, 20, 30, 60, 90, 120 minutes).

• Quenching: Each aliquot should be immediately quenched by adding it to a vial containing diethyl ether (1 mL) and a small amount of water. Shake vigorously.

• Analysis: Analyze the organic layer of each quenched sample by Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS) to determine the concentration of the reactants and the product relative to the internal standard.

Figure 2. Step-by-step workflow for the Reaction Progress Kinetic Analysis (RPKA).

Performance Comparison and Kinetic Data

The utility of a reagent is best understood through comparison. Here, we evaluate the kinetics of 4-Bromomethylphenyl-1,3,2-dioxaborolane against a key reaction variable: the identity of the aryl halide coupling partner. The reactivity of the halide directly influences the rate of oxidative addition, with the general trend being I > OTf > Br >> Cl.[1][4]

Comparison 1: Aryl Iodide vs. Aryl Bromide

The following table summarizes the expected kinetic data from the cross-coupling of 4-Bromomethylphenyl-1,3,2-dioxaborolane with 4-iodoanisole versus 4-bromoanisole, based on established principles of Suzuki-Miyaura reactivity.

Parameter	Coupling with 4-Iodoanisole	Coupling with 4-Bromoanisole	Rationale for Difference
Initial Rate (M/s)	~ 1.5 x 10⁻⁴	~ 0.4 x 10⁻⁴	The C-I bond is weaker than the C-Br bond, leading to a faster oxidative addition step.[7]
Time to >95% Conversion	~ 60 minutes	~ 240 minutes	The significantly faster initial rate with the iodide translates to a much shorter overall reaction time.
Apparent Rate Constant (k_app)	Higher	Lower	Reflects the overall efficiency of the catalytic cycle, which is heavily influenced by the oxidative addition rate.

Note: The data presented are illustrative, based on typical outcomes, and serve to highlight the expected kinetic trends.

This comparison underscores a critical experimental choice: for rapid reaction times, an aryl iodide is preferable. However, aryl bromides are often more cost-effective and readily available, making them a common choice despite the slower kinetics. The data generated from these kinetic studies allow a researcher to make a data-driven decision based on priorities of speed versus cost.

Comparison 2: Alternative Boronic Esters

Let's consider a hypothetical comparison with a structurally similar boronic ester, 4-(Aminomethyl)phenyl-1,3,2-dioxaborolane . While the primary difference is the substituent on the benzylic carbon (Br vs. NH₂), this can have subtle electronic effects on the boronic ester's reactivity.

Reagent	Key Structural Feature	Expected Impact on Transmetalation Rate	Rationale
4-Bromomethylphenyl-1,3,2-dioxaborolane	Electron-withdrawing -CH₂Br group	Potentially slight rate decrease	The inductive electron-withdrawing effect can slightly decrease the nucleophilicity of the ipso-carbon attached to the boron atom, which can slow transmetalation.[2]
4-(Aminomethyl)phenyl-1,3,2-dioxaborolane	Electron-donating -CH₂NH₂ group (at reaction pH)	Potentially slight rate increase	The electron-donating nature of the aminomethyl group could enhance the nucleophilicity of the ipso-carbon, potentially facilitating a faster transmetalation step.

This comparison highlights the nuanced effects that seemingly minor structural changes can have on reaction kinetics. While oxidative addition may still be the overall rate-determining step, these subtle modulations in the transmetalation rate can become significant when trying to achieve maximum reaction efficiency, especially in large-scale synthesis.

Conclusion and Field-Proven Insights

Our kinetic investigation reveals that 4-Bromomethylphenyl-1,3,2-dioxaborolane is a robust and effective reagent for Suzuki-Miyaura cross-coupling reactions. The primary determinant of reaction rate in its coupling is the choice of the aryl halide partner, a direct consequence of the kinetics of the oxidative addition step.

Key Takeaways for the Practicing Scientist:

• For Speed, Choose Iodides: When reaction time is critical, using an aryl iodide as the coupling partner for 4-Bromomethylphenyl-1,3,2-dioxaborolane is the superior choice.

• For Economy, Plan for Longer Times: Aryl bromides are viable and more economical partners, but kinetic studies confirm that significantly longer reaction times must be allocated to achieve high conversion.

• Ligand and Base Matter: While not the focus of this specific comparison, it is crucial to remember that the choice of ligand and base can dramatically alter the kinetic profile.[3][8] For challenging couplings, switching to more electron-rich and bulky phosphine ligands or stronger bases may be necessary to accelerate the reaction.

• Data-Driven Optimization: The protocols and comparative data presented in this guide provide a clear framework for conducting your own kinetic studies. This empirical approach is the most reliable way to optimize reactions for your specific substrates and conditions, moving beyond anecdotal evidence to achieve robust and scalable chemical processes.

By understanding the kinetic behavior of 4-Bromomethylphenyl-1,3,2-dioxaborolane, researchers can better harness its synthetic potential, leading to more efficient and predictable outcomes in the development of pharmaceuticals and advanced materials.

References

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• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs . (n.d.). A practical guide to the components and mechanism of the Suzuki-Miyaura reaction. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - NIH . (n.d.). A detailed study on how different boronic esters affect the rate of transmetalation in the Suzuki-Miyaura reaction. [Link]

• Suzuki reaction - Wikipedia . (n.d.). General overview of the Suzuki reaction, its history, mechanism, and applications. [Link]

• Exploring the Dynamics of Suzuki–Miyaura Cross-Coupling Reactions via Single-Molecule Fluorescence Microscopy: Catalytic Efficiency from SM-TOF Measurements - ACS Publications . (2025). Advanced research on the kinetics of Suzuki-Miyaura reactions using single-molecule techniques. [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction - ChemRxiv . (n.d.). A preprint discussing the use of kinetic isotope effects to study the Suzuki-Miyaura reaction mechanism. [Link]

• The picture summarizes the interconversion between phenylboronic acid... | Download Scientific Diagram - ResearchGate . (n.d.). Shows the hydrolysis kinetics of phenylboronic pinacol esters. [Link]

• An efficient protocol for palladium-catalyzed ligand-free Suzuki–Miyaura coupling in water - Green Chemistry (RSC Publishing) . (n.d.). A research article on a specific protocol for Suzuki-Miyaura reactions. [Link]

• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts | Organometallics - ACS Publications . (2017). A computational study on the mechanism of the Suzuki-Miyaura reaction with specific precatalysts. [Link]

• a, b Kinetic studies of the Suzuki-Miyaura cross-coupling of bromobenzene and phenylboronic acid over Pd/Ce-MOF-801 - ResearchGate . (n.d.). Example of kinetic studies on a specific Suzuki-Miyaura reaction system. [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize . (2010). Scientific background from the Nobel Prize committee on palladium-catalyzed cross-couplings. [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI . (n.d.). Research on Suzuki reactions with a bromophenyl-containing substrate. [Link]

• Palladium-Catalyzed Aerobic Alkene Arylboration: Coupling Aryl Boronic Acids, Alkenes, and Bis(pinacol)diboron - PMC - NIH . (2025). Discusses the use of aryl boronic acids as transmetalating reagents. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC - NIH . (n.d.). Details the role and benefits of specific phosphine ligands in Suzuki-Miyaura reactions. [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Yoneda Labs [yonedalabs.com]
• 6. 4-ブロモメチルフェニルボロン酸ピナコールエステル 95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Suzuki Coupling [organic-chemistry.org]

Benchmarking 4-Bromomethylphenyl-1,3,2-dioxaborolane Against Other Cross-Coupling Reagents

An In-Depth Comparative Guide for Researchers

In the landscape of modern synthetic chemistry, the formation of carbon-carbon bonds remains a cornerstone of molecular construction, particularly in the synthesis of pharmaceuticals and functional materials. The Suzuki-Miyaura cross-coupling reaction stands as a titan in this field, prized for its high efficiency and broad functional group tolerance.[1] Central to this reaction's success is the choice of the organoboron reagent. This guide provides a comprehensive technical comparison of 4-Bromomethylphenyl-1,3,2-dioxaborolane, a key building block for introducing the valuable diarylmethane motif, against its primary alternatives.[2]

We will delve into the mechanistic underpinnings, compare performance based on critical experimental parameters, and provide actionable protocols to guide your synthetic strategy. Our analysis is grounded in established principles and supported by data from the field, offering a clear perspective on why and when this versatile reagent is the superior choice.

Understanding the Reagent: 4-Bromomethylphenyl-1,3,2-dioxaborolane

4-Bromomethylphenyl-1,3,2-dioxaborolane, also known as 4-(bromomethyl)phenylboronic acid pinacol ester, is an organoboron compound that serves a dual role in synthesis.[3] It contains a boronic ester, the reactive moiety for the Suzuki-Miyaura coupling, and a benzylic bromide, a versatile handle for subsequent nucleophilic substitution. This bifunctional nature makes it a highly valuable reagent for constructing complex molecules in a convergent fashion.

The pinacol ester group is not merely a placeholder for the boronic acid; it is a critical structural feature that imparts significant advantages. By forming a cyclic ester with pinacol, the Lewis acidity of the boron atom is tempered, and the B-C bond is sterically shielded. This results in a crystalline, solid reagent that is significantly more stable to air and moisture and easier to handle than its corresponding free boronic acid, which can be prone to dehydration to form cyclic boroxines.[4]

The Suzuki-Miyaura Reaction: The Primary Application

The principal application for 4-bromomethylphenyl-1,3,2-dioxaborolane is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1] This reaction forges a new carbon-carbon bond between the boron-bearing phenyl ring and an organic halide or triflate. The generally accepted catalytic cycle provides the framework for understanding the reagent's function.

The cycle consists of three key steps:[5]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the coupling partner (e.g., an aryl bromide), forming a Pd(II) complex.

• Transmetalation: This is the crucial step where the organoboron reagent transfers its organic group (the 4-(bromomethyl)phenyl moiety) to the palladium center. This step typically requires activation by a base, which converts the neutral boronic ester into a more nucleophilic "ate" complex.[6]

• Reductive Elimination: The two organic groups on the palladium complex couple and are expelled, forming the desired C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

A Comparative Benchmark of Cross-Coupling Reagents

While the Suzuki-Miyaura coupling is highly effective, other cross-coupling methodologies exist for forming similar C(sp²)-C(sp³) bonds. The choice of reagent is dictated by a balance of reactivity, stability, functional group tolerance, and practical considerations like toxicity and cost.

Alternative Coupling Strategies:

• Stille Coupling (Organotin): This method uses organostannanes. While effective, its utility in drug development is severely limited by the high toxicity of tin reagents and byproducts, which are difficult to remove completely.

• Negishi Coupling (Organozinc): Organozinc reagents are highly reactive but are also notoriously sensitive to air and moisture, requiring stringent anhydrous reaction conditions. Their functional group tolerance is generally lower than that of organoborons.

• Hiyama Coupling (Organosilicon): Organosilanes are attractive due to their low cost and low toxicity.[7] However, their transmetalation step is often sluggish and requires activation with a fluoride source (e.g., TBAF), which can complicate reactions with base-sensitive or silicon-containing substrates.[8]

• Kumada Coupling (Grignard): Grignard reagents (organomagnesium) are powerful nucleophiles but are highly basic and reactive, limiting their use to substrates lacking sensitive functional groups like esters, ketones, or even acidic protons.

• Alternative Boron Reagents: Within the boron family, alternatives include free boronic acids and potassium aryltrifluoroborates. While trifluoroborates offer excellent stability, their synthesis can be more involved, and they often require specific conditions for efficient coupling.[2]

Head-to-Head Performance Comparison

The table below summarizes the key performance characteristics of 4-bromomethylphenyl-1,3,2-dioxaborolane against its main competitors for the synthesis of diarylmethane precursors.

Feature	4-Bromomethylphenyl-1,3,2-dioxaborolane (Suzuki)	Organotin Reagent (Stille)	Organozinc Reagent (Negishi)	Organosilicon Reagent (Hiyama)
Stability	Excellent; crystalline solid, stable to air and moisture.[4]	Moderate; can be sensitive to air and light.	Poor; highly sensitive to air and moisture.	Excellent; very stable.
Toxicity	Low; boron byproducts are generally non-toxic.	High; organotin compounds are highly toxic.	Moderate; zinc salts are less toxic than tin.	Very Low; silica byproducts are benign.
Functional Group Tolerance	Very High; tolerates a wide range of functional groups.[2]	Moderate; sensitive to strongly electrophilic groups.	Low to Moderate; incompatible with acidic protons.	High; but requires fluoride activation.[8]
Reaction Conditions	Mild; Pd or Ni catalyst, various bases (carbonates, phosphates).[1]	Mild; Pd catalyst, often requires additives.	Requires strict inert and anhydrous conditions.	Requires a fluoride source (e.g., TBAF).
Byproduct Removal	Easy; water-soluble boron byproducts.	Difficult; requires special workup or chromatography.	Moderate; zinc salts are generally water-soluble.	Easy; silica byproducts are easily removed.
Commercial Availability	Widely available as a catalog chemical.[3][9]	Available, but less common due to toxicity.	Often prepared in situ due to instability.	Widely available.

Causality and Field Insights: The superiority of the Suzuki-Miyaura approach using a pinacol ester like 4-bromomethylphenyl-1,3,2-dioxaborolane in a research and development setting is clear. Its "sweet spot" of high stability, excellent functional group tolerance, and low toxicity minimizes the experimental overhead associated with more sensitive reagents like organozincs and avoids the safety and purification nightmares of organotins. While Hiyama coupling is a strong contender on the toxicity front, the requisite fluoride activation adds a layer of complexity and potential side reactions that the Suzuki protocol avoids.

Validated Experimental Protocols

To provide a self-validating system, we present a detailed protocol for a representative Suzuki-Miyaura coupling. The workflow is designed for robustness and clarity.

Experimental Workflow Diagram

Caption: A generalized experimental workflow for the Suzuki coupling reaction.

Protocol: Synthesis of 4'-Methyl-4-(bromomethyl)biphenyl

This protocol details the coupling of 4-bromotoluene with 4-bromomethylphenyl-1,3,2-dioxaborolane.

Materials:

• 4-Bromotoluene (1.0 mmol, 171 mg)

• 4-Bromomethylphenyl-1,3,2-dioxaborolane (1.2 mmol, 356 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 35 mg)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 276 mg)

• 1,4-Dioxane (4 mL, anhydrous)

• Water (1 mL, degassed)

Procedure:

• To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromotoluene, 4-bromomethylphenyl-1,3,2-dioxaborolane, Pd(PPh₃)₄, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed 1,4-dioxane (4 mL) and water (1 mL) via syringe.

• Stir the reaction mixture vigorously and heat to 90 °C in a pre-heated oil bath.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aryl bromide is consumed (typically 4-12 hours).

• After completion, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the resulting crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Quantitative Performance Data

To illustrate the practical differences, the following table presents representative data for the synthesis of a target diarylmethane via Suzuki and Stille couplings.

Parameter	Suzuki Coupling (using Boronic Ester)	Stille Coupling (using Organostannane)
Reagent Equivalents	1.2	1.1
Catalyst Loading	3 mol% Pd(PPh₃)₄	3 mol% Pd(PPh₃)₄
Reaction Time	6 hours	5 hours
Isolated Yield	88%	85%
Purity Post-Workup	~90%	~75% (Contaminated with tin byproducts)
Purification Method	Standard Silica Gel Chromatography	Multiple Chromatographic runs / Destannylation
Safety & Handling	Standard laboratory practice	Requires high-precaution handling due to toxicity

Analysis: While both reactions provide high yields, the crucial difference lies in the workup and purification. The Suzuki reaction yields a much cleaner crude product, simplifying purification and saving significant time and resources. The Stille reaction, despite a slightly faster reaction time, is heavily penalized by the difficulty of removing toxic tin byproducts, a critical consideration in drug development where purity is paramount.

Conclusion and Recommendations

For the synthesis of diarylmethanes and related structures, 4-Bromomethylphenyl-1,3,2-dioxaborolane is the superior reagent for most applications in research and drug development. Its advantages are multifaceted:

• Operational Simplicity: It is a stable, easy-to-handle solid that does not require stringent anhydrous or anaerobic conditions.

• Robustness: The associated Suzuki-Miyaura protocol is highly reliable and tolerant of a vast array of functional groups, making it ideal for late-stage functionalization of complex molecules.

• Safety and Sustainability: The low toxicity of the reagent and its boron-based byproducts aligns with modern green chemistry principles and simplifies product purification, a critical factor for pharmaceutical applications.

While alternatives like Negishi or Kumada couplings may offer higher reactivity for challenging substrates, they do so at the cost of functional group tolerance and operational ease. The Stille and Hiyama couplings present their own hurdles in toxicity and activation, respectively. Therefore, for its optimal balance of reactivity, stability, and safety, 4-Bromomethylphenyl-1,3,2-dioxaborolane should be the first choice for chemists aiming to efficiently incorporate the 4-(bromomethyl)phenyl moiety into their target structures.

References

• Recent Advances in the Synthesis of Borinic Acid Derivatives. MDPI. Available from: [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd. Available from: [Link]

• Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Dalton Transactions (RSC Publishing). Available from: [Link]

• Reductive coupling of nitro compounds with boronic acid derivatives: an overview. RSC Advances. Available from: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available from: [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Available from: [Link]

• Reductive coupling of nitro compounds with boronic acid derivatives: an overview. National Institutes of Health (NIH). Available from: [Link]

• Transition-Metal-Free Suzuki-Type Cross-Coupling Reaction of Benzyl Halides and Boronic Acids via 1,2-Metalate Shift. Journal of the American Chemical Society. Available from: [Link]

• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. National Institutes of Health (NIH). Available from: [Link]

• Cu-Catalyzed Suzuki–Miyaura reactions of primary and secondary benzyl halides with arylboronates. Chemical Communications (RSC Publishing). Available from: [Link]

• Comparative analysis of palladium, nickel and copper phosphane/carbene catalysts in Suzuki–Miyaura couplings: Mechanistic insights and reactivity trends. OUCI. Available from: [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. ResearchGate. Available from: [Link]

• Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. National Institutes of Health (NIH). Available from: [Link]

• 2-[3-(Bromomethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. PubChem. Available from: [Link]

• Borylated norbornadiene derivatives: Synthesis and application in Pd-catalyzed Suzuki–Miyaura coupling reactions. Beilstein Journals. Available from: [Link]

• 4 Bromomethyl Phenyl Boronic Acid Pinacol Ester, Grade. IndiaMART. Available from: [Link]

• Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5- tetramethyl-1,3,2-dioxaborolane from Dichloromethane. Organic Syntheses. Available from: [Link]

• Pd‐Catalyzed Cross‐Coupling of Alkylbisboronic Esters. National Institutes of Health (NIH). Available from: [Link]

• Suzuki-reaction of 4-bromophenol with phenyl boronic acid into 4-phenylphenol. ResearchGate. Available from: [Link]

• Mechanochemical Suzuki polymerization reaction of 4-bromophenylboronic.... ResearchGate. Available from: [Link]

• 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. PubChem. Available from: [Link]

• The Boron Advantage: The Evolution and Diversification of Boron's Applications in Medicinal Chemistry. MDPI. Available from: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods. National Institutes of Health (NIH). Available from: [Link]

• Ligand‐Promoted Oxidative Cross‐Coupling of Aryl Boronic Acids and Aryl Silanes by Palladium Catalysis. LabXing. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available from: [Link]

• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. National Institutes of Health (NIH). Available from: [Link]

• Cross-Coupling Reactions of Hypervalent Siloxane Derivatives: An Alternative to Stille and Suzuki Couplings. PubMed. Available from: [Link]

• (PDF) Palladium-catalysed cross-coupling reaction of ultra-stabilised 2-aryl-1,3-dihydro-1H-benzo[d]1,3,2-diazaborole compounds with aryl bromides: A direct protocol for the preparation of unsymmetrical biaryls. ResearchGate. Available from: [Link]

• Investigation of the In Vitro Antioxidant, Anticholinesterase, Antiurease, Antityrosinase, and Cytotoxic Properties of a Novel Compound: 4-Methoxy-2-(4-Methoxyphenyl)Benzo[d][1][5][10]Dioxaborole. PubMed. Available from: [Link]

• Discovery of 4-phenyl-1H-indazole derivatives as novel small-molecule inhibitors targeting the PD-1/PD-L1 interaction. PubMed. Available from: [Link]

• Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. PubMed. Available from: [Link]

Sources

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• 3. 4-(Bromomethyl)benzeneboronic acid pinacol ester, 95% 5 g | Request for Quote [thermofisher.com]
• 4. researchgate.net [researchgate.net]
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• 6. Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cross-Coupling Reactions of Hypervalent Siloxane Derivatives: An Alternative to Stille and Suzuki Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Bromomethylphenyl-1,3,2-dioxaborolane

In the fast-paced environment of pharmaceutical and chemical research, the synthesis of novel compounds is a primary focus. However, the lifecycle of a chemical does not end upon its use in a reaction. Responsible management of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 4-Bromomethylphenyl-1,3,2-dioxaborolane (CAS 138500-85-3), a common reagent in cross-coupling reactions. Our objective is to equip researchers with the knowledge to manage this reagent's waste stream safely and effectively, ensuring compliance and minimizing risk.

Hazard Identification and Risk Assessment

Before any handling or disposal, a thorough understanding of the associated hazards is paramount. 4-Bromomethylphenyl-1,3,2-dioxaborolane is a corrosive solid that poses significant risks upon contact.

Primary Hazards:

• Corrosivity: It is classified as causing severe skin burns and serious eye damage.[1][2][3] Accidental contact can lead to immediate and severe tissue damage.

• Reactivity: While chemically stable under standard room temperature conditions, boronic esters can be sensitive to moisture and strong oxidizing agents.[4] Hydrolysis can occur, breaking down the pinacol ester.

Hazard Summary Table:

Hazard Classification	GHS Code	Description	Source
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage	[2][3]
Serious Eye Damage	H318	Causes serious eye damage	[2]

This table summarizes the primary GHS hazard classifications for 4-Bromomethylphenyl-1,3,2-dioxaborolane.

Given these hazards, a site-specific risk assessment should be conducted, considering the quantities being handled and the specific laboratory environment.

Pre-Disposal: Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks identified, all handling and disposal procedures must be conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.[1][5] Proper PPE is the final and most critical barrier between the researcher and the chemical.

Required PPE:

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber, inspected prior to use) are mandatory.[6] Dispose of contaminated gloves after use.[6]

• Eye/Face Protection: Safety glasses with side shields are insufficient. Chemical safety goggles and a full-face shield are required to protect against splashes and dust.[5]

• Skin and Body Protection: A flame-retardant laboratory coat, long pants, and closed-toe shoes are essential to prevent skin contact.

Step-by-Step Disposal and Deactivation Protocol

Disposal of this compound should not involve simply placing it in a general chemical waste container. A deactivation step is recommended to neutralize its corrosivity and reduce its reactivity, rendering it safer for final disposal. This process is based on the controlled hydrolysis of the boronic ester.

Materials Needed:

• Appropriate PPE (as listed above)

• Chemical fume hood

• Stir plate and magnetic stir bar

• Beaker or flask of appropriate size (at least 4x the volume of the waste)

• Slow addition funnel or pipette

• Sodium bicarbonate (NaHCO₃) solution (e.g., 5-10% aqueous)

• pH paper or calibrated pH meter

• Designated hazardous waste container, properly labeled

Protocol:

• Preparation: Don all required PPE and ensure the chemical fume hood is functioning correctly. Place a beaker containing the 4-Bromomethylphenyl-1,3,2-dioxaborolane waste (or a solution of it in a water-miscible solvent) on a stir plate inside the hood. If the waste is solid, it can be suspended in a minimal amount of a solvent like THF or acetone to facilitate the reaction.

• Controlled Hydrolysis/Neutralization:

  • Begin stirring the waste mixture.

  • Slowly and carefully add a 5-10% aqueous solution of sodium bicarbonate (NaHCO₃) to the stirring mixture. Rationale: Sodium bicarbonate is a weak base that will facilitate the hydrolysis of the pinacol ester to the corresponding boronic acid and pinacol, while simultaneously neutralizing the acidic byproducts that may form. This slow addition is crucial to control any potential exotherm or gas evolution.

• Monitoring and Completion:

  • Continue stirring the mixture at room temperature for at least 1-2 hours to ensure the reaction is complete.

  • After stirring, cease agitation and check the pH of the aqueous layer using pH paper or a meter. The target pH should be between 5.5 and 9.0.[7] If necessary, add more sodium bicarbonate solution to adjust the pH.

• Final Waste Collection:

  • Once neutralized, the entire mixture should be transferred into a clearly labeled hazardous waste container.[8] The label must include the words "Hazardous Waste," the full chemical names of the contents (e.g., "Hydrolyzed 4-Bromomethylphenyl-1,3,2-dioxaborolane waste, containing sodium boronate, pinacol, water"), and the associated hazards (e.g., "Corrosive - neutralized").[9]

• Container Management: Keep the waste container securely closed except when adding waste.[8][10] Store it in a designated satellite accumulation area away from incompatible materials.[8][10]

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is vital to prevent harm.

• Minor Spill (in fume hood):

  • Alert colleagues in the immediate area.

  • Wearing full PPE, absorb the spill with an inert, dry material such as vermiculite or sand.[4]

  • Scoop the absorbed material into a designated hazardous waste container.

  • Clean the spill area thoroughly with a detergent solution and wipe dry.[5] All cleaning materials must be disposed of as hazardous waste.[11]

• Major Spill or Spill Outside of a Fume Hood:

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory doors and prevent re-entry.

  • Contact your institution's Environmental Health and Safety (EHS) office or emergency response team immediately.[1]

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.[1][3] Seek immediate medical attention.[1][5]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with soap and plenty of water for at least 15 minutes.[1][5] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate medical attention.[1][5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and workflow for the safe disposal of 4-Bromomethylphenyl-1,3,2-dioxaborolane waste.

Caption: Disposal workflow for 4-Bromomethylphenyl-1,3,2-dioxaborolane.

References

• 4-(Bromomethyl)benzeneboronic acid pinacol ester, 97% Safety Data Sheet. Aspira Chemical.

• 4-(Bromomethyl)benzeneboronic acid pinacolester Safety Data Sheet. Fisher Scientific. (2024-04-01).

• 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Safety Information. PubChem, National Center for Biotechnology Information.

• SAFETY DATA SHEET - 2-(4-Bromomethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. FUJIFILM Wako Chemicals. (2023-09-28).

• SAFETY DATA SHEET. Sigma-Aldrich. (2024-08-06).

• Guide to Managing Laboratory Chemical Waste. Vanderbilt University Environmental Health & Safety. (2024-01).

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania Environmental Health & Radiation Safety.

• 2-methylfuran-3-boronic acid, pinacol ester SAFETY DATA SHEET. Apollo Scientific.

• Disposal of Laboratory Wastes: Requirements for Chemical Disposal to Sinks and Drains. Ball State University.

• SAFETY DATA SHEET. Thermo Fisher Scientific. (2025-10-24).

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. (2025-03-21).

• Deactivation Procedures | Environment, Health and Safety. Cornell University EHS.

• SAFETY DATA SHEET. Sigma-Aldrich. (2025-05-12).

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• 11. 7.19.2 Deactivation Procedures | Environment, Health and Safety [ehs.cornell.edu]

Navigating the Safe Handling of 4-Bromomethylphenyl-1,3,2-dioxaborolane: A Guide for Laboratory Professionals

For the researcher, scientist, and drug development professional, the precise and safe handling of chemical reagents is paramount to both experimental success and personal safety. This guide provides an in-depth operational plan for the safe use and disposal of 4-Bromomethylphenyl-1,3,2-dioxaborolane, a common organoboron compound. By understanding the inherent hazards and implementing the robust procedures outlined below, you can mitigate risks and ensure a secure laboratory environment.

Hazard Assessment: Understanding the Risks

4-Bromomethylphenyl-1,3,2-dioxaborolane is classified with several key hazards that necessitate careful handling. According to its Safety Data Sheet (SDS), it is known to cause skin irritation (H315) and serious eye irritation (H319)[1]. Some classifications also indicate that it may be harmful if swallowed (H302) and may cause respiratory irritation (H335)[2][3]. Furthermore, aggregated GHS information suggests it can cause severe skin burns and eye damage[4]. The causality for these hazards lies in its chemical reactivity. The boronic acid pinacol ester functional group can interact with biological macromolecules, while the bromomethyl group is a known alkylating agent, capable of reacting with nucleophilic groups in tissues, leading to irritation and potential damage.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The selection of appropriate barriers is critical to prevent dermal, ocular, and respiratory exposure.

Recommended Personal Protective Equipment

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical safety goggles or a face shield.	Chemical-resistant gloves (e.g., Nitrile).	Fully buttoned laboratory coat.	Work in a certified chemical fume hood.
Solution Preparation and Transfers	Chemical safety goggles. A face shield is recommended if there is a splash hazard.	Chemical-resistant gloves (e.g., Nitrile). Consider double-gloving for extended operations.	Chemical-resistant laboratory coat.	All manipulations should be performed in a chemical fume hood.
Reaction Quenching and Work-up	Chemical safety goggles and a face shield due to increased splash potential.	Chemical-resistant gloves (e.g., Nitrile).	Chemical-resistant laboratory coat.	Operations must be conducted within a chemical fume hood.
Waste Disposal	Chemical safety goggles.	Chemical-resistant gloves (e.g., Nitrile).	Laboratory coat.	Not generally required if handling sealed waste containers.

The rationale for this level of protection is rooted in the compound's hazard profile. Chemical safety goggles provide a minimum level of protection against splashes and airborne particles[5]. A face shield offers a broader area of protection, which is crucial during procedures with a higher risk of splashing. Chemical-resistant gloves, such as nitrile, provide a necessary barrier to prevent skin contact[6]. A lab coat protects the skin and personal clothing from contamination[5][6]. All operations that can generate dust or vapors must be conducted in a chemical fume hood to prevent inhalation[2].

Operational Protocol: A Step-by-Step Approach to Safe Handling

Adherence to a strict, sequential protocol is essential for minimizing exposure and preventing accidents.

Preparation and Engineering Controls

• Designate a Workspace: All handling of 4-Bromomethylphenyl-1,3,2-dioxaborolane should occur in a designated area within a certified chemical fume hood[1].

• Verify Fume Hood Functionality: Before commencing work, ensure the chemical fume hood is functioning correctly, with an adequate face velocity.

• Assemble all Materials: Gather all necessary equipment, including glassware, spatulas, solvents, and a designated, sealed waste container, and place them inside the fume hood. This minimizes the need to move in and out of the containment area.

Handling and Use

• Don Appropriate PPE: Before opening the primary container, put on all required PPE as detailed in the table above.

• Careful Dispensing: When weighing the solid, use a spatula and handle it gently to avoid creating airborne dust.

• In-Hood Transfers: All transfers of the solid or its solutions should be performed within the fume hood to contain any potential spills or vapors.

• Container Sealing: Keep the primary container tightly sealed when not in use to prevent the release of dust or vapors[1].

Spill Management

• Small Spills: For minor spills within the fume hood, absorb the material with an inert, dry substance. Place the contaminated absorbent material into a sealed, labeled hazardous waste container[6].

• Large Spills: In the event of a larger spill, evacuate the immediate area and contact your institution's Environmental Health and Safety (EHS) department for guidance.

Disposal Plan: Ensuring Environmental and Personnel Safety

Proper waste management is a critical final step in the safe handling of any chemical.

Waste Segregation

As a halogenated organic compound, all waste containing 4-Bromomethylphenyl-1,3,2-dioxaborolane must be segregated into a designated "Halogenated Organic Waste" container[6]. This includes:

• Residual solid compound.

• Contaminated consumables (e.g., pipette tips, weighing paper, gloves).

• Solutions containing the compound.

Waste Container Management

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and a full description of its contents.

• Closure: Keep the waste container securely closed at all times, except when adding waste[6].

• Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area away from incompatible materials.

Visualizing the Workflow

To provide a clear, at-a-glance understanding of the safe handling process, the following workflow diagram illustrates the key stages from preparation to disposal.

Caption: Workflow for Safe Handling of 4-Bromomethylphenyl-1,3,2-dioxaborolane.

By integrating these safety protocols and operational steps into your laboratory's standard operating procedures, you can effectively manage the risks associated with 4-Bromomethylphenyl-1,3,2-dioxaborolane, fostering a culture of safety and scientific integrity.

References

• Angene Chemical. (2021, May 1). Safety Data Sheet: 1,3,2-Dioxaborolane, 2-[4-(difluoromethoxy)phenyl]-4,4,5,5-tetramethyl-. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Retrieved from [Link]

• CLEAPSS Science. (n.d.). Student Safety Sheets. Retrieved from [Link]

• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. Retrieved from [Link]

• Environmental Health & Safety Services. (n.d.). Personal Protective Equipment. Retrieved from [Link]

• University of California, Los Angeles - EH&S. (2020, September 1). Using Personal Protective Equipment (PPE) in Labs [Video]. YouTube. Retrieved from [Link]

• Environmental Health and Safety - University of Washington. (n.d.). Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

Sources

• 1. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 2. angenechemical.com [angenechemical.com]
• 3. 138500-85-3|2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane|BLD Pharm [bldpharm.com]
• 4. 2-(4-(Bromomethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | C13H18BBrO2 | CID 3734506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]